17:0-20:3 PC-d5

Core Science & Biosynthesis

In-Depth Technical Guide: 17:0-20:3 PC-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the deuterated phosphatidylcholine, 17:0-20:3 PC-d5. It is intended for researchers and professionals in the fields of lipidomics, drug development, and biomedical research who utilize stable isotope-labeled lipids as internal standards for quantitative analysis.

Core Compound Data

17:0-20:3 PC-d5, also known as 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phosphocholine-d5, is a synthetic, deuterated phospholipid. The presence of a heptadecanoic acid (17:0) at the sn-1 position and an eicosatrienoic acid (20:3) at the sn-2 position, combined with a deuterated phosphocholine headgroup, makes it an ideal internal standard for mass spectrometry-based lipidomics. Its distinct mass allows for differentiation from endogenous phosphatidylcholine species, ensuring accurate quantification of lipids in complex biological samples.

Parameter	Value	Source
Synonyms	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine	[1]
Molecular Weight	803.15 g/mol	[1]
Chemical Formula	C45H79D5NO8P	[1]
CAS Number	2936622-61-4	[1]
Purity	>99%
Storage	-20°C	[1]

Experimental Protocols

The primary application of 17:0-20:3 PC-d5 is as an internal standard in quantitative lipidomics workflows, typically employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below are detailed methodologies for its use.

Lipid Extraction from Biological Samples (Folch Method)

This protocol is a widely used method for extracting lipids from various biological matrices such as plasma, tissues, or cell cultures.[2]

Materials:

• Biological sample (e.g., 100 µL plasma, 10 mg tissue homogenate)

• 17:0-20:3 PC-d5 internal standard solution (in a suitable organic solvent like chloroform or methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution (or ultrapure water)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Sample Preparation: Homogenize tissue samples in an appropriate buffer. For liquid samples like plasma, use directly.

• Internal Standard Addition: To the sample in a glass tube, add a known amount of 17:0-20:3 PC-d5 internal standard. The amount should be optimized based on the expected concentration of endogenous lipids of interest.

• Solvent Addition: Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample. For example, for 100 µL of plasma, add 2 mL of the solvent mixture.

• Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 400 µL for 2 mL of solvent). Vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the phases. Three layers will be visible: an upper aqueous phase, a protein disk at the interface, and a lower organic phase containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic layer using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol, isopropanol, or a mixture of mobile phases).

Quantitative Analysis by LC-MS/MS

This protocol outlines a general approach for the analysis of phosphatidylcholines using a reversed-phase LC coupled to a tandem mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 or C30 column

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer) equipped with an electrospray ionization (ESI) source

LC Conditions (Example):

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

• Gradient: A linear gradient from a low to a high percentage of mobile phase B is typically used to elute lipids based on their hydrophobicity.

• Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min for standard bore columns).

• Column Temperature: Typically maintained between 40-60°C.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+) is commonly used for the analysis of phosphatidylcholines due to the positive charge on the choline headgroup.

• Detection Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective method for quantification on triple quadrupole mass spectrometers. The precursor ion of the target lipid and its specific fragment ion are monitored. For 17:0-20:3 PC-d5, the precursor ion would be its [M+H]+ adduct, and a characteristic fragment would be the phosphocholine headgroup (m/z 184.1, or its deuterated equivalent).

• Data Analysis: The peak area of the endogenous phosphatidylcholine species is normalized to the peak area of the 17:0-20:3 PC-d5 internal standard. A calibration curve constructed using known concentrations of the analyte with a fixed amount of the internal standard is used to determine the absolute concentration of the endogenous lipid.

Signaling Pathways

Phosphatidylcholines are not only structural components of cellular membranes but also play crucial roles in cellular signaling.[3][4] The metabolism of PC can generate various second messengers. 17:0-20:3 PC-d5, as an internal standard, helps in the accurate measurement of endogenous PCs involved in these pathways.

Phosphatidylcholine Biosynthesis (Kennedy Pathway)

The primary pathway for de novo synthesis of phosphatidylcholine in mammalian cells is the Kennedy pathway.[5][6] This pathway involves the sequential conversion of choline to phosphocholine, then to CDP-choline, and finally the transfer of the phosphocholine headgroup to a diacylglycerol (DAG) molecule.

Caption: The Kennedy Pathway for de novo phosphatidylcholine biosynthesis.

Phosphatidylcholine Catabolism and Second Messenger Generation

Phosphatidylcholine can be hydrolyzed by various phospholipases to generate important signaling molecules.[7] Phospholipase C (PLC) cleaves PC to produce phosphocholine and diacylglycerol (DAG), a key activator of Protein Kinase C (PKC). Phospholipase D (PLD) hydrolyzes PC to generate phosphatidic acid (PA), another important lipid second messenger, and choline.

Caption: Generation of second messengers from phosphatidylcholine catabolism.

Experimental Workflow Visualization

The overall process of using 17:0-20:3 PC-d5 in a typical lipidomics experiment involves several key steps from sample collection to data analysis.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. The role of phosphatidylcholine and choline metabolites to cell proliferation and survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphatidylcholine and the CDP-Choline Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphatidylcholine-Derived Lipid Mediators: The Crosstalk Between Cancer Cells and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Phosphatidylcholine-Derived Lipid Mediators: The Crosstalk Between Cancer Cells and Immune Cells [frontiersin.org]

A Technical Guide to 17:0-20:3 PC-d5: An Internal Standard for Quantitative Lipidomics

CAS Number: 2936622-61-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the application and properties of 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phosphocholine-d5 (17:0-20:3 PC-d5). This deuterated phospholipid is a critical tool in the field of lipidomics, primarily utilized as an internal standard for the accurate quantification of phosphatidylcholines and other lipid species by mass spectrometry.

Core Compound Properties

17:0-20:3 PC-d5 is a synthetic, deuterated analog of a naturally occurring phosphatidylcholine. The d5 designation indicates that five deuterium atoms are incorporated into the choline headgroup, resulting in a known mass shift that allows for its distinction from endogenous lipids during mass spectrometric analysis. This property is fundamental to its function in isotope dilution mass spectrometry, a gold-standard technique for quantitative analysis.

A secondary CAS number, 2342575-54-4, is occasionally associated with this compound in some supplier databases. However, the primary and most consistently referenced CAS number from major suppliers such as Avanti Polar Lipids and Sigma-Aldrich is 2936622-61-4 . Researchers should primarily rely on the latter for accurate identification and procurement.

Table 1: Physicochemical Properties of 17:0-20:3 PC-d5

Property	Value
CAS Number	2936622-61-4[1]
Molecular Formula	C45H79D5NO8P[1]
Formula Weight	803.17[1]
Exact Mass	802.62
Purity	>99%
Storage Temperature	-20°C

Applications in Quantitative Lipidomics

The primary application of 17:0-20:3 PC-d5 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based lipidomics.[2] Its chemical structure, featuring a saturated fatty acid (17:0) and a polyunsaturated fatty acid (20:3), allows it to serve as a representative standard for a range of phosphatidylcholine species.

The core principle of its use involves adding a known quantity of 17:0-20:3 PC-d5 to a biological sample prior to lipid extraction and analysis. By comparing the signal intensity of the deuterated standard with the signal intensities of the endogenous, non-deuterated lipids, precise quantification can be achieved. This method, known as isotope dilution, effectively corrects for variations in sample preparation, extraction efficiency, and instrument response, thereby ensuring high accuracy and reproducibility.

Experimental Protocols

The following sections outline a general workflow for the use of 17:0-20:3 PC-d5 as an internal standard in a typical lipidomics experiment, from sample preparation to data acquisition.

Sample Preparation and Lipid Extraction

A robust lipid extraction method is crucial for accurate lipid analysis. The choice of method can depend on the sample matrix (e.g., plasma, cells, tissues). The Bligh and Dyer or Folch methods are traditional and effective, while methyl-tert-butyl ether (MTBE) based extraction has gained popularity for its efficiency and safety.

Protocol: Lipid Extraction from Cultured Cells using MTBE

• Cell Harvesting: Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS). Scrape the cells in PBS and transfer to a glass tube. Centrifuge to pellet the cells and discard the supernatant.

• Internal Standard Spiking: To the cell pellet, add a known amount of 17:0-20:3 PC-d5 in a suitable solvent (e.g., methanol). The amount of internal standard should be optimized based on the expected concentration of endogenous lipids in the sample.

• Solvent Addition: Add ice-cold methanol to the cell pellet and vortex thoroughly to resuspend the cells and precipitate proteins.

• MTBE Addition: Add MTBE to the methanol-cell suspension and vortex for 1 hour at 4°C.

• Phase Separation: Induce phase separation by adding water and vortexing briefly. Centrifuge at low speed to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the upper organic layer, which contains the lipids, and transfer it to a new glass tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1 v/v).

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Reversed-phase liquid chromatography is commonly employed for the separation of different lipid species prior to their detection by mass spectrometry.

Table 2: Representative LC-MS Parameters for Phospholipid Analysis

Parameter	Recommended Setting
LC Column	C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM ammonium formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate
Gradient	A linear gradient from 40% to 100% B over 20 minutes
Flow Rate	0.3 mL/min
Column Temperature	55°C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Analyzer	Triple Quadrupole or High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap)
Scan Mode	Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS

Multiple Reaction Monitoring (MRM) for 17:0-20:3 PC-d5:

For targeted quantification on a triple quadrupole mass spectrometer, specific precursor-to-product ion transitions are monitored. For phosphatidylcholines in positive ion mode, the characteristic product ion is the phosphocholine headgroup at m/z 184.1. The precursor ion for 17:0-20:3 PC-d5 would be its [M+H]+ adduct. The specific MRM transition would need to be determined empirically on the instrument used.

Biological Context: Glycerophospholipid Metabolism

Phosphatidylcholines, including species like PC(17:0/20:3), are integral components of the glycerophospholipid metabolism pathway. This pathway is central to the synthesis of the major classes of phospholipids that form the structural basis of cellular membranes and are involved in numerous signaling processes.

The de novo synthesis of phosphatidylcholine, known as the Kennedy pathway, involves the sequential acylation of glycerol-3-phosphate to form phosphatidic acid.[3][4] This is then converted to diacylglycerol, to which a phosphocholine headgroup is added from CDP-choline to yield phosphatidylcholine.[4] The specific fatty acid composition of the final PC molecule, such as 17:0 and 20:3, is determined by the substrate specificities of the acyltransferases involved and through remodeling pathways.

Visualizing the Glycerophospholipid Metabolism Pathway

The following diagrams illustrate the key steps in the glycerophospholipid biosynthesis pathway.

Caption: Overview of the glycerophospholipid biosynthesis pathway.

Caption: A typical experimental workflow for quantitative lipidomics.

Conclusion

17:0-20:3 PC-d5 is an indispensable tool for modern lipidomics research, enabling accurate and reproducible quantification of phosphatidylcholines and other lipids in complex biological samples. Its well-defined chemical properties and role as an internal standard are fundamental to robust analytical methodologies. A thorough understanding of its application in the context of established lipid extraction and LC-MS protocols, as well as its place within the broader landscape of glycerophospholipid metabolism, is essential for researchers aiming to unravel the intricate roles of lipids in health and disease.

References

• 1. KEGG PATHWAY: map00564 [genome.jp]
• 2. medchemexpress.com [medchemexpress.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Glycerophospholipid - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide to the Physical Properties of 17:0-20:3 PC-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 17:0-20:3 PC-d5, a deuterated synthetic phosphatidylcholine. This document is intended to serve as a vital resource for researchers in lipidomics, drug delivery, and membrane biophysics, offering detailed data, experimental methodologies, and relevant biochemical context.

Core Physical Properties

The fundamental physical and chemical characteristics of 17:0-20:3 PC-d5 are summarized in the table below, providing a quick reference for laboratory use.

Property	Value
Full Chemical Name	1-heptadecanoyl-2-(11Z,14Z,17Z-eicosatrienoyl)-sn-glycero-3-phosphocholine-d5
Molecular Formula	C₄₅H₇₉D₅NO₈P
Formula Weight	803.17 g/mol
Exact Mass	802.62 g/mol
CAS Number	2936622-61-4
Physical Form	Solution
Storage Temperature	-20°C
Stability	Stable for at least 3 months under recommended storage conditions

Experimental Protocols for Physical Characterization

The determination of the physical properties of synthetic phospholipids like 17:0-20:3 PC-d5 requires a suite of analytical techniques. Below are detailed methodologies for key experiments.

Mass Spectrometry for Identity and Purity Confirmation

Objective: To confirm the molecular weight and structural integrity of 17:0-20:3 PC-d5.

Methodology:

• Sample Preparation: A dilute solution of 17:0-20:3 PC-d5 is prepared in a suitable organic solvent, typically a mixture of chloroform and methanol.

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, is used.

• Ionization: Electrospray ionization (ESI) is the preferred method for phospholipids.

• Analysis: The sample is infused into the mass spectrometer, and spectra are acquired in both positive and negative ion modes. The presence of the correct molecular ion peak corresponding to the calculated exact mass confirms the identity. Tandem mass spectrometry (MS/MS) can be employed to fragment the molecule and confirm the fatty acid composition and headgroup structure. Purity is assessed by the absence of significant peaks from contaminants.

Melting Point Determination

Objective: To determine the temperature range over which the phospholipid transitions from a solid to a liquid state.

Methodology:

• Instrumentation: A melting point apparatus or a differential scanning calorimeter (DSC) can be used.

• Sample Preparation: For a standard melting point apparatus, a small amount of the dried lipid is packed into a capillary tube. For DSC, the sample is hermetically sealed in an aluminum pan.

• Procedure (Melting Point Apparatus): The capillary tube is placed in the heating block of the apparatus. The temperature is increased at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting point. The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

• Procedure (DSC): The sample and a reference pan are heated at a constant rate. The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature. The melting point is determined from the peak of the endothermic transition in the thermogram.

Solubility Assessment

Objective: To determine the solubility of 17:0-20:3 PC-d5 in various solvents.

Methodology:

• Solvents: A range of solvents of varying polarity should be tested, including but not limited to chloroform, methanol, ethanol, and aqueous buffers.

• Procedure (Equilibrium Solubility Method): An excess amount of the dried phospholipid is added to a known volume of the solvent in a sealed vial. The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-48 hours). The suspension is then centrifuged or filtered to remove undissolved solid. The concentration of the phospholipid in the supernatant or filtrate is quantified using a suitable analytical method, such as HPLC with an appropriate detector (e.g., evaporative light scattering detector) or by phosphorus assay.

Stability Analysis

Objective: To evaluate the chemical stability of 17:0-20:3 PC-d5, particularly its susceptibility to hydrolysis and oxidation.

Methodology:

• Hydrolysis Stability: The phospholipid is incubated in an aqueous buffer at a specific pH and temperature over time. Aliquots are taken at various time points and analyzed for the presence of degradation products, such as lysophosphatidylcholine and free fatty acids, using techniques like thin-layer chromatography (TLC) or LC-MS.

• Oxidative Stability: The phospholipid is exposed to air or an oxidizing agent. The formation of oxidation products, such as hydroperoxides, can be monitored using spectrophotometric assays (e.g., conjugated diene formation at ~234 nm) or by LC-MS analysis of oxidized lipid species. The inclusion of an antioxidant like BHT can be used as a control.

Signaling Pathway Involvement

The 20:3 fatty acid in 17:0-20:3 PC-d5 is eicosatrienoic acid. Phosphatidylcholines containing polyunsaturated fatty acids are not merely structural components of cell membranes; they are also key players in cellular signaling. The eicosatrienoic acid can be released from the glycerol backbone by phospholipases and subsequently metabolized into a variety of signaling molecules.

Caption: Metabolism of Eicosatrienoic Acid Released from Phosphatidylcholine.

Technical Guide: 17:0-20:3 PC-d5 for Quantitative Lipidomics

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the deuterated phosphatidylcholine internal standard, 17:0-20:3 PC-d5. It includes key specifications, a detailed experimental protocol for its application in lipidomics, and a visualization of relevant biochemical pathways. This document is intended to serve as a comprehensive resource for researchers utilizing this standard in mass spectrometry-based lipid analysis.

Certificate of Analysis: Quantitative Data

17:0-20:3 PC-d5, also known as 1-heptadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phosphocholine-d5, is a high-purity, deuterated internal standard designed for accurate quantification of phosphatidylcholines in complex biological samples.[1][2] Its physical and chemical properties are summarized below.

Property	Value	Reference
Chemical Formula	C45H79D5NO8P	[1]
Molecular Weight	803.15 g/mol	[3]
Exact Mass	802.6248	[1]
Purity	>99% (TLC)	[3][4]
Physical Form	Solution	[3]
Standard Concentration	1 mg/mL	[3][4]
Storage Temperature	-20°C	[3][5]
CAS Number	2936622-61-4	[3][5]

Experimental Protocols

The use of deuterated internal standards like 17:0-20:3 PC-d5 is critical for correcting for sample loss during extraction and for variations in ionization efficiency during mass spectrometry analysis.[6] Below is a detailed methodology for a typical lipidomics workflow involving the quantification of phosphatidylcholines from biological samples.

Lipid Extraction (Bligh & Dyer Method)

This protocol is a widely used method for extracting lipids from plasma or tissue homogenates.

Materials:

• Biological sample (e.g., 100 µL plasma)

• 17:0-20:3 PC-d5 internal standard solution

• Chloroform

• Methanol

• 0.1 M NaCl solution

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To a 1.5 mL microcentrifuge tube, add the biological sample.

• Spike the sample with a known amount of 17:0-20:3 PC-d5 internal standard.

• Add 1.2 mL of methanol and 600 µL of chloroform to the tube.

• Vortex the mixture for 30 minutes at 4°C.

• Centrifuge at 4000 rpm for 10 minutes at 4°C to pellet any precipitated protein.

• Transfer the supernatant to a new 4 mL glass vial.

• To induce phase separation, add 1 mL of 0.1 M NaCl and 1 mL of chloroform.

• Vortex for 10 minutes and then centrifuge at 4000 rpm for 10 minutes.

• Two phases will form. Carefully collect the lower organic phase, which contains the lipids, using a Pasteur pipette.

• Dry the collected organic phase under a stream of nitrogen gas.

• The dried lipid extract is now ready for reconstitution and analysis or can be stored at -80°C.[7]

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole)

Procedure:

• Reconstitute the dried lipid extract in an appropriate solvent, such as a 1:1 chloroform/methanol mixture.[7]

• Inject the sample onto a suitable HPLC column for separation (e.g., a C18 reversed-phase column).

• The mobile phases typically consist of a mixture of water, acetonitrile, and isopropanol with an ammonium salt additive to promote ionization.[8]

• The mass spectrometer is operated in a positive ion mode to detect phosphatidylcholines.

• A precursor ion scan for m/z 184.1, the characteristic phosphocholine headgroup fragment, is often used to specifically detect PCs.[9]

• Quantification is achieved by comparing the peak area of the endogenous phosphatidylcholine species to the peak area of the 17:0-20:3 PC-d5 internal standard.

Visualizations

Phosphatidylcholine Biosynthesis Pathways

Phosphatidylcholine (PC) is the most abundant phospholipid in eukaryotic membranes and can be synthesized via two primary pathways: the CDP-choline pathway (Kennedy pathway) and the phosphatidylethanolamine N-methyltransferase (PEMT) pathway.[3][10]

Caption: Major pathways of phosphatidylcholine biosynthesis in mammalian cells.

Lipidomics Experimental Workflow

The following diagram illustrates the key steps in a typical lipidomics experiment, from sample collection to data analysis, incorporating an internal standard like 17:0-20:3 PC-d5.

Caption: A generalized workflow for quantitative lipidomics using an internal standard.

References

• 1. The role of phosphatidylcholine and choline metabolites to cell proliferation and survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. med.kobe-u.ac.jp [med.kobe-u.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. Structural analysis of phosphatidylcholines by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphatidylcholine - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. d-nb.info [d-nb.info]
• 10. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

In-Depth Technical Guide to 17:0-20:3 PC-d5 for Researchers and Drug Development Professionals

This technical guide provides comprehensive information on the material safety, experimental applications, and relevant biological pathways associated with 17:0-20:3 PC-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine). This deuterated phosphatidylcholine is a high-purity stable isotope-labeled lipid primarily utilized as an internal standard in advanced lipidomics research. Its precise mass and structural similarity to endogenous phosphatidylcholines make it an invaluable tool for the accurate quantification of lipids in complex biological samples through mass spectrometry-based techniques.

Material Safety and Properties

The following tables summarize the key safety and physicochemical properties of 17:0-20:3 PC-d5. This information is aggregated from supplier safety data sheets (SDS) and product information pages.[1][2][3][4]

Table 1: Chemical and Physical Properties

Property	Value
Synonym	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine
Molecular Formula	C45H79D5NO8P
Formula Weight	803.15 g/mol [2][3]
Exact Mass	802.62 u[1]
CAS Number	2936622-61-4[1][2][3]
Appearance	Solution[2][3]
Purity	>99% (TLC)[2][3]
Storage Temperature	-20°C[1][2][3]

Table 2: Hazard Identification and Safety Precautions

Hazard Category	Description and Precautionary Statements
Signal Word	Danger[2][3]
Hazard Statements	H225: Highly flammable liquid and vapour. H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled. H315: Causes skin irritation. H319: Causes serious eye irritation. H336: May cause drowsiness or dizziness. H351: Suspected of causing cancer. H370: Causes damage to organs.[2][3][4]
Precautionary Statements	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking. P280: Wear protective gloves/protective clothing/eye protection/face protection. P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][3][4]
Pictograms	Flame, Skull and crossbones, Health hazard[2][3]
Target Organs	Central nervous system, Eyes[2][3]

Experimental Protocols: Lipidomics Analysis using an Internal Standard Mixture

17:0-20:3 PC-d5 is a component of comprehensive internal standard mixtures, such as UltimateSPLASH™ ONE, designed for accurate quantification in lipidomics workflows. The following is a representative protocol for lipid extraction and analysis from plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an internal standard mixture.

Lipid Extraction from Plasma (MTBE Method)

This protocol is adapted from established lipidomics methodologies.

• Sample Preparation : Thaw 25 µL of human K2 EDTA plasma on ice.

• Internal Standard Spiking : Add a precise volume of a comprehensive internal standard mixture (containing 17:0-20:3 PC-d5) to the plasma sample and vortex briefly.

• Solvent Addition : Add 231 µL of methanol (MeOH) followed by 770 µL of methyl tert-butyl ether (MTBE).

• Extraction : Incubate the mixture on an orbital shaker for one hour at room temperature.

• Phase Separation : Add 192.5 µL of water to induce phase separation, resulting in a final solvent ratio of MTBE:MeOH:Water (10:3:2.5, v/v/v). Incubate for 10 minutes at room temperature.

• Centrifugation : Centrifuge the sample at 15,800 x g for 10 minutes to separate the layers.

• Collection : Carefully collect the upper organic layer containing the lipids.

• Drying : Evaporate the solvent from the collected organic layer under a stream of nitrogen.

• Reconstitution : Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The reconstituted lipid extract is then analyzed using a high-resolution mass spectrometer coupled with a liquid chromatography system.

• Chromatography : Separation of lipid species is typically achieved using a C18 reversed-phase column with a gradient elution profile.

  • Mobile Phase A : Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B : Isopropanol:Acetonitrile:Water (90:9:1) with 10 mM ammonium formate and 0.1% formic acid.

• Mass Spectrometry : Data is acquired in both positive and negative ion modes to cover a broad range of lipid classes. The mass spectrometer is operated in a data-dependent acquisition mode, where the most abundant ions in a full scan are selected for fragmentation (MS/MS).

• Quantification : The peak area of each endogenous lipid is normalized to the peak area of the corresponding deuterated internal standard (e.g., 17:0-20:3 PC-d5 for specific phosphatidylcholines). This normalization corrects for variations in extraction efficiency and instrument response, enabling accurate quantification.

Signaling Pathways and Biological Context

Phosphatidylcholines are not only the most abundant phospholipids in eukaryotic membranes but are also central to various signaling pathways. The synthesis and turnover of phosphatidylcholines are tightly regulated and are involved in processes such as cell proliferation, apoptosis, and membrane trafficking.

Phosphatidylcholine Metabolism and Signaling

The diagram below illustrates the major pathways of phosphatidylcholine biosynthesis: the Kennedy pathway and the phosphatidylethanolamine N-methyltransferase (PEMT) pathway, as well as the remodeling of phosphatidylcholine through the Lands cycle. These pathways generate not only structural components of membranes but also bioactive lipid mediators.

References

• 1. Item - Schematic representation of major phosphatidylcholine (PC) biosynthetic pathways in human liver. - Public Library of Science - Figshare [plos.figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. researchgate.net [researchgate.net]

The Pivotal Role of Deuterated Phospholipids in Advancing Scientific Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Deuterated phospholipids, molecules in which hydrogen atoms are strategically replaced by their heavier isotope, deuterium, have emerged as indispensable tools across a spectrum of scientific disciplines. Their unique physicochemical properties, particularly their distinct signals in various analytical techniques, provide researchers with an unparalleled window into the structure, dynamics, and function of biological membranes and their associated proteins. This technical guide delves into the core applications of deuterated phospholipids in research, offering a comprehensive overview of their function, detailed experimental protocols, and quantitative data to empower researchers in leveraging these powerful molecules.

Unveiling Molecular Architecture and Dynamics with Nuclear Magnetic Resonance (NMR) Spectroscopy

In the realm of structural biology, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful technique for elucidating the three-dimensional structures and dynamics of biomolecules in solution and solid states. The introduction of deuterated phospholipids into membrane protein studies offers several key advantages that simplify complex spectra and enhance informational content.

The primary benefit of using deuterated phospholipids in ¹H-NMR is the significant reduction in the background signal from the lipid environment.[1][2] This "proton-free" background allows for the clear observation of signals originating from the non-deuterated membrane protein of interest, simplifying spectral analysis and enabling the unambiguous assignment of protein resonances.[2] Conversely, in ²H-NMR, the deuterium signal from the selectively deuterated lipid acyl chains provides detailed information about the order and dynamics of the lipid bilayer.[3][4] Changes in the quadrupolar splitting of the deuterium signal can reveal how a membrane protein or a small molecule perturbs the lipid environment.[3]

Quantitative Data Presentation: NMR Spectroscopy

Parameter	Non-Deuterated DMPC	Deuterated DMPC (d54)	Rationale for Deuteration	Reference(s)
¹H-NMR Signal	Broad, overlapping lipid signals	Significantly reduced lipid signals	Simplifies protein spectra by minimizing background from lipids.	[1][2]
²H-NMR Signal	No signal	Sharp, informative quadrupolar splittings	Allows direct measurement of lipid acyl chain order and dynamics.	[3][4]
Quadrupolar Splitting (kHz) at 30°C (sn-2 chain)	N/A	Varies along the acyl chain (e.g., ~25 kHz for CD₂)	Provides quantitative measure of local membrane order.	[3]

Experimental Protocol: Solid-State ²H-NMR of a Membrane Protein in Deuterated Phospholipid Bilayers

This protocol outlines the general steps for preparing a sample of a membrane protein reconstituted in deuterated phospholipid bilayers for solid-state NMR analysis.

Materials:

• Membrane protein of interest

• Deuterated phospholipid (e.g., DMPC-d54)

• Buffer (e.g., 10 mM HEPES, 100 mM NaCl, pH 7.4)

• Organic solvent (e.g., chloroform)

• Detergent (e.g., DDM)

• Dialysis membrane (e.g., 10 kDa MWCO)

• Solid-state NMR rotor

Procedure:

• Protein Expression and Purification: Express and purify the membrane protein of interest using standard protocols.

• Lipid Film Preparation: Dissolve the deuterated phospholipid in chloroform. Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the wall of a glass vial. Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydration of Lipid Film: Resuspend the lipid film in the desired buffer to a final lipid concentration of 10-20 mg/mL.

• Solubilization: Add detergent to the hydrated lipid suspension to a concentration above its critical micelle concentration (CMC) to form mixed micelles.

• Reconstitution: Add the purified membrane protein to the lipid/detergent micelles at a desired lipid-to-protein molar ratio (e.g., 100:1).

• Detergent Removal: Remove the detergent by dialysis against a large volume of detergent-free buffer for 48-72 hours, with several buffer changes. This will lead to the spontaneous formation of proteoliposomes.

• Sample Packing: Pellet the proteoliposomes by ultracentrifugation. Carefully pack the hydrated pellet into a solid-state NMR rotor.

• NMR Data Acquisition: Acquire ²H-NMR spectra using an appropriate pulse sequence (e.g., quadrupolar echo) on a solid-state NMR spectrometer.

Workflow for solid-state NMR of membrane proteins.

Visualizing Macromolecular Assemblies with Neutron Scattering

Neutron scattering techniques, particularly Small-Angle Neutron Scattering (SANS), are invaluable for studying the structure of large biomolecular complexes in solution. The key to this technique lies in the concept of "contrast," which is the difference in the neutron scattering length density (SLD) between a molecule and the surrounding solvent.[4][5] Hydrogen and deuterium have significantly different neutron scattering lengths, a property that researchers can exploit through isotopic labeling.

By preparing samples in mixtures of light water (H₂O) and heavy water (D₂O), the SLD of the solvent can be adjusted to match that of a specific component in a complex, effectively making it "invisible" to the neutrons.[6] When studying membrane proteins, using deuterated phospholipids allows for the "contrast matching" of the lipid bilayer, so that the scattering signal arises solely from the protein.[7] This approach is crucial for determining the shape and oligomeric state of membrane proteins within a lipid environment.[7]

Quantitative Data Presentation: Neutron Scattering

Component	Scattering Length Density (SLD) (10⁻⁶ Å⁻²)	Contrast Match Point (% D₂O)	Rationale for Deuteration	Reference(s)
H₂O	-0.56	N/A	-	[8]
D₂O	6.34	N/A	-	[8]
Protein (average)	~2.2	~42	-	[9]
Non-deuterated DMPC	~0.30	~7	-	[8]
Deuterated DMPC (d54)	~7.00	~98	Allows for contrast matching of the lipid bilayer in SANS experiments to isolate the scattering signal from the membrane protein.	[8]

Experimental Protocol: Small-Angle Neutron Scattering (SANS) with Contrast Variation

This protocol describes a general workflow for a SANS experiment to study the structure of a membrane protein reconstituted in deuterated nanodiscs.

Materials:

• Membrane protein of interest

• Deuterated phospholipids (e.g., DMPC-d54)

• Membrane Scaffold Protein (MSP)

• H₂O and D₂O-based buffers with varying D₂O concentrations (e.g., 0%, 42%, 70%, 100% D₂O)

• Detergent (e.g., sodium cholate)

• Size-exclusion chromatography (SEC) column

Procedure:

• Nanodisc Assembly: Assemble the membrane protein into deuterated lipid nanodiscs using established protocols. This typically involves mixing the protein, deuterated phospholipids, and MSP in the presence of a detergent, followed by detergent removal.

• Nanodisc Purification: Purify the assembled nanodiscs from empty nanodiscs and aggregated protein using SEC.

• Sample Preparation for SANS: Prepare a series of samples of the purified nanodiscs in buffers with different H₂O/D₂O ratios to achieve different solvent SLDs. A typical series might include 0%, 42% (protein match-out), and 100% D₂O.

• SANS Data Collection: Collect SANS data for each sample at a neutron scattering facility. This involves exposing the sample to a collimated neutron beam and measuring the scattered neutrons as a function of the scattering angle.

• Data Reduction: Process the raw scattering data to obtain the 1D scattering intensity versus the scattering vector (q). This involves correcting for background scattering, detector efficiency, and sample transmission.

• Data Analysis: Analyze the scattering curves to extract structural information. This can involve fitting the data to theoretical models (e.g., for a core-shell structure) or performing ab initio shape reconstructions. By analyzing the data from the different contrast points, the contributions from the protein and lipid components can be separated.

Workflow for a SANS contrast variation experiment.

Enhancing Accuracy in Lipidomics with Mass Spectrometry

Mass spectrometry (MS) has become a cornerstone of lipidomics, enabling the identification and quantification of hundreds to thousands of lipid species in complex biological samples. The use of deuterated phospholipids as internal standards is critical for achieving accurate and precise quantification.[7][10]

Internal standards are compounds of known concentration that are added to a sample prior to analysis. They co-elute with the endogenous lipids and experience similar ionization and fragmentation efficiencies in the mass spectrometer. By comparing the signal intensity of the endogenous lipid to that of its deuterated counterpart, variations in sample preparation and instrument response can be normalized, leading to highly reliable quantitative data.[11] Deuterated standards are ideal because their chemical and physical properties are nearly identical to the native lipids, but they are easily distinguished by their higher mass.[11]

Quantitative Data Presentation: Mass Spectrometry

Lipid Class	Endogenous Lipid (Precursor Ion m/z)	Deuterated Internal Standard	MRM Transition (Precursor > Product)	Rationale for Deuteration	Reference(s)
Phosphatidylcholine (PC)	PC 34:1 (760.6)	PC 16:0-d31/18:1	791.9 > 184.1	Accurate quantification by correcting for matrix effects and ionization suppression.	[1][5]
Phosphatidylethanolamine (PE)	PE 38:4 (766.5)	PE 16:0-d31/18:1	797.8 > 538.6	Enables precise measurement of lipid levels in complex biological matrices.	[1]
Phosphatidylserine (PS)	PS 36:2 (788.5)	PS 16:0-d31/18:1	820.8 > 281.3	Improves the reliability and reproducibility of lipidomic analyses.	[1]

Note: Specific m/z values and MRM transitions can vary depending on the specific lipid species and the instrument used.

Experimental Protocol: Quantitative Lipidomics using LC-MS/MS with Deuterated Internal Standards

This protocol provides a general workflow for the quantitative analysis of phospholipids in a biological sample (e.g., plasma) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and deuterated internal standards.

Materials:

• Biological sample (e.g., plasma)

• Deuterated phospholipid internal standard mixture

• Organic solvents (e.g., chloroform, methanol, isopropanol)

• LC-MS/MS system (e.g., triple quadrupole or Q-TOF)

• C18 reversed-phase LC column

Procedure:

• Internal Standard Spiking: Add a known amount of the deuterated internal standard mixture to the biological sample.

• Lipid Extraction: Perform a lipid extraction using a method such as the Folch or Bligh-Dyer procedure. This involves partitioning the lipids into an organic phase.

• Solvent Evaporation and Reconstitution: Evaporate the organic solvent under a stream of nitrogen. Reconstitute the dried lipid extract in a solvent compatible with the LC mobile phase.

• LC Separation: Inject the reconstituted lipid extract onto the LC system. The lipids are separated based on their hydrophobicity on the C18 column.

• MS/MS Detection: The eluting lipids are ionized (e.g., by electrospray ionization) and detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each target lipid and its corresponding deuterated internal standard.

• Data Analysis: Integrate the peak areas for each endogenous lipid and its corresponding internal standard. Calculate the concentration of each lipid by comparing the peak area ratio to a calibration curve generated using known concentrations of non-deuterated standards.

Quantitative lipidomics workflow using LC-MS/MS.

Emerging Applications in Drug Delivery and Therapeutics

Beyond their role in fundamental research, deuterated phospholipids are finding applications in the development of novel drug delivery systems and therapeutics. The incorporation of deuterated lipids into liposomal drug formulations can be used to track their biodistribution and stability in vivo using techniques like Raman microscopy.[12] Furthermore, the "kinetic isotope effect" is being explored, where the substitution of hydrogen with deuterium at specific positions in polyunsaturated fatty acids can slow down lipid peroxidation, a process implicated in various diseases.[13] This has led to the development of "reinforced lipids" as potential therapeutic agents for neurodegenerative diseases.[13] While still an emerging area, the use of deuterated phospholipids in drug development holds significant promise for creating more effective and targeted therapies.

Conclusion

Deuterated phospholipids are far more than simple isotopic variants; they are powerful tools that enable researchers to probe the intricate world of biological membranes with unprecedented detail. From simplifying complex NMR spectra to providing crucial contrast in neutron scattering experiments and ensuring accuracy in mass spectrometry-based lipidomics, their applications are both broad and impactful. As synthetic methodologies improve and our understanding of their utility deepens, deuterated phospholipids will undoubtedly continue to play a pivotal role in advancing our knowledge of biology and medicine.

References

• 1. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 2. Small-Angle Neutron Scattering for Studying Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solution and Solid-State NMR of Lipids | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. nist.gov [nist.gov]
• 9. Exploiting neutron scattering contrast variation in biological membrane studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Small-angle neutron scattering contrast variation studies of biological complexes: Challenges and triumphs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. LC/MS/MS MRM Library for Phospholipid Profiling : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. agilent.com [agilent.com]

role of phosphatidylcholine in cell membranes

An In-depth Technical Guide on the Core Role of Phosphatidylcholine in Cell Membranes

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Phosphatidylcholine (PC) is the most abundant phospholipid in eukaryotic cell membranes, representing a cornerstone of membrane structure and function.[1][2][3] Beyond its fundamental role as a structural scaffold, PC is a key regulator of membrane biophysical properties, a central hub in lipid metabolism, and a critical precursor for a host of bioactive lipid mediators. This technical guide provides a comprehensive overview of the multifaceted roles of phosphatidylcholine, detailing its structure, its influence on membrane dynamics, its intricate metabolic pathways, and its function in cellular signaling. Furthermore, this document outlines key experimental methodologies for the study of PC and explores its significant applications in the realm of drug development and therapeutics.

The Molecular Architecture of Phosphatidylcholine

Phosphatidylcholine is an amphipathic glycerophospholipid.[4] Its structure consists of a central glycerol backbone, two fatty acid chains esterified at the sn-1 and sn-2 positions, and a phosphate group at the sn-3 position, which is further esterified to a choline headgroup.[5] This amphipathic nature, with a hydrophilic choline headgroup and hydrophobic fatty acid tails, is fundamental to its ability to form the lipid bilayer structure of biological membranes.[4][6]

The fatty acid composition of PC is highly variable. Typically, the sn-1 position is occupied by a saturated fatty acid (e.g., palmitic acid, C16:0), while the sn-2 position contains an unsaturated fatty acid (e.g., oleic acid, C18:1).[7] This variability in acyl chains gives rise to a diverse array of PC molecular species, each conferring distinct biophysical properties to the membrane.[8]

The Structural and Biophysical Role of PC in Membranes

As the primary constituent of the outer leaflet of the plasma membrane, PC is integral to the structural integrity and functionality of the cell.[4][7]

• Bilayer Formation: The cylindrical shape of PC molecules favors the formation of a planar lipid bilayer, the fundamental structure of all cellular membranes.

• Membrane Fluidity: The degree of saturation of the fatty acid tails in PC molecules is a major determinant of membrane fluidity.[4] Unsaturated fatty acids introduce "kinks" into the acyl chains, which prevents tight packing of the phospholipids, thereby increasing membrane fluidity.[4] This fluidity is crucial for the function of membrane-embedded proteins and for cellular processes such as endocytosis and membrane fusion.[4][8]

• Interaction with Membrane Proteins: The lipid environment provided by PC influences the conformation and function of many integral and peripheral membrane proteins. For instance, PC levels have been shown to affect the stability and activity of mitochondrial protein translocases like the TIM23 complex.[9][10]

Data Presentation: Quantitative Overview

The abundance and composition of phosphatidylcholine are critical for membrane homeostasis and vary between different cell types and organelles.

Table 1: Abundance of Phosphatidylcholine in Various Mammalian Membranes

Membrane Type	Phosphatidylcholine (% of Total Phospholipids)
Erythrocyte (Human)	~40-50%
Myelin (Human)	~30-40%
Endoplasmic Reticulum (Rat Liver)	~50-60%
Inner Mitochondrial Membrane (Rat Liver)	~40-50%
Golgi Apparatus (Rat Liver)	~45-55%

(Data synthesized from general statements that PC comprises 40-50% of total cellular phospholipids[3] and is the most abundant phospholipid in eukaryotic membranes[2][11][12])

Table 2: Common Fatty Acid Compositions of Phosphatidylcholine

sn-1 Position Acyl Chain (Saturated)	sn-2 Position Acyl Chain (Unsaturated)	Common Name
Palmitic acid (16:0)	Oleic acid (18:1)	POPC
Palmitic acid (16:0)	Linoleic acid (18:2)	PLPC
Stearic acid (18:0)	Oleic acid (18:1)	SOPC
Stearic acid (18:0)	Arachidonic acid (20:4)	SAPC
Palmitic acid (16:0)	Palmitic acid (16:0)	DPPC

(Data represents commonly cited examples of PC species[7])

Phosphatidylcholine Metabolism and Homeostasis

The cellular levels of PC are tightly regulated through a balance of synthesis, degradation, and remodeling pathways.

Biosynthesis Pathways

In eukaryotic cells, PC is synthesized primarily through two distinct pathways: the Kennedy pathway and the phosphatidylethanolamine N-methyltransferase (PEMT) pathway.[4][11]

• The Kennedy (CDP-Choline) Pathway: This is the main route for PC synthesis in most mammalian cells.[2][11] It involves the sequential enzymatic conversion of free choline to phosphocholine, then to CDP-choline, which is finally combined with diacylglycerol (DAG) to form PC.[11]

• The PEMT Pathway: Predominantly active in the liver, this pathway involves the three-step methylation of phosphatidylethanolamine (PE) to form PC, using S-adenosylmethionine (SAM) as the methyl group donor.[4]

Caption: Major pathways of Phosphatidylcholine (PC) biosynthesis in eukaryotes.

Catabolism and Remodeling

PC turnover is primarily mediated by phospholipases, which hydrolyze PC to generate various bioactive molecules.[4] This process is not only for degradation but also serves as the initiation for critical signaling cascades. The Lands cycle facilitates the remodeling of PC acyl chains, allowing for the dynamic alteration of membrane composition in response to cellular needs.[13]

PC in Cellular Signaling

Far from being a passive structural component, PC is a key player in signal transduction, serving as a reservoir for potent second messengers. The enzymatic cleavage of PC by specific phospholipases initiates downstream signaling events.[4][13]

• Phospholipase C (PLC): PC-specific PLC hydrolyzes PC to generate phosphocholine and diacylglycerol (DAG). DAG is a canonical activator of Protein Kinase C (PKC), a family of enzymes that regulate numerous cellular processes, including proliferation, differentiation, and apoptosis.[4][13]

• Phospholipase D (PLD): PLD cleaves the choline headgroup from PC, producing phosphatidic acid (PA) and free choline. PA is a signaling lipid that can activate mTOR, recruit various proteins to membranes, and also be converted into DAG.[13]

• Phospholipase A2 (PLA2): PLA2 hydrolyzes the fatty acid from the sn-2 position of PC, yielding lysophosphatidylcholine (LPC) and a free fatty acid, often arachidonic acid (AA).[4] LPC is a bioactive lipid involved in inflammatory responses, while arachidonic acid is the precursor for eicosanoids (prostaglandins, leukotrienes), which are powerful mediators of inflammation.[4][14]

References

• 1. molbiolcell.org [molbiolcell.org]
• 2. The Major Sites of Cellular Phospholipid Synthesis and Molecular Determinants of Fatty Acid and Lipid Head Group Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. lipotype.com [lipotype.com]
• 6. mylecithin.de [mylecithin.de]
• 7. Phosphatidylcholine - Wikipedia [en.wikipedia.org]
• 8. Phosphatidylcholine: Composition, Functions, Techniques, and Applications - Creative Proteomics [creative-proteomics.com]
• 9. Phosphatidylcholine Affects Inner Membrane Protein Translocases of Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phosphatidylcholine and the CDP-Choline Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolism of phosphatidylcholine and its implications for lipid acyl chain composition in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Phosphatidylcholine-Derived Lipid Mediators: The Crosstalk Between Cancer Cells and Immune Cells [frontiersin.org]
• 14. Structure and Function of Phosphatidylcholine Transfer Protein (PC-TP)/StarD2 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phosphatidylcholines using 17:0-20:3 PC-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of phosphatidylcholine (PC) species in biological samples using 1-heptadecanoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phosphocholine-N,N,N-trimethyl-d5 (17:0-20:3 PC-d5) as an internal standard. The methodology leverages liquid chromatography-tandem mass spectrometry (LC-MS/MS) for sensitive and specific quantification of PCs, which are critical lipids involved in cellular structure, signaling, and metabolism. This protocol is designed for researchers in lipidomics, drug discovery, and clinical biomarker studies.

Introduction

Phosphatidylcholines (PCs) are a major class of phospholipids and are integral components of eukaryotic cell membranes. Alterations in PC metabolism have been linked to various diseases, making their accurate quantification essential for understanding disease pathogenesis and for biomarker discovery. Stable isotope-labeled internal standards are crucial for correcting for variations in sample preparation and instrument response in mass spectrometry-based lipidomics. 17:0-20:3 PC-d5 is a suitable internal standard for the quantification of a broad range of PC species due to its structural similarity to endogenous PCs and its distinct mass.

This document outlines a robust workflow for the extraction, separation, and quantification of PCs from biological matrices such as plasma, cells, and tissues, using 17:0-20:3 PC-d5.

Experimental Workflow

The overall experimental workflow for the quantification of phosphatidylcholines using 17:0-20:3 PC-d5 as an internal standard is depicted below.

Figure 1: Experimental workflow for phosphatidylcholine analysis.

Experimental Protocols

Materials and Reagents

• 17:0-20:3 PC-d5 internal standard (Avanti Polar Lipids or equivalent)

• LC-MS grade solvents: Methanol, Isopropanol (IPA), Acetonitrile (ACN), Water, Methyl-tert-butyl ether (MTBE)

• Formic acid and Ammonium formate

• Biological samples (e.g., plasma, cell pellets, tissue homogenates)

• Microcentrifuge tubes

• Nitrogen evaporator

• LC-MS system equipped with an electrospray ionization (ESI) source

Sample Preparation (MTBE Extraction)

The following protocol is a widely used method for lipid extraction from biological samples.[1]

• Sample Aliquoting: Aliquot 50 µL of plasma or an equivalent amount of cell pellet or tissue homogenate into a microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PC-d5 internal standard solution to each sample. The final concentration should be determined based on the expected concentration range of endogenous PCs.

• Methanol Addition: Add 200 µL of ice-cold methanol to each sample. Vortex for 20 seconds.

• MTBE Addition: Add 750 µL of ice-cold MTBE. Vortex for 1 minute and incubate at room temperature for 1 hour with occasional shaking.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 20 seconds and centrifuge at 14,000 x g for 5 minutes.

• Organic Phase Collection: Carefully collect the upper organic phase and transfer it to a new tube.

• Re-extraction: Add 500 µL of a 2:1:1 (v/v/v) mixture of MTBE:methanol:water to the remaining lower aqueous phase. Vortex and centrifuge as in step 5. Collect the upper organic phase and combine it with the first extract.

• Drying: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable LC-MS solvent, such as 9:1 isopropanol:acetonitrile. Vortex and transfer to an LC-MS vial.

Liquid Chromatography

Hydrophilic Interaction Liquid Chromatography (HILIC) is effective for separating lipid classes.

• LC Column: A HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Acetonitrile with 0.1% formic acid and 10 mM ammonium formate

• Mobile Phase B: 90:10 (v/v) Acetonitrile:Water with 0.1% formic acid and 10 mM ammonium formate

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 1% B

  • 2-10 min: 1% to 25% B

  • 10-12 min: 25% to 50% B

  • 12-15 min: 50% B

  • 15.1-20 min: 1% B (re-equilibration)

Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Precursor ion scan for m/z 184.0739 (the phosphocholine headgroup)

• Collision Energy: 35-45 eV (optimize for specific instrument)

• Capillary Voltage: 3.0 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

Data Presentation

Quantitative data should be presented in a clear and organized manner. The following table provides an example of mass transitions and expected retention times for the internal standard and representative endogenous PCs.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
17:0-20:3 PC-d5 (IS)	803.6	184.1	~8.5
PC(16:0/18:1)	760.6	184.1	~8.2
PC(16:0/18:2)	758.6	184.1	~8.1
PC(18:0/18:1)	788.6	184.1	~8.8
PC(18:0/18:2)	786.6	184.1	~8.7
PC(18:1/18:1)	786.6	184.1	~8.7
PC(18:0/20:4)	810.6	184.1	~9.0

Note: Retention times are approximate and will vary depending on the specific LC system and column.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the endogenous PC species and the 17:0-20:3 PC-d5 internal standard.

• Ratio Calculation: Calculate the peak area ratio of each endogenous PC to the 17:0-20:3 PC-d5 internal standard.

• Quantification: Generate a calibration curve using known concentrations of a representative PC standard (e.g., PC(16:0/18:1)) spiked with the internal standard. Use the peak area ratios to determine the concentration of each PC species in the samples.

Signaling Pathway Context

While 17:0-20:3 PC-d5 is an exogenous internal standard and not directly involved in signaling, the phosphatidylcholines it is used to quantify are central to many cellular processes. The diagram below illustrates the general role of PCs in membrane structure and as a source for signaling molecules.

Figure 2: General Phosphatidylcholine Signaling Roles.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of phosphatidylcholines in biological samples using 17:0-20:3 PC-d5 as an internal standard. The use of a robust extraction method combined with HILIC-LC-MS/MS allows for accurate and reproducible results, which are essential for advancing research in lipidomics and its application in drug development and clinical diagnostics.

References

• 1. Liquid chromatography mass spectrometry-based profiling of phosphatidylcholine and phosphatidylethanolamine in the plasma and liver of acetaminophen-induced liver injured mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Lipid Analysis using LC-MS/MS with a Deuterated Phosphatidylcholine Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with significant implications for understanding disease pathology, identifying biomarkers, and accelerating drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the cornerstone of lipidomics research due to its high sensitivity, selectivity, and throughput.[1][2] Accurate quantification of lipid species is crucial for meaningful biological interpretation. This is achieved through the use of internal standards that correct for variations in sample preparation and instrument response.[3][4] This application note details a robust LC-MS/MS method for the quantitative analysis of various lipid classes in biological samples, utilizing 1-heptadecanoyl-2-(eicosatrienoyl-d5)-sn-glycero-3-phosphocholine (17:0-20:3 PC-d5) as a key internal standard.

17:0-20:3 PC-d5 is a deuterated phosphatidylcholine containing odd-chain and polyunsaturated fatty acyl chains, making it an ideal internal standard as it is not naturally abundant in most biological systems.[5][6] Its use, often as part of a comprehensive internal standard mixture like Avanti's UltimateSPLASH™ ONE, allows for the accurate quantification of a wide range of phosphatidylcholines and other lipid classes.[5][7][8]

Principle of the Method

This method employs a liquid-liquid extraction procedure to isolate lipids from a biological matrix, followed by chromatographic separation using reversed-phase or hydrophilic interaction liquid chromatography (HILIC). The separated lipids are then ionized by electrospray ionization (ESI) and analyzed by a tandem mass spectrometer. Quantification is achieved by comparing the peak area of each endogenous lipid species to the peak area of the 17:0-20:3 PC-d5 internal standard.

Experimental Protocols

Sample Preparation: Lipid Extraction

A modified Bligh-Dyer or Folch extraction method is commonly used for robust lipid extraction from plasma, serum, or tissue homogenates.[9][10]

Materials:

• Biological sample (e.g., 50 µL plasma)

• Internal Standard Spiking Solution (containing 17:0-20:3 PC-d5 at a known concentration, e.g., 10 µg/mL in methanol)

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Protocol:

• Thaw biological samples on ice.

• In a 1.5 mL microcentrifuge tube, add 50 µL of the sample.

• Add 10 µL of the Internal Standard Spiking Solution.

• Add 200 µL of cold methanol and vortex for 30 seconds.

• Add 100 µL of chloroform and vortex for 30 seconds.

• Add 100 µL of water, vortex for 30 seconds to induce phase separation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic layer (chloroform phase) containing the lipids into a new microcentrifuge tube.

• Dry the extracted lipids under a gentle stream of nitrogen or using a centrifugal evaporator.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 9:1 Methanol/Toluene or as specified in the LC method) for LC-MS/MS analysis.[11]

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole) equipped with an electrospray ionization (ESI) source.

LC Parameters (Reversed-Phase):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid.[11]

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: linear gradient to 100% B

  • 15-20 min: hold at 100% B

  • 20.1-25 min: return to 30% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 5 µL.

MS/MS Parameters:

• Ionization Mode: Positive and Negative ESI.

• Capillary Voltage: 3.5 kV (positive), -3.0 kV (negative).

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Gas Flow: As per instrument manufacturer's recommendations.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS.

• MRM Transitions: Specific precursor-to-product ion transitions for each target lipid and the internal standard should be optimized. For 17:0-20:3 PC-d5, a common transition in positive mode is m/z 808.6 -> 184.1.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. The concentration of each lipid is calculated using the following formula:

Concentration of Analyte = (Peak Area of Analyte / Peak Area of Internal Standard) * (Concentration of Internal Standard / Response Factor)

A response factor may need to be determined for each lipid class relative to the internal standard for accurate absolute quantification.[2]

Table 1: Quantitative Analysis of Phosphatidylcholine Species in Human Plasma

Lipid Species	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Concentration (µg/mL) ± SD (n=3)
PC(16:0/18:1)	12.5	760.6	184.1	150.2 ± 8.1
PC(18:0/18:2)	12.8	782.6	184.1	85.6 ± 4.5
PC(18:0/20:4)	13.1	806.6	184.1	55.3 ± 3.2
17:0-20:3 PC-d5 (IS)	13.5	808.6	184.1	(Spiked at 10 µg/mL)

Table 2: Quantitative Analysis of Various Lipid Classes

Lipid Class	Representative Species	Concentration (µg/mL) ± SD (n=3)
Phosphatidylethanolamine (PE)	PE(18:0/18:1)	45.7 ± 2.9
Sphingomyelin (SM)	SM(d18:1/16:0)	60.1 ± 3.8
Triacylglycerol (TG)	TG(16:0/18:1/18:2)	250.4 ± 15.2
Diacylglycerol (DG)	DG(16:0/18:1)	5.2 ± 0.4

Visualizations

Caption: Experimental workflow for quantitative lipid analysis.

Conclusion

The described LC-MS/MS method, incorporating 17:0-20:3 PC-d5 as an internal standard, provides a reliable and robust platform for the quantitative analysis of a wide array of lipid species in complex biological samples. The detailed protocol and structured data presentation offer a solid foundation for researchers, scientists, and drug development professionals to implement high-quality lipidomics studies, ultimately leading to a deeper understanding of the role of lipids in health and disease.

References

• 1. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. m.youtube.com [m.youtube.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 9. researchgate.net [researchgate.net]
• 10. biocompare.com [biocompare.com]
• 11. agilent.com [agilent.com]

Application Note and Protocols for Lipidomics Sample Preparation Utilizing 17:0-20:3 PC-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field offering profound insights into cellular metabolism, signaling, and the pathogenesis of numerous diseases. Accurate and reproducible sample preparation is a critical prerequisite for reliable lipidomic analysis. This document provides detailed application notes and standardized protocols for the extraction of lipids from biological matrices for mass spectrometry-based lipidomics, with a specific focus on the use of 1-heptadecanoyl-2-(11Z,14Z,17Z-eicosatrienoyl)-sn-glycero-3-phosphocholine-d5 (17:0-20:3 PC-d5) as an internal standard for accurate quantification.

The inclusion of an internal standard is paramount to correct for variations in lipid extraction efficiency and matrix effects during analysis. 17:0-20:3 PC-d5 is a deuterated phosphatidylcholine standard that is not naturally abundant in most biological samples, making it an excellent choice for spiking into samples prior to extraction.[1][2]

This guide details three commonly employed lipid extraction methods: the Folch, Bligh-Dyer, and Matyash (MTBE) methods.[3][4][5] Each protocol is presented with step-by-step instructions to ensure high-quality lipid extracts suitable for downstream analysis by liquid chromatography-mass spectrometry (LC-MS).

Internal Standard: 17:0-20:3 PC-d5

17:0-20:3 PC-d5 is a synthetic phosphatidylcholine containing a C17:0 fatty acid at the sn-1 position and a C20:3 fatty acid at the sn-2 position, with five deuterium atoms incorporated into the choline headgroup. This isotopic labeling allows it to be distinguished from endogenous lipids by mass spectrometry. It is often included in comprehensive internal standard mixtures, such as UltimateSPLASH™ ONE, to facilitate the accurate quantification of a wide range of lipid species.[1][6][7]

Table 1: Properties of 17:0-20:3 PC-d5

Property	Value
Full Name	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine
Molecular Formula	C45H79D5NO8P
Common Use	Internal standard for quantitative lipidomics
Availability	Component of internal standard mixtures (e.g., UltimateSPLASH™ ONE)

Experimental Workflows

The general workflow for lipidomics sample preparation involves homogenization of the sample, addition of an internal standard, extraction of lipids using an organic solvent system, phase separation, collection of the lipid-containing organic phase, and finally, drying and reconstitution of the lipid extract for analysis.

General workflow for lipidomics sample preparation.

Experimental Protocols

Care should be taken to prevent lipid oxidation during sample preparation by keeping samples on ice and flushing with an inert gas like argon or nitrogen.[8] It is also recommended to use glass vials and pipettes to avoid contamination from plasticizers.[9]

Protocol 1: Modified Folch Method

The Folch method is a classic and widely used technique for total lipid extraction.[4][10] It utilizes a chloroform and methanol mixture to extract lipids from the sample.

Materials:

• Biological sample (e.g., 100 mg tissue or 1x10^7 cells)

• 17:0-20:3 PC-d5 internal standard solution

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or HPLC grade water)

• Homogenizer

• Glass centrifuge tubes

• Nitrogen or Argon gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Place the pre-weighed tissue or cell pellet into a glass homogenizing tube.

• Add the appropriate volume of the 17:0-20:3 PC-d5 internal standard solution.

• Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture (e.g., for 1 g of tissue, add 20 mL of the solvent mixture).[10]

• Homogenize the sample thoroughly on ice.

• Agitate the homogenate for 15-20 minutes at room temperature.[10]

• Filter or centrifuge the homogenate to recover the liquid phase.[10]

• Add 0.2 volumes of 0.9% NaCl solution to the collected liquid (e.g., for 20 mL of liquid, add 4 mL of NaCl solution).[4]

• Vortex the mixture for a few seconds and then centrifuge at low speed (e.g., 2000 rpm) to facilitate phase separation.[4]

• Carefully remove the upper aqueous phase.

• Collect the lower chloroform phase, which contains the lipids.

• Evaporate the chloroform phase to dryness under a stream of nitrogen or argon.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol or methanol).[11]

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 5. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 9. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 10. Lipid extraction by folch method | PPTX [slideshare.net]
• 11. rsc.org [rsc.org]

Application Note and Protocol for the Quantification of Phosphatidylcholines in Plasma using 17:0-20:3 PC-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylcholines (PCs) are a major class of phospholipids that play a crucial role in cellular structure and signaling. Their quantification in plasma is vital for lipidomics research and can serve as a biomarker for various physiological and pathological states. Accurate and reproducible quantification of PCs using liquid chromatography-tandem mass spectrometry (LC-MS/MS) relies on the use of stable isotope-labeled internal standards. This document provides a detailed protocol for the extraction and quantification of PCs from human plasma, utilizing 1-heptadecanoyl-2-(5Z,8Z,11Z-eicosatrienoyl)-sn-glycero-3-phosphocholine-d5 (17:0-20:3 PC-d5) as an internal standard to ensure analytical precision.

Experimental Protocols

Plasma Sample Preparation: Lipid Extraction

A robust lipid extraction method is critical for minimizing matrix effects and maximizing recovery. The following protocol is based on the widely used methyl-tert-butyl ether (MTBE) extraction method.[1][2]

Materials:

• Human plasma (collected in K2 EDTA tubes)

• Methanol (MeOH), LC-MS grade

• Methyl-tert-butyl ether (MTBE), LC-MS grade

• Water, LC-MS grade

• 17:0-20:3 PC-d5 internal standard stock solution (e.g., in methanol)

• Microcentrifuge tubes (1.5 mL)

• Orbital shaker

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 25 µL of plasma.

• Add a pre-determined amount of the 17:0-20:3 PC-d5 internal standard solution to the plasma sample. The final concentration should be within the linear range of the assay.

• Add 231 µL of cold methanol and vortex briefly.

• Add 770 µL of MTBE.

• Incubate the mixture on an orbital shaker at room temperature for 60 minutes.

• Induce phase separation by adding 192.5 µL of water.

• Vortex for 1 minute and then centrifuge at 15,800 x g for 10 minutes.

• Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This section outlines typical parameters for both Reversed-Phase Liquid Chromatography (RPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with MS/MS.

Table 1: Typical LC-MS/MS Parameters for Phosphatidylcholine Analysis

Parameter	Reversed-Phase Liquid Chromatography (RPLC)	Hydrophilic Interaction Liquid Chromatography (HILIC)
LC System	UHPLC system	UHPLC system
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)	HILIC column
Mobile Phase A	Water with 10 mM ammonium formate and 0.1% formic acid	Acetonitrile/Water (95:5, v/v) with 10 mM ammonium acetate
Mobile Phase B	Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid	Acetonitrile/Water (50:50, v/v) with 10 mM ammonium acetate
Gradient	A suitable gradient from ~30% B to 100% B over several minutes	A suitable gradient from low to high percentage of Mobile Phase B
Flow Rate	0.2 - 0.4 mL/min	0.3 - 0.5 mL/min
Column Temp.	50 °C	40 °C
Injection Vol.	2 - 10 µL	2 - 10 µL
MS System	Triple Quadrupole or Q-TOF Mass Spectrometer	Triple Quadrupole or Q-TOF Mass Spectrometer
Ionization Mode	ESI Positive and/or Negative	ESI Positive and/or Negative
Scan Type	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte-specific precursor to product ion transitions (e.g., for PC, precursor to m/z 184.0739 in positive mode)	Analyte-specific precursor to product ion transitions

Note: The specific gradient and MRM transitions need to be optimized for the target analytes.

Data Presentation

Role of 17:0-20:3 PC-d5 as an Internal Standard

17:0-20:3 PC-d5 is a synthetic, deuterated lipid that is not naturally present in biological samples.[3][4] It is added at a known concentration to samples and calibration standards at the beginning of the sample preparation process. Its purpose is to account for variability in sample extraction, injection volume, and ionization efficiency, thereby improving the accuracy and precision of the quantification of endogenous PCs.

Calibration Curve

To quantify the concentration of endogenous PCs, a calibration curve is constructed using a series of standards containing known concentrations of a non-deuterated PC standard and a fixed concentration of the 17:0-20:3 PC-d5 internal standard.

Table 2: Example of a Calibration Curve Setup

Calibration Level	Concentration of PC Standard (ng/mL)	Concentration of 17:0-20:3 PC-d5 (ng/mL)	Peak Area Ratio (Analyte/IS)
1	1	100	Measured Value
2	5	100	Measured Value
3	10	100	Measured Value
4	50	100	Measured Value
5	100	100	Measured Value
6	250	100	Measured Value
7	500	100	Measured Value
8	1000	100	Measured Value

A linear regression of the peak area ratio against the concentration of the PC standard is then used to determine the concentration of the analyte in the unknown plasma samples.

Visualizations

Experimental Workflow

Figure 1. Experimental workflow for the quantification of phosphatidylcholines in plasma.

Logic of Internal Standard-Based Quantification

Figure 2. Logic of quantification using an internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Lipidomics Workflow for Phosphatidylcholines Using 17:0-20:3 PC-d5 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids, is a rapidly growing field providing critical insights into cellular metabolism, signaling, and the pathogenesis of numerous diseases. Phosphatidylcholines (PCs) are the most abundant class of phospholipids in eukaryotic cell membranes, playing essential roles in membrane integrity and signal transduction.[1] Accurate quantification of PC species is crucial for understanding physiological and pathological processes. This application note details a robust workflow for the accurate quantification of PC species in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and a deuterated internal standard, 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine (17:0-20:3 PC-d5).

Principle of Quantification

Absolute quantification in lipidomics relies on the use of internal standards (ISTDs).[2] An ideal ISTD is a stable, isotopically labeled analog of the analyte that is not naturally present in the sample.[2] The 17:0-20:3 PC-d5 standard is a synthetic PC containing non-endogenous fatty acid chains (17:0 and 20:3) and five deuterium atoms on the choline headgroup.[3]

This standard is added to the sample at the very beginning of the workflow, ideally before lipid extraction.[2] Because it is structurally and chemically similar to endogenous PCs, it experiences similar extraction efficiency, chromatographic behavior, and ionization response in the mass spectrometer. However, due to its different mass, it can be distinguished from the endogenous PCs. By comparing the known concentration and signal intensity of the ISTD to the signal intensities of the endogenous PC species, their absolute concentrations can be accurately calculated, correcting for variations in sample preparation and instrument response.[4][5]

Principle of internal standard-based quantification.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-20:3 PC-d5 (Avanti Polar Lipids or equivalent)

• Solvents (HPLC or LC-MS grade): Chloroform, Methanol, Isopropanol, Acetonitrile, Water

• Additives: Formic Acid, Ammonium Formate

• Sample Types: Plasma, serum, tissue homogenates, or cell lysates

• Glass tubes with PTFE-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator or SpeedVac

• LC-MS/MS system (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer)

Sample Preparation & Lipid Extraction (Bligh-Dyer Method)

The Bligh and Dyer method is a widely used liquid-liquid extraction technique to isolate lipids from aqueous samples.[6][7]

• Homogenization: For a 100 µL sample (e.g., plasma or cell suspension in water), place it in a clean glass tube.[8]

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PC-d5 internal standard solution (e.g., 10 µL of a 100 µg/mL solution in methanol) to the sample.

• Monophasic Mixture Formation: Add 375 µL of a 1:2 (v/v) Chloroform:Methanol mixture to the sample.[6][8] Vortex vigorously for 1-2 minutes to ensure thorough mixing and cell lysis. This creates a single-phase system.

• Phase Separation:

  • Add 125 µL of Chloroform and vortex for 30 seconds.[6][8]

  • Add 125 µL of Water and vortex for another 30 seconds.[6][8]

• Centrifugation: Centrifuge the mixture at 1,000 x g for 5-10 minutes at room temperature.[6] This will separate the mixture into two distinct phases: an upper aqueous (methanol/water) phase and a lower organic (chloroform) phase containing the lipids. A protein disk may be visible at the interface.[8]

• Lipid Collection: Carefully insert a glass Pasteur pipette through the upper aqueous layer and collect the lower organic phase.[6] Transfer it to a new clean glass tube. Be cautious not to disturb the interface.

• Drying: Evaporate the solvent from the collected lipid extract under a gentle stream of nitrogen or using a SpeedVac.

• Reconstitution: Reconstitute the dried lipid film in a suitable volume (e.g., 100-200 µL) of the initial LC mobile phase (e.g., 90:10 Acetonitrile:Water) for LC-MS/MS analysis.

Lipid extraction workflow using the Bligh-Dyer method.

LC-MS/MS Analysis

This protocol uses a reverse-phase chromatography setup, which is common for separating lipid species.

• LC System: Agilent 1290 Infinity II LC or equivalent[9]

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C[10]

• Injection Volume: 5 µL

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	30
2.0	45
12.0	99
15.0	99
15.1	30

| 18.0 | 30 |

• Mass Spectrometer: Triple Quadrupole (e.g., Sciex QTRAP 5500) or High-Resolution MS[10]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM). For PCs, a common transition is the precursor ion ([M+H]+) to the phosphocholine headgroup fragment at m/z 184.1.[11]

  • ISTD Transition: Monitor the specific precursor-to-product transition for 17:0-20:3 PC-d5.

  • Endogenous PCs: Monitor a list of expected precursor-to-product transitions for endogenous PC species.

Data Presentation and Results

After data acquisition, the peak areas for the internal standard and each identified endogenous PC species are integrated using the instrument's software (e.g., Agilent MassHunter, Sciex Analyst). The concentration of each analyte is calculated using the ratio of its peak area to the peak area of the ISTD.

Example Quantitative Data:

The following table shows representative data for PC quantification in a human plasma sample.

Lipid Species	Retention Time (min)	Precursor Ion (m/z)	Fragment Ion (m/z)	Peak Area (Analyte)	Peak Area (ISTD)	Calculated Conc. (µM)
17:0-20:3 PC-d5 (ISTD)	10.85	808.7	189.1	-	1,520,400	(Spiked at 10 µM)
PC 16:0/18:1	11.21	760.6	184.1	2,895,100	1,520,400	19.04
PC 16:0/18:2	10.98	758.6	184.1	1,142,600	1,520,400	7.51
PC 18:0/18:1	12.15	788.6	184.1	985,300	1,520,400	6.48
PC 18:0/18:2	11.89	786.6	184.1	2,155,800	1,520,400	14.18
PC 18:1/18:2	11.92	784.6	184.1	541,200	1,520,400	3.56

Note: Data is for illustrative purposes only.

Biochemical Context: The Kennedy Pathway

The quantification of PC levels is often relevant to studying metabolic pathways. The primary route for PC synthesis in mammalian cells is the Kennedy pathway, also known as the CDP-choline pathway.[12][13] This pathway involves three key enzymatic steps to synthesize PC from choline and diacylglycerol (DAG).[14]

References

• 1. PathWhiz [smpdb.ca]
• 2. A combined flow injection/reversed-phase chromatography–high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13 ... - Analyst (RSC Publishing) DOI:10.1039/D0AN02443K [pubs.rsc.org]
• 3. avantiresearch.com [avantiresearch.com]
• 4. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tabaslab.com [tabaslab.com]
• 7. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 9. agilent.com [agilent.com]
• 10. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 11. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 12. From yeast to humans - roles of the Kennedy pathway for phosphatidylcholine synthesis [pubmed.ncbi.nlm.nih.gov]
• 13. CDP-choline pathway - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Quantitative Lipidomics using UltimateSPLASH™ ONE

For Researchers, Scientists, and Drug Development Professionals

Introduction

The UltimateSPLASH™ ONE mixture is a comprehensive, high-purity internal standard solution designed for the accurate quantification of a wide range of lipid species in complex biological samples. This standard contains 69 unique, deuterium-labeled lipids spanning 15 distinct lipid classes, making it an invaluable tool for mass spectrometry-based lipidomics workflows.[1][2] The inclusion of standards with varying chain lengths and degrees of unsaturation allows for the correction of variations in ionization and fragmentation efficiency.[3][4] The components of UltimateSPLASH™ ONE are carefully selected to appear in spectral gaps, minimizing interference with endogenous lipids.[1][3][5] This document provides detailed application notes and protocols for the use of 17:0-20:3 PC-d5 and the broader UltimateSPLASH™ ONE mixture in quantitative lipidomics.

Composition of UltimateSPLASH™ ONE

The UltimateSPLASH™ ONE mixture is meticulously characterized and blended to ensure accurate and reproducible quantification across multiple lipidomics platforms.[1][2][3] The mixture is supplied in a 1.2 mL ampule with a 1:1 Dichloromethane:Methanol solution.[1][2]

Table 1: Comprehensive List of Components in UltimateSPLASH™ ONE Mixture. This table details the 69 deuterated lipid internal standards present in the mixture.

Catalog Number	Mixture Components	Molecular Formula	Target Concentration (µg/mL)*
Phosphatidylcholine (PC)
855680	17:0-20:3 PC-d5	C45H79D5NO8P	100
855681	17:0-18:1 PC-d5	C43H79D5NO8P	150
855678	17:0-22:4 PC-d5	C47H81D5NO8P	50
855682	17:0-16:1 PC-d5	C41H75D5NO8P	Not Specified
855683	17:0-14:1 PC-d5	C39H71D5NO8P	Not Specified
855679	17:0 Lyso PC-d5	Not Specified	Not Specified
870309	15:0 Lyso PC-d5	Not Specified	Not Specified
855778	19:0 Lyso PC-d5	Not Specified	Not Specified
Phosphatidylethanolamine (PE)
856721	17:0-14:1 PE-d5	C38H69D5NO8P	25
856720	17:0-16:1 PE-d5	C40H73D5NO8P	Not Specified
856719	17:0-18:1 PE-d5	C42H77D5NO8P	Not Specified
856718	17:0-20:3 PE-d5	C44H77D5NO8P	Not Specified
856717	17:0-22:4 PE-d5	C46H79D5NO8P	Not Specified
856709	15:0 Lyso PE-d5	Not Specified	Not Specified
856710	17:0 Lyso PE-d5	Not Specified	Not Specified
856716	19:0 Lyso PE-d5	Not Specified	Not Specified
Phosphatidylinositol (PI)
850109	17:0-14:1 PI-d5	Not Specified	Not Specified
850110	17:0-16:1 PI-d5	Not Specified	Not Specified
850111	17:0-18:1 PI-d5	Not Specified	Not Specified
850112	17:0-20:3 PI-d5	Not Specified	Not Specified
850118	17:0-22:4 PI-d5	Not Specified	Not Specified
850107	15:0 Lyso PI-d5	Not Specified	Not Specified
850108	17:0 Lyso PI-d5	Not Specified	Not Specified
850106	19:0 Lyso PI-d5	Not Specified	Not Specified
Phosphatidylserine (PS)
858153	17:0-14:1 PS-d5	Not Specified	Not Specified
858152	17:0-16:1 PS-d5	Not Specified	Not Specified
858151	17:0-18:1 PS-d5	Not Specified	Not Specified
858150	17:0-20:3 PS-d5	Not Specified	Not Specified
858149	17:0-22:4 PS-d5	Not Specified	Not Specified
858146	15:0 Lyso PS-d5	Not Specified	Not Specified
858148	17:0 Lyso PS-d5	Not Specified	Not Specified
858147	19:0 Lyso PS-d5	Not Specified	Not Specified
Phosphatidylglycerol (PG)
858135	17:0-14:1 PG-d5	Not Specified	Not Specified
858134	17:0-16:1 PG-d5	Not Specified	Not Specified
858133	17:0-18:1 PG-d5	Not Specified	Not Specified
858132	17:0-20:3 PG-d5	Not Specified	Not Specified
858131	17:0-22:4 PG-d5	Not Specified	Not Specified
858123	15:0 Lyso PG-d5	Not Specified	Not Specified
858130	17:0 Lyso PG-d5	Not Specified	Not Specified
858129	19:0 Lyso PG-d5	Not Specified	Not Specified
Triacylglycerol (TG)
860906	14:0-13:0-14:0 TG-d5	C44H79D5O6	25
860907	14:0-15:1-14:0 TG-d5	C46H81D5O6	50
860908	14:0-17:1-14:0 TG-d5	C48H85D5O6	75
860910	16:0-15:1-16:0 TG-d5	C50H89D5O6	100
860909	16:0-17:1-16:0 TG-d5	C52H93D5O6	125
860911	16:0-19:2-16:0 TG-d5	C54H95D5O6	100
860914	18:1-17:1-18:1 TG-d5	C56H97D5O6	75
860912	18:1-19:2-18:1 TG-d5	C58H99D5O6	50
860913	18:1-21:2-18:1 TG-d5	C60H103D5O6	25
Diacylglycerol (DG)
800827	17:0-14:1 DG-d5	Not Specified	Not Specified
800826	17:0-16:1 DG-d5	Not Specified	Not Specified
800824	17:0-18:1 DG-d5	Not Specified	Not Specified
800825	17:0-20:3 DG-d5	Not Specified	Not Specified
800823	17:0-22:4 DG-d5	Not Specified	Not Specified
Cholesteryl Ester (CE)
700220	14:1 cholesteryl-d7 ester	C41H63D7O2	25
700221	16:1 cholesteryl-d7 ester	C43H67D7O2	50
700222	18:1 cholesteryl-d7 ester	C45H71D7O2	75
700223	20:3 cholesteryl-d7 ester	C47H71D7O2	50
700226	22:4 cholesteryl-d7 ester	C49H73D7O2	25
Ceramide (Cer)
860748	C16:1 Ceramide-d7	C34H58D7NO3	75
860747	C18:1 Ceramide-d7	C36H62D7NO3	Not Specified
860746	C20:1 Ceramide-d7	C38H66D7NO3	Not Specified
860745	C22:1 Ceramide-d7	C40H70D7NO3	Not Specified
860679	C24:1 Ceramide-d7	C42H74D7NO3	Not Specified
Sphingomyelin (SM)
860741	16:1 SM (d18:1/16:1)-d9	C39H68D9N2O6P	Not Specified
860740	18:1 SM (d18:1/18:1)-d9	C41H72D9N2O6P	Not Specified
860742	20:1 SM (d18:1/20:1)-d9	C43H76D9N2O6P	Not Specified
860743	22:1 SM (d18:1/22:1)-d9	C45H80D9N2O6P	Not Specified
860744	24:1 SM (d18:1/24:1)-d9	C47H84D9N2O6P	Not Specified

*Target concentrations are provided for individual components when purchased separately and serve as a reference. The final concentration in the mixture is precisely controlled for optimal performance.

Experimental Protocols

The following protocols provide a general framework for the use of UltimateSPLASH™ ONE in a typical lipidomics workflow. Optimization may be required based on the specific sample matrix and analytical instrumentation.

Lipid Extraction from Plasma

Two common and effective methods for lipid extraction from plasma are the Folch and methyl-tert-butyl ether (MTBE) methods.

Protocol 3.1.1: Modified Folch Method

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a pre-determined volume of the UltimateSPLASH™ ONE mixture. The volume should be optimized to ensure that the internal standard signals are within the linear range of detection and comparable to the endogenous lipid signals.

• Sample Addition: Add 50 µL of plasma to the tube containing the internal standard.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/isopropanol 1:1 v/v).

Protocol 3.1.2: MTBE Method

• Internal Standard Spiking: To a 2 mL microcentrifuge tube, add the desired volume of the UltimateSPLASH™ ONE mixture.

• Sample Addition: Add 20 µL of plasma to the tube.

• Methanol Addition: Add 200 µL of cold methanol.

• MTBE Addition: Add 800 µL of cold methyl tert-butyl ether (MTBE).

• Vortexing: Vortex the mixture for 1 hour at 4°C.

• Phase Separation: Add 200 µL of water to induce phase separation.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Lipid Collection: Collect the upper organic phase.

• Drying: Dry the collected organic phase in a SpeedVac.

• Reconstitution: Reconstitute the dried lipids in an appropriate volume of a suitable solvent for LC-MS analysis (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v).

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

The following are general LC-MS conditions that can be adapted for lipidomics analysis using the UltimateSPLASH™ ONE internal standard.

Table 2: Recommended LC-MS/MS Parameters for Lipidomics.

Parameter	Recommendation
LC System	UPLC/UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid
Mobile Phase B	Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	50 - 60 °C
Injection Volume	2 - 10 µL
Gradient	Start with a low percentage of mobile phase B, gradually increasing to elute more hydrophobic lipids. A typical gradient might be: 0-2 min, 30% B; 2-12 min, 30-100% B; 12-18 min, 100% B; 18-18.1 min, 100-30% B; 18.1-20 min, 30% B.
MS System	High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)
Ionization Mode	ESI positive and negative modes (separate runs recommended for comprehensive coverage)
Scan Type	Full scan with data-dependent or data-independent MS/MS
Mass Range	100 - 1500 m/z

Data Presentation and Performance

The use of a comprehensive internal standard mixture like UltimateSPLASH™ ONE allows for robust and reproducible quantification of a wide array of lipid species.

Table 3: Typical Quantitative Performance in Lipidomics. The following table summarizes the typical performance characteristics that can be achieved using the protocols described above with the UltimateSPLASH™ ONE internal standard mixture. These values are representative and may vary depending on the specific lipid, matrix, and instrumentation.

Parameter	Typical Performance
Linearity (R²)	> 0.99
Limit of Detection (LOD)	Low pmol/mL to fmol/mL range
Limit of Quantification (LOQ)	Low pmol/mL to fmol/mL range
Intra-day Precision (CV)	< 15%
Inter-day Precision (CV)	< 20%
Recovery	85 - 115%

Studies utilizing comprehensive internal standard mixtures have demonstrated the ability to quantify over 700 lipid species with high reproducibility, achieving inter-assay variability below 25%.[6]

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for quantitative lipidomics using the UltimateSPLASH™ ONE internal standard.

Caption: A typical workflow for quantitative lipidomics.

Phosphatidylcholine Signaling Pathways

Phosphatidylcholines (PCs), such as 17:0-20:3 PC, are not only structural components of membranes but also precursors to important signaling molecules. The following diagram illustrates key signaling pathways involving PC.

Caption: Major signaling pathways involving phosphatidylcholine.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. UltimateSPLASH ONE Internal Std., Avanti, 330820L, Sigma-Aldrich [sigmaaldrich.com]
• 4. Avanti Polar Lipids 330820 ULTIMATESPLASH ONE, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lipid Extraction with PC(17:0/20:3-d5) Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is crucial for understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. Phosphatidylcholines (PCs) are a major class of phospholipids and key components of eukaryotic cell membranes. Their metabolism is implicated in numerous physiological and pathological states. The use of internal standards is essential for correcting for lipid losses during sample preparation and for variations in ionization efficiency during mass spectrometry analysis, thereby ensuring accurate and reproducible quantification.

This document provides a detailed protocol for the extraction of lipids from biological samples, specifically utilizing the deuterated internal standard 1-heptadecanoyl-2-(5Z,8Z,11Z-eicosatrienoyl)-sn-glycero-3-phosphocholine-1,1,2,2-d4-N,N,N-trimethyl-d9 (PC(17:0/20:3-d5)). This internal standard is structurally similar to endogenous PCs but isotopically distinct, allowing for precise quantification.

Quantitative Data Summary

The following tables summarize typical concentration ranges of phosphatidylcholine species in human plasma and cultured cells, providing a reference for expected values in lipidomics experiments.

Table 1: Concentration of Major Phosphatidylcholine Species in Human Plasma

Phosphatidylcholine Species	Concentration Range (µM)
PC(16:0/18:2)	150 - 250
PC(16:0/18:1)	100 - 200
PC(18:0/18:2)	80 - 150
PC(18:1/18:2)	50 - 100
PC(16:0/20:4)	40 - 80
PC(18:0/20:4)	30 - 60

Table 2: Phosphatidylcholine Content in Cultured Mammalian Cells

Cell Line	Total Phosphatidylcholine (nmol/10^6 cells)
HeLa	15 - 25
HEK293	20 - 30
A549	25 - 35
HepG2	30 - 45

Experimental Protocols

This section details three widely used lipid extraction protocols: the Bligh and Dyer method, the Folch method, and the Matyash method. The choice of method may depend on the sample type and the specific lipids of interest.

Internal Standard Preparation

PC(17:0/20:3-d5) is a component of the Avanti® UltimateSPLASH™ ONE internal standard mixture, where its concentration is 100 µg/mL.[1] For use as a standalone internal standard, a working solution should be prepared.

Recommended Working Concentration: A final concentration of 1-10 µM of PC(17:0/20:3-d5) in the final extraction volume is a common starting point for lipidomics studies. The optimal concentration should be determined empirically based on the sample type and the expected concentration of the endogenous lipids being quantified.

Protocol 1: Modified Bligh and Dyer Lipid Extraction

This method is suitable for a wide range of biological samples, including plasma, serum, and cell pellets.[2][3]

Materials:

• Chloroform

• Methanol

• Deionized Water

• PC(17:0/20:3-d5) internal standard working solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• To a glass centrifuge tube, add 100 µL of sample (e.g., plasma or cell suspension).

• Add a known amount of PC(17:0/20:3-d5) internal standard.

• Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol. Vortex thoroughly for 30 seconds.

• Add 125 µL of chloroform. Vortex for 30 seconds.

• Add 125 µL of deionized water to induce phase separation. Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1 v/v/v).

Protocol 2: Modified Folch Lipid Extraction

The Folch method uses a higher proportion of chloroform and is also widely used for lipid extraction from various biological matrices.[2][3]

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• PC(17:0/20:3-d5) internal standard working solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• In a glass centrifuge tube, combine 100 µL of sample with 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Add a known amount of PC(17:0/20:3-d5) internal standard.

• Vortex the mixture vigorously for 1 minute.

• Add 400 µL of 0.9% NaCl solution to facilitate phase separation.

• Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Aspirate the upper aqueous phase.

• Collect the lower organic phase into a clean glass tube.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the lipid extract in a suitable solvent for subsequent analysis.

Protocol 3: Matyash (MTBE) Lipid Extraction

This method utilizes methyl-tert-butyl ether (MTBE) as a less toxic alternative to chloroform and is particularly effective for high-throughput lipidomics.[4]

Materials:

• Methyl-tert-butyl ether (MTBE)

• Methanol

• Deionized Water

• PC(17:0/20:3-d5) internal standard working solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• To 100 µL of sample in a glass tube, add 1.5 mL of methanol.

• Add a known amount of PC(17:0/20:3-d5) internal standard.

• Add 5 mL of MTBE. Vortex for 1 hour at room temperature.

• Add 1.25 mL of deionized water to induce phase separation. Vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes at room temperature.

• Collect the upper organic phase into a new glass tube.

• Dry the extract under nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a lipidomics experiment, from sample preparation to data analysis.

Caption: General workflow for a lipidomics experiment using an internal standard.

Phosphatidylcholine Biosynthesis Pathways

The diagram below outlines the two major pathways for phosphatidylcholine biosynthesis in mammalian cells: the Kennedy pathway and the phosphatidylethanolamine N-methyltransferase (PEMT) pathway.[4][5]

Caption: Major pathways of phosphatidylcholine biosynthesis in mammalian cells.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two different pathways of phosphatidylcholine synthesis, the Kennedy Pathway and the Lands Cycle, differentially regulate cellular triacylglycerol storage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphatidylcholine and the CDP-Choline Cycle - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Phosphatidylcholines using 17:0-20:3 PC-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with significant implications for understanding disease pathology and for drug development. Accurate quantification of individual lipid species is crucial for these studies. Phosphatidylcholines (PCs) are a major class of phospholipids and play vital roles in membrane structure and cell signaling. This application note describes a robust methodology for the accurate quantification of PC species in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phosphocholine-d5 (17:0-20:3 PC-d5). The use of a stable isotope-labeled internal standard that is structurally similar to the analytes of interest is a gold standard technique for correcting for variations in sample extraction, processing, and instrument response, thereby ensuring high accuracy and precision.[1][2][3]

This document provides a detailed protocol for lipid extraction, sample preparation, LC-MS/MS analysis, and data processing.

Signaling Pathways Involving Phosphatidylcholines

Phosphatidylcholines are not only structural components of cellular membranes but are also precursors for various signaling molecules. For instance, the hydrolysis of PC by phospholipase D (PLD) generates phosphatidic acid (PA), a key signaling lipid, and choline. PA can be further metabolized to diacylglycerol (DAG), another important second messenger. Additionally, PC can be remodeled through the action of phospholipase A2 (PLA2) to produce lysophosphatidylcholine (LPC) and a free fatty acid, both of which have signaling functions.

Caption: Phosphatidylcholine signaling pathways.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of PCs using 17:0-20:3 PC-d5 is outlined below. This process involves sample preparation, including lipid extraction and internal standard spiking, followed by LC-MS/MS analysis and subsequent data processing to determine the concentrations of various PC species.

Caption: Experimental workflow for lipid quantification.

Detailed Protocols

Materials and Reagents

• 17:0-20:3 PC-d5 internal standard (e.g., from Avanti Polar Lipids)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Ammonium formate or acetate (for mobile phase)

• Biological samples (e.g., plasma, cell pellets, tissue homogenates)

Protocol 1: Lipid Extraction from Plasma

• Thaw plasma samples on ice.

• To 25 µL of plasma in a glass tube, add 34 µL of the internal standard mix containing 17:0-20:3 PC-d5.[4]

• Add 231 µL of methanol and vortex thoroughly.[4]

• Add 770 µL of MTBE and incubate on an orbital shaker for one hour at room temperature.[4]

• Add 192.5 µL of water to induce phase separation.[4]

• Incubate for 10 minutes at room temperature and then centrifuge at 16,000 x g for 10 minutes.[4]

• Carefully collect the upper organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase.

Protocol 2: LC-MS/MS Analysis

This protocol is a general guideline and should be optimized for the specific LC-MS/MS system used.

Liquid Chromatography (LC) Conditions (HILIC):

• Column: Waters ACQUITY UPLC BEH HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Acetonitrile:Water (95:5, v/v) with 10 mM ammonium formate

• Mobile Phase B: Acetonitrile:Water (50:50, v/v) with 10 mM ammonium formate

• Flow Rate: 0.4 mL/min

• Column Temperature: 45 °C

• Injection Volume: 2-10 µL

• Gradient:

  • 0-1 min: 0.1% B

  • 1-10 min: Linear gradient to 20% B

  • 10-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15-15.1 min: Return to 0.1% B

  • 15.1-20 min: Re-equilibration

Mass Spectrometry (MS) Conditions (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: The precursor ion for PCs is the [M+H]+ ion. The product ion is typically the phosphocholine headgroup fragment at m/z 184.1. For 17:0-20:3 PC-d5, the specific MRM transition will need to be determined based on its exact mass.

• Collision Energy: Optimize for each PC species, but a starting point of 25-35 eV is common.

• Source Parameters: Optimize gas temperatures, flow rates, and spray voltage for the specific instrument.

Data Presentation

Table 1: MRM Transitions for Representative PC Species and Internal Standard

Lipid Species	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
PC(16:0/18:1)	760.6	184.1	50	30
PC(18:0/18:2)	786.6	184.1	50	30
PC(18:0/20:4)	810.6	184.1	50	35
PC(18:1/18:1)	788.6	184.1	50	30
17:0-20:3 PC-d5 (IS)	808.7	189.1	50	35

Note: The exact m/z values may vary slightly depending on the instrument calibration.

Table 2: Example Quantification of PC Species in Human Plasma

The concentration of each PC species is calculated using the following formula:

Concentration of Analyte = (Peak Area of Analyte / Peak Area of IS) * (Concentration of IS / Response Factor)

For this example, a response factor of 1 is assumed. The concentration of the internal standard (IS) is known from the spiking solution.

PC Species	Peak Area (Analyte)	Peak Area (IS)	Concentration of IS (µM)	Calculated Concentration (µM)
PC(16:0/18:1)	1,250,000	980,000	10	12.76
PC(18:0/18:2)	850,000	980,000	10	8.67
PC(18:0/20:4)	420,000	980,000	10	4.29
PC(18:1/18:1)	990,000	980,000	10	10.10

Conclusion

The use of 17:0-20:3 PC-d5 as an internal standard provides a reliable and accurate method for the quantification of phosphatidylcholine species in complex biological matrices. The detailed protocols and workflow presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to implement robust lipidomics analyses in their studies. Accurate measurement of changes in PC profiles can provide valuable insights into disease mechanisms and the effects of therapeutic interventions.

References

• 1. Applications of Mass Spectrometry to Lipids and Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Toegang geblokkeerd / Access Blocked [scholarlypublications.universiteitleiden.nl]

Application Notes and Protocols for 17:0-20:3 PC-d5 in Disease Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phosphocholine-d5 (17:0-20:3 PC-d5) is a high-purity, deuterated synthetic phosphatidylcholine. In disease research, its primary application is as an internal standard in mass spectrometry-based lipidomics workflows. Due to its structural similarity to endogenous phosphatidylcholines and its distinct mass shift from the deuterium labels, it is an invaluable tool for the accurate quantification of phosphatidylcholine species in complex biological samples. This document provides detailed application notes and protocols for its use, with a specific focus on its application in studying lipidomic alterations in COVID-19.

Application Notes

Disease Focus: COVID-19

Recent lipidomics studies have revealed significant alterations in the plasma lipid profiles of COVID-19 patients, which correlate with disease severity.[1][2][3] These studies highlight the dysregulation of lipid metabolism, particularly affecting glycerophospholipids, as a key feature of the host's response to SARS-CoV-2 infection. The use of deuterated internal standards like 17:0-20:3 PC-d5 is crucial for the reliable quantification of these changes, paving the way for the discovery of potential biomarkers for disease progression and therapeutic targets.[4][5]

Role as an Internal Standard

In quantitative lipidomics, internal standards are essential to correct for variations that can occur during sample preparation, extraction, and mass spectrometry analysis. 17:0-20:3 PC-d5, often included in comprehensive internal standard mixtures like UltimateSPLASH™ ONE, serves this purpose for the phosphatidylcholine class of lipids.[6][7][8] By adding a known amount of 17:0-20:3 PC-d5 to each sample at the beginning of the workflow, any sample-to-sample variability in extraction efficiency or instrument response can be normalized, leading to more accurate and reproducible quantification of endogenous phosphatidylcholines.

Analytical Techniques

17:0-20:3 PC-d5 is compatible with various mass spectrometry-based lipidomics platforms. The most common techniques where it is employed include:

• Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS): This technique separates lipids based on the polarity of their headgroups, which is advantageous for class-specific quantification.[4][5]

• Reverse Phase Liquid Chromatography-Tandem Mass Spectrometry (RPLC-MS/MS): This method separates lipids based on the length and saturation of their fatty acyl chains.

• Shotgun Lipidomics: This approach involves the direct infusion of the lipid extract into the mass spectrometer without prior chromatographic separation.

The choice of technique depends on the specific research question, desired level of detail, and the complexity of the sample. For broad, quantitative profiling of lipid classes in plasma, HILIC-MS/MS is a well-established and robust method.[4][5]

Quantitative Data

Internal Standard Mixture Composition

17:0-20:3 PC-d5 is a component of the commercially available UltimateSPLASH™ ONE internal standard mixture. The composition of the phosphatidylcholine components in this mixture is detailed below.

Component	Molecular Formula	Concentration (µg/mL)
17:0-14:1 PC-d5	C39H71D5NO8P	-
17:0-16:1 PC-d5	C41H75D5NO8P	-
17:0-18:1 PC-d5	C43H79D5NO8P	-
17:0-20:3 PC-d5	C45H79D5NO8P	-
17:0-22:4 PC-d5	C47H81D5NO8P	-

Concentration for individual components in the mix is not publicly specified, but the total vial content is 1.2 mL.

Mass Spectrometry Parameters for 17:0-20:3 PC-d5

Accurate quantification of phosphatidylcholines using 17:0-20:3 PC-d5 as an internal standard is typically achieved using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

Parameter	Value (Negative Ion Mode)
Precursor Ion (m/z)	802.6
Product Ion (m/z) - Fatty Acyl Chain 1	269.2 (C17:0)
Product Ion (m/z) - Fatty Acyl Chain 2	303.2 (C20:3)
Dwell Time (ms)	10-50
Collision Energy (eV)	-30 to -50
Declustering Potential (V)	-80 to -120

Note: These values are illustrative and should be optimized for the specific instrument and experimental conditions.

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Methyl-tert-butyl ether (MTBE) Method

This protocol is adapted from a method used in a lipidomics study of COVID-19 patient plasma.[5]

Materials:

• Human plasma (K2 EDTA)

• UltimateSPLASH™ ONE internal standard mixture (containing 17:0-20:3 PC-d5)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 25 µL of plasma.

• Add 34 µL of the UltimateSPLASH™ ONE internal standard mixture to the plasma and vortex briefly.

• Add 231 µL of methanol and vortex thoroughly.

• Add 770 µL of MTBE and vortex for 10 minutes at 4°C.

• Add 193 µL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase (approximately 700 µL) and transfer to a new tube.

• Dry the lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of Acetonitrile/Isopropanol 1:1, v/v).

Protocol 2: HILIC-MS/MS Analysis of Phosphatidylcholines

This protocol provides a general framework for the analysis of phosphatidylcholines using HILIC-MS/MS.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• HILIC column (e.g., Luna amino column, 100 mm × 2 mm, 3 µm).

Mobile Phases:

• Mobile Phase A: Acetonitrile/Water (95:5, v/v) with 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Water (50:50, v/v) with 10 mM ammonium formate.

LC Gradient:

Time (min)	% B
0.0	5
10.0	50
12.0	95
12.1	5
15.0	5

MS Parameters:

• Ionization Mode: Negative ESI

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Set up a method to monitor the specific precursor-to-product ion transitions for 17:0-20:3 PC-d5 (as listed in the table above) and all endogenous phosphatidylcholines of interest.

• Source Temperature: 400-500 °C

• IonSpray Voltage: -4500 V

• Curtain Gas: 20-30 psi

• Collision Gas: Nitrogen, 7-9 psi

Visualizations

Experimental Workflow for Lipidomics Analysis

References

• 1. Lipidomic alteration of plasma in cured COVID-19 patients using ultra high-performance liquid chromatography with high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a targeted hydrophilic interaction liquid chromatography-tandem mass spectrometry based lipidomics platform applied to a coronavirus disease severity study: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 3. Mass spectrometric approaches in discovering lipid biomarkers for COVID-19 by lipidomics: Future challenges and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a targeted hydrophilic interaction liquid chromatography-tandem mass spectrometry based lipidomics platform applied to a coronavirus disease severity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. avantiresearch.com [avantiresearch.com]
• 8. SPLASH Brochure [online.flippingbook.com]

Technical Notes & Optimization

17:0-20:3 PC-d5 stability and storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides detailed information on the stability, storage, and proper handling of 17:0-20:3 PC-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phosphocholine-d5). It includes troubleshooting advice for common experimental issues and frequently asked questions to ensure the integrity and accuracy of your research.

Stability and Storage Conditions

Proper storage is critical to maintain the stability and performance of 17:0-20:3 PC-d5 as an internal standard. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C	Ensures long-term stability and prevents degradation of the lipid.[1][2][3][4]
Physical Form	In a suitable organic solvent	As an unsaturated lipid, 17:0-20:3 PC-d5 is hygroscopic and unstable as a powder. Dissolving it in an organic solvent prevents moisture absorption, hydrolysis, and oxidation.[5]
Container	Glass vial with a Teflon-lined cap	Prevents leaching of plasticizers and other contaminants that can occur with plastic containers.[5]
Atmosphere	Under an inert gas (e.g., argon or nitrogen)	Minimizes the risk of oxidation of the unsaturated fatty acid chains.
Short-term Stability	3 Months at -20°C	Published stability data for the product.[1][3]

Frequently Asked Questions (FAQs)

Q1: How should I prepare a stock solution of 17:0-20:3 PC-d5?

A: If you received the lipid as a powder or film, it should be dissolved in a high-purity organic solvent such as chloroform or methanol.[5] To prevent moisture condensation, allow the vial to warm to room temperature in a desiccator before opening.[5] Add the calculated volume of solvent to achieve your desired stock concentration, cap tightly, and vortex or sonicate gently until fully dissolved.[5]

Q2: Can I store the 17:0-20:3 PC-d5 solution in a plastic tube?

A: No, it is strongly recommended to use glass containers with Teflon-lined closures for storing organic solutions of lipids.[5] Plastic containers can leach impurities that may contaminate your standard and interfere with your analysis.[5]

Q3: How many freeze-thaw cycles can I subject my stock solution to?

A: It is best to minimize freeze-thaw cycles. For routine use, it is recommended to aliquot the stock solution into smaller, single-use glass vials. This prevents repeated warming and cooling of the entire stock, which can degrade the lipid over time.

Q4: My 17:0-20:3 PC-d5 is an internal standard. At what stage of my experiment should I add it to my samples?

A: The internal standard should be added to your samples as early as possible in the sample preparation workflow, preferably before any extraction steps. This allows the standard to account for variability and loss during the entire process, from extraction to analysis.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during your experiments using 17:0-20:3 PC-d5.

Issue 1: Poor Signal or No Signal for 17:0-20:3 PC-d5 in Mass Spectrometry

Potential Cause	Troubleshooting Step
Degradation of the Standard	- Verify that the standard has been stored correctly at -20°C in a glass vial under an inert atmosphere. - Prepare a fresh working solution from your stock. If the problem persists, consider opening a new vial of the standard.
Incorrect Mass Spectrometer Settings	- Confirm that the mass spectrometer is set to detect the correct m/z for 17:0-20:3 PC-d5. - Optimize instrument parameters (e.g., collision energy, cone voltage) for the specific lipid.
Sample Preparation Issues	- Ensure the internal standard was added to the sample before extraction. - Review your lipid extraction protocol to ensure it is suitable for phospholipids.

Issue 2: High Variability in the Internal Standard Signal Across Samples

Potential Cause	Troubleshooting Step
Inconsistent Pipetting	- Use calibrated pipettes and proper pipetting technique to ensure a consistent amount of internal standard is added to each sample.
Differential Matrix Effects	- The sample matrix can sometimes suppress or enhance the ionization of the internal standard to a different extent than the analyte. - Dilute your sample extract to minimize matrix effects. - Perform a post-column infusion experiment to assess ion suppression in your chromatographic method.
Incomplete Solubilization	- Ensure the internal standard is fully dissolved in your working solution. Vortex or sonicate gently if necessary.

Issue 3: The Retention Time of 17:0-20:3 PC-d5 is Different from the Endogenous 17:0-20:3 PC

Potential Cause

Troubleshooting Step

Isotope Effect

A slight shift in retention time between a deuterated standard and its non-deuterated counterpart can sometimes occur, especially with a high number of deuterium atoms. This is known as the chromatographic isotope effect. - This is often a minor shift and may not impact quantification if the peaks are integrated consistently. - If the shift is significant, you may need to adjust your chromatography method to improve co-elution.

Experimental Protocol: Lipid Extraction from Plasma using 17:0-20:3 PC-d5 as an Internal Standard

This protocol provides a general methodology for the extraction of lipids from plasma for analysis by LC-MS/MS, incorporating 17:0-20:3 PC-d5 as an internal standard.

1. Preparation of Solutions:

• Internal Standard Spiking Solution: Prepare a working solution of 17:0-20:3 PC-d5 in a suitable solvent (e.g., methanol) at a known concentration.

• Extraction Solvent: Prepare a 2:1 (v/v) mixture of chloroform and methanol.

2. Sample Preparation: a. Thaw frozen plasma samples on ice. b. In a clean glass tube, add 50 µL of plasma. c. Add a precise volume (e.g., 10 µL) of the internal standard spiking solution to the plasma. Vortex briefly.

3. Lipid Extraction (Folch Method): a. To the plasma-internal standard mixture, add 1 mL of the 2:1 chloroform:methanol extraction solvent. b. Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation. c. Add 200 µL of water to induce phase separation. d. Vortex again for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C. e. After centrifugation, you will observe two distinct phases. Carefully collect the lower organic layer (which contains the lipids) using a glass Pasteur pipette and transfer it to a new clean glass tube. f. Dry the collected lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

4. Reconstitution and Analysis: a. Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis (e.g., a mixture of acetonitrile and isopropanol). b. Vortex briefly to ensure the lipids are fully dissolved. c. Transfer the reconstituted sample to an autosampler vial for injection into the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for 17:0-20:3 PC-d5.

Caption: Experimental workflow for lipid analysis.

References

• 1. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity [mdpi.com]
• 2. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

solubility of 17:0-20:3 PC-d5 in different solvents

This guide provides researchers, scientists, and drug development professionals with essential information on the solubility, handling, and troubleshooting for 17:0-20:3 PC-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine).

Solubility Data

While specific quantitative solubility data for 17:0-20:3 PC-d5 is not extensively published, the solubility characteristics can be inferred from general data for unsaturated phosphatidylcholines (PCs). Purified PCs with unsaturated fatty acids are generally soluble in various organic solvents.[1][2] The table below summarizes the expected solubility profile.

Solvent	Expected Solubility	Concentration	Remarks
Chloroform	Soluble	~100 mg/mL[1][2]	Hydrogen bonding between chloroform and the phosphate and carbonyl groups of the PC molecule contributes significantly to its solubility.[3]
Ethanol	Soluble	~100 mg/mL[1][2]	A common solvent for creating stock solutions.
Methanol	Soluble	Not specified	Often used in combination with other solvents like Dichloromethane (DCM).
Dichloromethane (DCM) / Methanol (1:1, v/v)	Soluble	Not specified	Similar deuterated lipids are often supplied in this solvent mixture, indicating good solubility.[4][5]
Hexane (containing 3% ethanol)	Soluble	~100 mg/mL[1][2]	The presence of a co-solvent like ethanol is often necessary.
Water / Aqueous Buffers	Insoluble	Not applicable	Forms liposomes or micelles in aqueous solutions. Can be dispersed with sonication but will not form a true solution.

Experimental Protocols

Protocol: Reconstitution of Lyophilized 17:0-20:3 PC-d5

This protocol outlines the standard procedure for dissolving a powdered or lyophilized sample of 17:0-20:3 PC-d5 to create a stock solution.

Materials:

• Vial of 17:0-20:3 PC-d5

• Appropriate organic solvent (e.g., Chloroform, Ethanol)

• Glass syringe or a positive displacement pipette with glass tips

• Vortex mixer

• Bath sonicator

• Clean glass storage vial with a Teflon-lined cap

Procedure:

• Equilibration: Allow the sealed vial of the lipid to warm to room temperature before opening. This is a critical step to prevent condensation of atmospheric moisture onto the cold lipid, which can lead to hydrolysis.[6]

• Solvent Addition: Once the vial has reached room temperature, open it and add the calculated volume of your chosen organic solvent using a clean glass syringe or pipette to achieve the desired concentration.[6]

• Dissolution: Tightly cap the vial. Vortex the mixture to facilitate dissolution. If the lipid does not dissolve completely, gentle warming (to 30-40°C) or brief sonication in a bath sonicator can be applied.[6] Be cautious with sonication for unsaturated lipids as it can potentially induce oxidation.

• Visual Inspection: The final solution should be clear and free of any particulate matter.

• Storage: If the original shipping vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap. Store the solution at or below -16°C.[6]

Caption: Workflow for reconstituting lyophilized 17:0-20:3 PC-d5.

Troubleshooting Guide

Q: My 17:0-20:3 PC-d5 is not dissolving completely in the chosen solvent. What steps can I take?

A: Incomplete solubilization can occur for several reasons. First, ensure the solvent is appropriate and of high purity; for unsaturated lipids, an organic solvent is required.[6] If the lipid still fails to dissolve, you can try gentle warming or sonication to aid the process.[6] Vortex the solution thoroughly between attempts. If the issue persists, the lipid may have degraded due to improper storage, or the solvent quality may be poor.

Caption: Troubleshooting steps for incomplete dissolution of the lipid.

Q: After dissolving the lipid in chloroform, I diluted it with an aqueous buffer and a precipitate formed. What should I do?

A: This is expected behavior. Phospholipids are poorly soluble in aqueous media and will precipitate when an organic stock solution is diluted into an aqueous buffer.[7] To address this, you can sonicate the suspension, which will help disperse the lipid and form liposomes or micelles, resulting in a homogenous, albeit likely cloudy, suspension.[7] Ensure this suspension is well-mixed immediately before use.

Q: I suspect my deuterated lipid has degraded. What are the common causes?

A: Degradation in unsaturated lipids like 17:0-20:3 PC-d5 is typically caused by oxidation or hydrolysis.[6]

• Oxidation: Occurs at the double bonds in the fatty acid chains and is accelerated by exposure to air and light. Storing the lipid under an inert gas (like argon or nitrogen) can minimize this.

• Hydrolysis: The breakdown of the ester bonds, often caused by exposure to moisture. This is why it is critical to prevent condensation by warming the vial to room temperature before opening and using anhydrous solvents.[6]

• Improper Storage: Storing as a powder rather than a solution, or at temperatures above the recommended -16°C, can accelerate degradation.[6]

Frequently Asked Questions (FAQs)

Q1: What is the correct storage temperature for 17:0-20:3 PC-d5? A1: As an unsaturated lipid, it is unstable when stored as a dry powder and should be promptly dissolved in a suitable organic solvent.[6] The resulting solution should be stored at or below -16°C to ensure long-term stability.[6]

Q2: What kind of container should I use to store my lipid solution? A2: Always use clean glass containers with Teflon-lined caps for storing organic solutions of lipids.[6] This prevents contamination and solvent evaporation that can occur with plastic containers or improperly sealed caps.

Q3: Can I repeatedly freeze and thaw my lipid stock solution? A3: It is best to avoid repeated freeze-thaw cycles.[6] If you need to use small amounts of the lipid for multiple experiments, it is recommended to prepare single-use aliquots in separate glass vials. This practice minimizes the risk of contamination and degradation from temperature cycling and repeated exposure to air and moisture.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Solubility of phosphatidylcholine in chloroform. Formation of hydrogen bonding between phosphatidylcholine and chloroform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. avantiresearch.com [avantiresearch.com]

potential for isotopic exchange in 17:0-20:3 PC-d5

Welcome to the technical support center for 17:0-20:3 PC-d5. This resource is designed for researchers, scientists, and drug development professionals utilizing this deuterated lipid standard in their analytical workflows. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments, with a focus on the potential for isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern with 17:0-20:3 PC-d5?

A1: Isotopic exchange, in the context of deuterated standards, is the unintentional replacement of deuterium atoms on the standard with hydrogen atoms from the surrounding environment (e.g., solvents, sample matrix).[1] For 17:0-20:3 PC-d5, the five deuterium atoms are located on the phosphocholine headgroup. The hydrogens on the choline moiety are attached to carbons that are adjacent to a heteroatom (nitrogen), making them potentially susceptible to exchange under certain conditions. This is a significant concern because mass spectrometry relies on the mass difference between the deuterated standard and the endogenous analyte for accurate quantification. If the d5-standard loses deuterium, its signal will decrease, while the signal of the non-labeled analyte may be artificially inflated, leading to inaccurate results.[1]

Q2: Under what conditions is isotopic exchange most likely to occur with 17:0-20:3 PC-d5?

A2: The stability of the deuterium labels on the phosphocholine headgroup can be influenced by several factors. The most critical are:

• pH: Both acidic and basic conditions can catalyze hydrogen-deuterium exchange.[2] For many deuterated compounds, the minimum exchange rate is observed around a neutral pH.

• Solvent: Protic solvents, such as water and methanol, can serve as a source of hydrogen atoms and may facilitate exchange, especially over extended storage periods or at elevated temperatures. Aprotic solvents like acetonitrile are generally preferred for long-term storage of deuterated standards.[3]

• Temperature: Higher temperatures can increase the rate of chemical reactions, including isotopic exchange. Therefore, it is crucial to store the standard at the recommended low temperatures (e.g., -20°C or -80°C).[3]

Q3: I am observing a gradual decrease in the d5-standard signal and a slight increase in the d0 analyte signal in my quality control samples. Could this be due to isotopic exchange?

A3: Yes, this is a classic indicator of isotopic exchange, also known as back-exchange.[1] The deuterated internal standard is slowly being converted back to its non-labeled form. To confirm this, you can perform a stability study by incubating the standard in your sample preparation solvent for varying amounts of time and analyzing the samples. A time-dependent decrease in the d5/d0 ratio would support the hypothesis of isotopic exchange.

Q4: How can I minimize the risk of isotopic exchange during my sample preparation workflow?

A4: To minimize isotopic exchange, consider the following best practices:

• Solvent Selection: Prepare stock solutions and store your standard in aprotic solvents (e.g., acetonitrile) whenever possible.[3] If your workflow requires the use of protic solvents like methanol or water, minimize the time the standard is in these solvents and keep the samples at a low temperature.

• pH Control: Ensure that the pH of your solutions is maintained as close to neutral as possible. Avoid highly acidic or basic conditions.

• Temperature Control: Keep your samples cold (e.g., on ice or in a cooled autosampler) throughout the sample preparation and analysis sequence.

• Fresh Preparations: Prepare working solutions of the internal standard fresh as needed and avoid long-term storage of diluted standards in protic solvents.

Troubleshooting Guide

Issue: Inconsistent quantification results and poor reproducibility.

This is a common problem that can arise from the instability of the deuterated internal standard. The following troubleshooting workflow can help you diagnose and resolve the issue.

Caption: Troubleshooting workflow for inconsistent quantification using 17:0-20:3 PC-d5.

Quantitative Data Summary

The following table presents plausible data from a hypothetical experiment designed to assess the stability of 17:0-20:3 PC-d5 under various storage conditions. This data is for illustrative purposes to highlight the potential for isotopic exchange.

Storage Condition	Time (hours)	% Isotopic Exchange (d5 → d0)
Solvent Study (at 4°C)
Acetonitrile	24	< 0.1%
72	< 0.1%
Methanol	24	0.5%
72	1.5%
Methanol/Water (1:1)	24	1.2%
72	3.5%
pH Study (in Methanol/Water at 4°C)
pH 4	24	2.0%
pH 7	24	1.2%
pH 9	24	3.8%

Experimental Protocols

Protocol for Assessing Isotopic Stability of 17:0-20:3 PC-d5

Objective: To determine the rate of hydrogen-deuterium back-exchange of 17:0-20:3 PC-d5 in various solvents and at different pH values.

Materials:

• 17:0-20:3 PC-d5 standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium hydroxide

• LC-MS system

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 17:0-20:3 PC-d5 in acetonitrile.

• Prepare Test Solutions:

  • Solvent Study: Dilute the stock solution to a final concentration of 10 µg/mL in the following solvents:

    • Acetonitrile

    • Methanol

    • Methanol/Water (1:1, v/v)

  • pH Study: Dilute the stock solution to a final concentration of 10 µg/mL in Methanol/Water (1:1, v/v) and adjust the pH to:

    • pH 4 (with formic acid)

    • pH 7

    • pH 9 (with ammonium hydroxide)

• Incubation: Aliquot the test solutions into autosampler vials and incubate them at 4°C.

• LC-MS Analysis: Analyze the samples at time points 0, 24, and 72 hours.

  • Use a suitable C18 column for chromatographic separation.

  • Acquire data in full scan mode to monitor the m/z of the d5-standard and the corresponding d0-analyte.

• Data Analysis:

  • Calculate the peak areas for the d5-standard and the d0-analyte at each time point.

  • Determine the percentage of isotopic exchange using the following formula: % Exchange = [Area(d0) / (Area(d0) + Area(d5))] * 100

Caption: Experimental workflow for assessing the isotopic stability of 17:0-20:3 PC-d5.

Signaling Pathways and Logical Relationships

The primary concern with 17:0-20:3 PC-d5 is not its involvement in a signaling pathway but rather the chemical process of isotopic exchange that can affect its use as an internal standard. The diagram below illustrates the potential pathways for deuterium loss.

Caption: Potential pathways of deuterium loss from 17:0-20:3 PC-d5 via isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Poor Signal with 17:0-20:3 PC-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor signal intensity when using the deuterated internal standard 17:0-20:3 PC-d5 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-20:3 PC-d5 and what is its primary application?

17:0-20:3 PC-d5 is a deuterated form of phosphatidylcholine (PC), a major class of phospholipids. The "d5" indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. It is primarily used as an internal standard in mass spectrometry (MS)-based lipidomics for the accurate quantification of other lipid species.

Q2: Why am I observing a low or inconsistent signal for 17:0-20:3 PC-d5?

Several factors can contribute to a poor signal for your deuterated internal standard. The most common issues include:

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of the standard in the mass spectrometer's ion source, leading to a reduced signal.

• Suboptimal Mass Spectrometry Parameters: The declustering potential (DP) and collision energy (CE) may not be optimized for this specific molecule.

• Chromatographic Issues: Poor peak shape, retention time shifts, or co-elution with interfering compounds can all negatively impact signal intensity.

• Sample Preparation Inefficiencies: Incomplete extraction or loss of the standard during sample preparation can lead to a weaker signal.

• Standard Degradation: Improper storage or handling can lead to the degradation of the standard.

Q3: Can the deuterated standard have a different retention time than its non-deuterated counterpart?

Yes, a slight shift in retention time between a deuterated standard and its non-deuterated analyte is a known phenomenon called the "chromatographic isotope effect." Deuterated compounds can sometimes elute slightly earlier in reversed-phase chromatography. While often minor, this can become problematic if it leads to differential matrix effects, where the standard and analyte are exposed to different levels of ion suppression.

Troubleshooting Guides

Issue 1: Weak or No Signal for 17:0-20:3 PC-d5

If you are observing a significantly lower than expected or absent signal for your internal standard, follow these troubleshooting steps.

Troubleshooting Workflow for Weak/No Signal

Caption: Troubleshooting workflow for a weak or absent signal.

Detailed Steps:

• Verify Mass Spectrometer Parameters: Ensure that the correct Multiple Reaction Monitoring (MRM) transition, declustering potential (DP), and collision energy (CE) are being used for 17:0-20:3 PC-d5.

• Check Instrument Calibration: Confirm that the mass spectrometer is properly calibrated. A poorly calibrated instrument can result in low signal intensity.

• Inspect and Clean the Ion Source: The ion source is prone to contamination from sample matrix components, which can lead to ion suppression. Regular cleaning is crucial for maintaining sensitivity.

• Confirm Co-elution: If you are quantifying an endogenous lipid, overlay the chromatograms of the analyte and 17:0-20:3 PC-d5 to ensure they co-elute. If a significant retention time shift is observed, chromatographic conditions may need to be adjusted.

• Assess Peak Shape: Poor peak shape (e.g., tailing or fronting) can decrease the signal-to-noise ratio. This may be caused by issues with the mobile phase, column, or sample solvent.

• Evaluate Column Performance: A deteriorating LC column can lead to poor peak shape and loss of signal. Consider flushing or replacing the column if performance has degraded.

• Review Sample Preparation Protocol: Ensure that the extraction protocol is being followed correctly and that the internal standard is being added at the appropriate step.

• Verify Standard Concentration: Double-check the concentration of your 17:0-20:3 PC-d5 working solution. Errors in dilution can lead to a lower than expected signal.

Issue 2: High Signal Variability or Poor Reproducibility

Inconsistent signal intensity for the internal standard across a sample batch can lead to inaccurate quantification.

Logical Relationships in Troubleshooting Signal Variability

Caption: Investigating the causes of high signal variability.

Detailed Steps:

• Assess Matrix Effects: Differential matrix effects can cause variability in the internal standard signal. A post-column infusion experiment can help identify regions of significant ion suppression in your chromatogram.

• Evaluate Extraction Consistency: Analyze replicate quality control (QC) samples to assess the reproducibility of your sample preparation method. High variability in the internal standard signal in QC samples points to inconsistencies in the extraction process.

• Check Autosampler Performance: Inconsistent injection volumes can lead to signal variability. Ensure the autosampler is functioning correctly and that there are no air bubbles in the sample loop.

• Confirm Standard Stability: If the internal standard is degrading in the sample matrix or on the autosampler, this can result in a decreasing signal over the course of an analytical run. Prepare a fresh standard solution and re-analyze to see if the issue persists.

Data Presentation

Table 1: Recommended Mass Spectrometry Parameters for 17:0-20:3 PC-d5

While optimal parameters should be determined empirically on your specific instrument, the following table provides a starting point for method development.

Parameter	Value	Notes
Precursor Ion (m/z)	803.17	[M+H]⁺ in positive ion mode.
Product Ion (m/z)	184.07	Characteristic phosphocholine headgroup fragment.
Declustering Potential (DP)	50 - 100 V	Optimize for maximum precursor ion intensity without fragmentation.
Collision Energy (CE)	30 - 50 eV	Optimize for maximum product ion intensity.
Ion Source Voltage	5500 V (Positive Mode)	This can vary between instruments.[1]
Source Temperature	400 °C	A typical starting point for lipid analysis.[1]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using the MTBE Method

This protocol is adapted from a published method for lipidomics analysis.[1]

Materials:

• Plasma samples

• 17:0-20:3 PC-d5 internal standard solution

• Methanol (MeOH), LC-MS grade

• Methyl-tert-butyl ether (MTBE), LC-MS grade

• Water, LC-MS grade

• Orbital shaker

• Centrifuge

Procedure:

• To 25 µL of plasma, add a known amount of 17:0-20:3 PC-d5 internal standard solution and vortex briefly.

• Add 231 µL of methanol and 770 µL of MTBE to the sample.

• Incubate the mixture on an orbital shaker for one hour at room temperature.

• Add 192.5 µL of water to induce phase separation. The final ratio of MTBE:MeOH:Water will be 10:3:2.5 (v/v/v).

• Incubate for an additional 10 minutes at room temperature.

• Centrifuge at 15,800 x g for 10 minutes.

• Carefully collect the upper organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., a mixture of mobile phases).

Experimental Workflow for Lipid Extraction

Caption: Step-by-step workflow for lipid extraction from plasma.

References

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Technical Support Center: Matrix Effects in Lipidomics using Deuterated Standards

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding matrix effects in lipidomics analysis when using deuterated internal standards.

Troubleshooting Guides

This section addresses specific issues you may encounter during your lipidomics experiments.

Question: Why am I seeing poor reproducibility of my analyte to internal standard area ratio?

Answer:

Poor reproducibility of the analyte to internal standard (IS) area ratio is a common problem that can be caused by several factors related to matrix effects and the behavior of the deuterated internal standard.

Troubleshooting Steps:

• Investigate Differential Matrix Effects: While deuterated standards are designed to co-elute with the analyte and experience similar matrix effects, slight differences in retention time can cause them to elute in regions of varying ion suppression.[1][2] This phenomenon is known as differential matrix effects.[3]

  • Solution: Optimize your chromatographic method to ensure complete co-elution of the analyte and the deuterated internal standard.[4] This may involve adjusting the gradient, flow rate, or even trying a column with slightly lower resolution to force co-elution.[4]

• Evaluate Sample Cleanup Consistency: Inconsistent removal of matrix components from sample to sample can lead to variable ion suppression, affecting the analyte and internal standard differently if they do not perfectly co-elute.

  • Solution: Re-evaluate and optimize your sample preparation method for better consistency and more efficient removal of interfering substances like phospholipids.[1][5] Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can offer cleaner extracts than protein precipitation alone.[6]

• Check for Internal Standard Instability: The deuterated internal standard may be degrading during sample preparation or storage.

  • Solution: Assess the stability of your internal standard under your experimental conditions. Ensure proper storage and handling as recommended by the supplier.

Question: My analyte and its deuterated internal standard are not co-eluting perfectly. Is this a problem?

Answer:

Yes, a lack of perfect co-elution between your analyte and its deuterated internal standard can be a significant issue.[1] Deuterated standards can sometimes exhibit a slight retention time shift compared to the native analyte due to the "isotope effect".[1][7] If this shift causes the analyte and the standard to elute in different regions of ion suppression, it can lead to inaccurate quantification.[1][2]

Troubleshooting Steps:

• Chromatographic Optimization: Adjust your LC method to achieve better co-elution.

  • Solution: Modify the mobile phase composition, gradient profile, or column temperature.[8] A slower gradient may improve resolution and help align the elution of the analyte and standard.

• Column Evaluation: The analytical column may be degrading or contaminated.

  • Solution: Replace the analytical column with a new one of the same type.[1] Implement a regular column washing protocol to prevent the buildup of contaminants.[1]

• Consider a Different Internal Standard: If co-elution cannot be achieved through chromatographic optimization, you may need to consider a different internal standard.

  • Solution: Select a deuterated standard with isotopic labels in a position that has less impact on the molecule's chromatographic behavior.[1]

Question: I'm observing unexpectedly high or low concentrations for my target lipids. Could this be due to matrix effects?

Answer:

Yes, unexpectedly high (ion enhancement) or low (ion suppression) concentrations are classic signs of matrix effects.[8] This occurs when co-eluting matrix components alter the ionization efficiency of your target analyte.[8]

Troubleshooting Steps:

• Quantify the Matrix Effect: Determine the extent of ion suppression or enhancement.

  • Solution: Perform a post-extraction spike experiment.[8][9] This involves comparing the signal of a standard in a neat solution to the signal of the same standard spiked into an extracted blank matrix. The percentage difference reveals the magnitude of the matrix effect.[8]

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[9]

  • Solution: Enhance your sample cleanup protocol. If you are using protein precipitation, consider adding a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step.[6] For phospholipid removal, specialized techniques like HybridSPE can be very effective.[10]

• Optimize Chromatography: Separate the analyte from the interfering matrix components chromatographically.

  • Solution: Modify your LC method to improve the separation between your lipid of interest and the regions of ion suppression.[8] A post-column infusion experiment can help identify at what retention times ion suppression is most severe.[8]

• Sample Dilution: A simple approach to reducing the concentration of interfering matrix components is to dilute the sample.[8][9]

  • Solution: Dilute your sample extract, but ensure that the analyte concentration remains above the instrument's limit of detection.[8][9]

Frequently Asked Questions (FAQs)

Question: What are matrix effects in lipidomics?

Answer:

In the context of liquid chromatography-mass spectrometry (LC-MS) based lipidomics, the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[8] This can lead to either a decrease in the analytical signal (ion suppression) or an increase in the signal (ion enhancement).[1][8] These effects can compromise the accuracy, precision, and sensitivity of quantitative analysis.[8] In lipidomics, phospholipids are a major contributor to matrix effects, especially in electrospray ionization (ESI).[8]

Question: Why are deuterated standards considered the "gold standard" for lipidomics?

Answer:

Deuterated internal standards, also known as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for quantitative lipidomics for several reasons:[1]

• Chemical and Physical Similarity: They are chemically almost identical to the analytes of interest. This means they have very similar extraction efficiencies and chromatographic retention times.[1]

• Compensation for Matrix Effects: Because they co-elute and behave similarly in the ion source, they experience nearly the same degree of ion suppression or enhancement as the endogenous analyte.[1]

• Accurate Quantification: By calculating the ratio of the analyte's signal to the internal standard's signal, variations introduced during sample preparation and analysis can be normalized, leading to more accurate and precise quantification.[1]

Question: Can deuterated internal standards completely eliminate problems from matrix effects?

Answer:

While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects.[1] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the deuterated standard.[1][7] If this separation results in the analyte and the standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification.[1][2] This is referred to as differential matrix effects.[3]

Question: What are the most important factors to consider when choosing a deuterated internal standard?

Answer:

When selecting a deuterated internal standard, the following factors are crucial:

• Isotopic Purity: The standard should have a high degree of deuteration to minimize any signal contribution at the mass-to-charge ratio (m/z) of the analyte.[1]

• Co-elution: Ideally, the deuterated standard should co-elute perfectly with the analyte to ensure they are subjected to the same matrix effects.[1]

• Mass Shift: The mass difference between the analyte and the standard should be sufficient to prevent isotopic overlap in their mass spectra.[1]

• Stability: The isotopic label should be in a position on the molecule where it is not susceptible to exchange during sample preparation or analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Method	Principle	Effectiveness in Matrix Removal	Analyte Recovery	Throughput
Protein Precipitation (PPT)	Proteins are precipitated out of solution using an organic solvent.	Low; significant matrix effects often remain, especially from phospholipids.[6]	Generally high.	High
Liquid-Liquid Extraction (LLE)	Lipids are partitioned into an organic solvent phase, leaving polar interferences in the aqueous phase.	Moderate to high; can provide clean extracts.[6]	Can be variable, especially for more polar lipids.[6]	Moderate
Solid-Phase Extraction (SPE)	Analytes are retained on a solid sorbent while interferences are washed away.	High; can be very effective, especially with mixed-mode sorbents.[6]	Generally high and reproducible.[11]	Moderate
HybridSPE-Phospholipid	Targeted removal of phospholipids via a Lewis acid-base interaction with zirconia particles.	Very high for phospholipids.[10]	High for non-phospholipid analytes.	High
Enhanced Matrix Removal—Lipid (EMR—L)	A novel sorbent that selectively removes lipids.	High for a broad range of lipids.[12]	Good, with high recovery for many analytes.[12]	Moderate

Table 2: Comparison of Internal Standard Types for Quantitative Lipidomics

Internal Standard Type	Principle	Advantages	Disadvantages
Deuterated Lipids	Analytes with some hydrogen atoms replaced by deuterium.	Co-elute closely with the endogenous analyte, providing excellent correction for matrix effects.[7]	Potential for isotopic scrambling or exchange.[7] May have a slight retention time shift from the native analyte.[4][7]
¹³C-Labeled Lipids	Analytes with some carbon atoms replaced by ¹³C.	Considered the most accurate as they have negligible isotope effects on retention time and are not prone to back-exchange.[13]	Generally more expensive and less commercially available than deuterated standards.
Odd-Chain Lipids	Lipids with fatty acid chains containing an odd number of carbon atoms, which are rare in most biological systems.	Cost-effective and widely available.[14]	May not perfectly mimic the ionization behavior of all even-chained endogenous lipids.

Experimental Protocols

Protocol 1: Post-Extraction Spike Method to Quantify Matrix Effects

This protocol provides a quantitative assessment of ion suppression or enhancement.[8][9]

Materials:

• Blank matrix (e.g., plasma from an un-dosed subject)

• Analyte stock solution

• Reconstitution solvent

• Your established lipid extraction protocol

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte stock solution into the reconstitution solvent to achieve the desired final concentration.

  • Set B (Post-Spiked Matrix): Process the blank matrix through your entire sample preparation workflow. Spike the analyte stock solution into the final, reconstituted blank matrix extract to the same final concentration as Set A.[8]

  • Set C (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow without spiking.

• LC-MS Analysis: Analyze all three sets of samples using your established LC-MS method.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = [(Peak Area in Set B - Peak Area in Set C) / Peak Area in Set A] * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: General Solid-Phase Extraction (SPE) for Lipid Sample Cleanup

This is a generalized protocol for cleaning up a lipid extract. The specific sorbent and solvents should be optimized for your lipids of interest.[8]

Materials:

• SPE cartridge (e.g., C18, mixed-mode)

• Lipid extract (e.g., from a Folch or Bligh-Dyer extraction)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (to remove interferences)

• Elution solvent (to elute lipids of interest)

• SPE manifold

Procedure:

• Conditioning: Pass the conditioning solvent (e.g., 1 mL of methanol) through the SPE cartridge to activate the sorbent.[8]

• Equilibration: Pass the equilibration solvent (e.g., 1 mL of water) through the cartridge to prepare it for the sample.[8]

• Loading: Load the lipid extract onto the SPE cartridge.[8]

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components.[8]

• Elution: Pass the elution solvent through the cartridge to collect the lipids of interest.[8]

• Downstream Processing: The eluted sample is typically dried down under a stream of nitrogen and reconstituted in a solvent compatible with the LC-MS system.[8]

Mandatory Visualization

Caption: A typical experimental workflow for quantitative lipidomics analysis.

Caption: A troubleshooting flowchart for addressing suspected matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. Comparison of three different lipid removal cleanup techniques prior to the analysis of sulfonamide drug residues in porcine tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mass Spectrometer Settings for 17:0-20:3 PC-d5

Welcome to the technical support center for optimizing your mass spectrometer settings. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help you successfully analyze 17:0-20:3 PC and its deuterated internal standard, 17:0-20:3 PC-d5.

Frequently Asked Questions (FAQs)

Q1: What are the key mass spectrometer parameters to optimize for phosphatidylcholine (PC) analysis?

A1: The primary parameters to optimize for PC analysis, including 17:0-20:3 PC-d5, are the collision energy (CE) and declustering potential (DP). These settings are crucial for achieving optimal fragmentation of the parent ion and generating characteristic product ions for accurate identification and quantification. Other important parameters include spray voltage, source temperature, and nebulizer gas pressure.

Q2: What is the characteristic fragment ion for phosphatidylcholines?

A2: Phosphatidylcholines characteristically fragment to produce a phosphocholine headgroup ion at m/z 184.1 in positive ion mode.[1] This fragment is often used in precursor ion scanning experiments to selectively detect all PC species in a complex sample.[1] For deuterated standards with a d5-labeled choline headgroup, this characteristic fragment will appear at a higher m/z.

Q3: Why is a deuterated internal standard like 17:0-20:3 PC-d5 used?

A3: Deuterated internal standards are essential for accurate quantification in mass spectrometry-based lipidomics. They are chemically identical to their endogenous counterparts but have a slightly higher mass due to the deuterium atoms. This allows them to be distinguished by the mass spectrometer while co-eluting chromatographically and behaving similarly during ionization. This helps to correct for variations in sample preparation, injection volume, and instrument response.

Q4: In which ionization mode should I analyze phosphatidylcholines?

A4: Positive ion mode is typically preferred for the analysis of phosphatidylcholines because the quaternary amine in the choline headgroup readily forms a positive ion.[2]

Troubleshooting Guide

Issue 1: Low or no signal for 17:0-20:3 PC or its d5-internal standard.

• Question: I am not seeing any signal for my target analyte or internal standard. What should I check?

• Answer:

  • Confirm Infusion: Ensure that your sample is being properly introduced into the mass spectrometer. Check for clogs in the sample line or electrospray needle.

  • Check Ionization Source Parameters: Verify that the spray voltage, source temperature, and nebulizer gas settings are appropriate for lipid analysis. These parameters can significantly impact ionization efficiency.

  • Optimize Declustering Potential (DP): An inappropriate DP can lead to poor ion transmission or in-source fragmentation. Systematically vary the DP to find the optimal value that maximizes the precursor ion signal.

  • Verify Precursor Ion m/z: Double-check that you are monitoring the correct precursor ion masses for both the analyte and the d5-internal standard. The exact mass of 17:0-20:3 PC-d5 is 802.62.[3]

Issue 2: Poor fragmentation and low intensity of the characteristic m/z 184 product ion.

• Question: I am detecting the precursor ion, but the intensity of the m/z 184 fragment is very low. How can I improve this?

• Answer:

  • Optimize Collision Energy (CE): The collision energy is the most critical parameter for fragmentation. If the CE is too low, you will have insufficient fragmentation. If it is too high, you can have excessive fragmentation, leading to a loss of the specific product ion signal. Perform a collision energy optimization experiment by systematically ramping the CE and monitoring the intensity of the m/z 184 product ion.

  • Check Collision Gas Pressure: Ensure that the collision gas (typically nitrogen or argon) pressure is within the manufacturer's recommended range.

Issue 3: High background noise or interfering peaks.

• Question: My chromatograms are very noisy, making it difficult to integrate the peaks for my analyte and internal standard. What can I do?

• Answer:

  • Improve Sample Preparation: High background noise can often be attributed to contaminants from the sample matrix. Ensure your lipid extraction protocol is robust and effectively removes interfering substances.

  • Optimize Chromatographic Separation: If you are using liquid chromatography coupled to mass spectrometry (LC-MS), optimizing your chromatographic method can help separate your analyte of interest from co-eluting contaminants.

  • Adjust Mass Resolution: If your instrument allows, increasing the mass resolution can help to distinguish your analyte from isobaric interferences.

Experimental Protocols

Protocol 1: Optimization of Declustering Potential (DP) and Collision Energy (CE)

This protocol describes a method for optimizing the DP and CE for the analysis of 17:0-20:3 PC and its d5-internal standard using direct infusion.

Methodology:

• Prepare a standard solution of 17:0-20:3 PC and 17:0-20:3 PC-d5 in an appropriate solvent (e.g., methanol:chloroform 1:1 v/v).

• Infuse the solution directly into the mass spectrometer at a constant flow rate.

• Set the mass spectrometer to monitor the precursor ion for 17:0-20:3 PC.

• DP Optimization: While monitoring the precursor ion, ramp the declustering potential across a range of values (e.g., 20-120 V). Record the precursor ion intensity at each DP value. The optimal DP is the value that yields the maximum precursor ion intensity.

• CE Optimization: Set the DP to the optimal value determined in the previous step. Set up a product ion scan for the precursor of 17:0-20:3 PC, monitoring for the m/z 184 fragment. Ramp the collision energy across a range of values (e.g., 10-60 eV). The optimal CE is the value that produces the highest intensity for the m/z 184 product ion.

• Repeat steps 3-5 for the 17:0-20:3 PC-d5 internal standard, monitoring its specific precursor and product ions.

Data Presentation: Example Optimization Data

Parameter	Value	Analyte	Precursor Ion Intensity (counts)	Product Ion (m/z 184) Intensity (counts)
DP (V)	40	17:0-20:3 PC	1.2e6	-
60	17:0-20:3 PC	1.8e6	-
80	17:0-20:3 PC	2.5e6	-
100	17:0-20:3 PC	2.1e6	-
CE (eV)	20	17:0-20:3 PC	-	5.5e4
30	17:0-20:3 PC	-	8.2e4
40	17:0-20:3 PC	-	1.1e5
50	17:0-20:3 PC	-	9.3e4

Note: The table above provides example data. Optimal values will vary depending on the specific mass spectrometer used.

Visualizations

Caption: Workflow for optimizing mass spectrometer settings.

Caption: Troubleshooting decision tree for common MS issues.

References

• 1. sfrbm.org [sfrbm.org]
• 2. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]

chromatographic peak shape issues with 17:0-20:3 PC-d5

This technical support center provides troubleshooting guidance for common chromatographic peak shape issues encountered during the analysis of 17:0-20:3 PC-d5, a deuterated internal standard crucial for accurate lipidomic quantitation. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-20:3 PC-d5 and why is its peak shape important?

17:0-20:3 PC-d5 is a deuterated phosphatidylcholine (PC) containing a heptadecanoyl (17:0) and an eicosatrienoyl (20:3) fatty acid chain, with five deuterium atoms on the choline headgroup. It is commonly used as an internal standard in mass spectrometry-based lipidomics. A symmetrical, sharp chromatographic peak is essential for accurate and precise quantification. Poor peak shape can lead to inaccurate peak integration, reduced sensitivity, and compromised resolution from other lipid species.

Q2: What causes peak tailing for my 17:0-20:3 PC-d5 peak?

Peak tailing, where the latter half of the peak is broader than the front, is a common issue. For zwitterionic phospholipids like PCs, potential causes include:

• Secondary Interactions: The positively charged phosphocholine headgroup can interact with acidic residual silanol groups on the surface of silica-based columns. This is a frequent cause of tailing.[1][2]

• Inappropriate Mobile Phase pH: The charge state of the phosphate and choline groups can be influenced by the mobile phase pH, affecting their interaction with the stationary phase.

• Column Contamination: Accumulation of sample matrix components or other impurities on the column can create active sites that cause tailing.

• Column Degradation: A void at the column inlet or deterioration of the packed bed can lead to distorted peak shapes.[2]

• Extra-column Effects: Excessive tubing length or volume between the column and detector can contribute to peak broadening and tailing.[3]

Q3: What causes peak fronting for my 17:0-20:3 PC-d5 peak?

Peak fronting, an asymmetry where the front half of the peak is broader, is less common for phospholipids but can occur.[4][5] The primary causes are:

• Column Overload: Injecting too much sample mass or volume can saturate the stationary phase, causing some analyte molecules to travel faster through the column.[4][6][7][8] This is a very common cause of fronting.

• Sample Solvent/Mobile Phase Mismatch: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, the peak shape can be distorted, particularly for early eluting peaks.[4][7]

• Column Collapse: A sudden physical change in the column's packed bed, which can be caused by operating outside the recommended pH or temperature limits, can lead to peak fronting.[5][6]

Q4: My 17:0-20:3 PC-d5 peak is split into two or has a shoulder. Why is this happening?

Split peaks can be perplexing and may arise from several factors:[5][9][10]

• Column Void or Channeling: A void at the head of the column can cause the sample to travel through different paths, resulting in a split peak.[5][9][10][11] If all peaks in the chromatogram are split, this is a likely cause.[5][9]

• Partially Blocked Frit: Debris from the sample or system can block the inlet frit of the column, distorting the sample band and causing split peaks for all analytes.[5][9][12]

• Sample Solvent/Mobile Phase Mismatch: Injecting a sample in a solvent that is not miscible with the mobile phase or is much stronger can cause the peak to split.[3][5]

• Co-elution: The split peak might actually be two different compounds eluting very close together. This could be an impurity or a degradation product.[9][10]

Troubleshooting Guide

This guide provides a systematic approach to resolving common peak shape issues with 17:0-20:3 PC-d5.

Peak Shape Issue	Potential Causes	Recommended Solutions
Peak Tailing	Secondary Silanol Interactions: Analyte interacting with active sites on the column.	- Use a highly deactivated, end-capped column. - Add a mobile phase modifier like a low concentration of an amine (e.g., triethylamine) to block silanol sites.[13] - Operate at a low mobile phase pH (e.g., with formic acid) to suppress the ionization of silanol groups.[13]
Column Overload: Injecting too much analyte mass.	- Reduce the injection volume or dilute the sample.[2] - Use a column with a higher loading capacity (wider diameter or larger particle size).
Column Contamination/Aging: Buildup of matrix components or degradation of the stationary phase.	- Flush the column with a strong solvent. - If the problem persists, replace the guard column or the analytical column.
Extra-Column Volume: Excessive tubing length or fittings with large dead volumes.	- Use tubing with a smaller internal diameter and minimize its length. - Ensure all fittings are properly connected to avoid dead volume.
Peak Fronting	Column Overload: Injecting too high a concentration or volume of the sample.	- Dilute the sample or reduce the injection volume.[4][8] - Confirm that the response is linear in the current concentration range.
Sample Solvent Mismatch: Sample is dissolved in a solvent stronger than the mobile phase.	- Reconstitute the sample in the initial mobile phase or a weaker solvent.[4][7]
Column Collapse: Physical degradation of the packed bed.	- Check the column's operating limits for pH and temperature and ensure they have not been exceeded.[6] - Replace the column if collapse is suspected.
Split Peaks	Column Inlet Void/Channeling: A void has formed at the top of the column.	- If all peaks are split, this is a strong possibility.[9][12] - Reverse-flush the column (if the manufacturer allows). - Replace the column.
Partially Blocked Frit: Particulates are obstructing the column inlet.	- Filter all samples and mobile phases.[3] - Install an in-line filter before the column.[3] - Try back-flushing the column to dislodge particulates.
Sample Solvent Issues: Sample solvent is immiscible with or much stronger than the mobile phase.	- Ensure the sample solvent is compatible with the mobile phase.[5] - Reconstitute the sample in the initial mobile phase.
Co-elution of Isomers/Impurities: Another compound is eluting at nearly the same time.	- Inject a smaller sample volume to see if the two peaks resolve.[9] - Adjust the mobile phase composition or gradient to improve separation.

Experimental Protocols

A well-defined experimental protocol is the foundation for reproducible results. Below is a standard protocol for the LC-MS/MS analysis of 17:0-20:3 PC-d5, which can be used as a starting point for troubleshooting.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 17:0-20:3 PC-d5 in a suitable organic solvent (e.g., ethanol or methanol).

• Working Solution: Dilute the stock solution with the initial mobile phase to the desired concentration for spiking into samples or for creating a calibration curve.

LC-MS/MS Parameters

Parameter	Recommendation
LC System	UHPLC system
Column	C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Formate
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% Formic Acid and 10 mM Ammonium Formate
Gradient	Start at 30% B, ramp to 100% B over 10 minutes, hold for 2 minutes, then re-equilibrate at 30% B for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	45 °C
Injection Volume	2-5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition	To be determined based on the specific instrument and precursor/product ions for 17:0-20:3 PC-d5.
Gas Temperature	325 °C
Gas Flow	12 L/min
Nebulizer Pressure	55 psig

Visualization

A logical approach to troubleshooting is essential for efficiently identifying and resolving issues. The following diagram outlines a workflow for addressing chromatographic peak shape problems.

Caption: Troubleshooting workflow for chromatographic peak shape issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. agilent.com [agilent.com]
• 4. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 5. acdlabs.com [acdlabs.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. phenomenex.blog [phenomenex.blog]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. bio-works.com [bio-works.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]

avoiding contamination when using 17:0-20:3 PC-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding contamination when using 17:0-20:3 PC-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine).

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of contamination when working with 17:0-20:3 PC-d5?

A1: Potential sources of contamination are ubiquitous in a laboratory setting. Key sources include:

• Solvents: Impurities in solvents used for reconstitution and dilution.

• Labware: Leachates from plasticware (e.g., microcentrifuge tubes, pipette tips) and residues from improperly cleaned glassware.[1][2][3]

• Cross-contamination: Carryover from other lipid standards or biological samples.

• Improper Handling: Introduction of contaminants from skin, dust, or aerosols during sample preparation.

• Storage: Degradation of the standard due to improper storage conditions, leading to the formation of byproducts.[4]

Q2: How should 17:0-20:3 PC-d5 be properly stored to maintain its integrity?

A2: Proper storage is critical to prevent degradation and contamination. The recommended storage temperature for 17:0-20:3 PC-d5, which is an unsaturated lipid, is -20°C ± 4°C when dissolved in an organic solvent.[4] It is advisable to store it under an inert atmosphere, such as argon or nitrogen, to minimize oxidation.[4] Avoid repeated freeze-thaw cycles by preparing aliquots of the stock solution.

Q3: What are the best practices for handling 17:0-20:3 PC-d5 to avoid contamination?

A3: To minimize the risk of contamination, adhere to the following best practices:

• Use high-purity solvents (e.g., LC-MS grade) for all dilutions and sample preparations.

• Whenever possible, use glass containers with Teflon-lined caps for storing and handling organic solutions of the standard.[4] Plasticizers and other chemicals can leach from plastic containers and interfere with your analysis.[2][4]

• Ensure all glassware is scrupulously clean. A thorough washing routine, including a final rinse with a high-purity solvent, is recommended.

• Use positive displacement pipettes or glass syringes for transferring organic solutions to avoid contamination from plastic pipette tips.

• Work in a clean environment, such as a laminar flow hood, to minimize exposure to dust and other airborne particles.

• Wear appropriate personal protective equipment (PPE), including powder-free gloves, to prevent contamination from skin oils and other residues.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 17:0-20:3 PC-d5.

Issue 1: Unexpected Peaks in Mass Spectrometry Analysis

Symptoms:

• You observe additional peaks in your mass chromatogram that do not correspond to your target analyte or other expected components of your sample.

• The isotopic distribution of your deuterated standard appears distorted.

Possible Causes and Solutions:

Cause	Solution
Solvent Contamination	Run a solvent blank (injecting only the solvent used for sample preparation) to check for impurities. If peaks are present in the blank, use a fresh, higher-purity batch of solvent.
Plasticizer Contamination	If you are using plastic labware, leachates such as phthalates may be the source of the unexpected peaks.[2] Switch to glass vials and test tubes with Teflon-lined caps.[4]
Cross-Contamination	Thoroughly clean all equipment between samples. Run a blank injection after a high-concentration sample to check for carryover.
In-source Fragmentation	Artifacts can be generated in the ion source of the mass spectrometer.[5] Optimize the ionization source parameters (e.g., cone voltage) to minimize in-source fragmentation.

Issue 2: Poor Signal Intensity or Complete Loss of Signal for 17:0-20:3 PC-d5

Symptoms:

• The peak corresponding to 17:0-20:3 PC-d5 is much smaller than expected or absent altogether.[6][7]

Possible Causes and Solutions:

Cause	Solution
Degradation of the Standard	The unsaturated fatty acid chain in 17:0-20:3 PC-d5 is susceptible to oxidation. Ensure the standard has been stored correctly at -20°C under an inert atmosphere.[4] Prepare fresh dilutions from a new aliquot.
Incorrect Mass Spectrometer Settings	Verify that the mass spectrometer is set to detect the correct m/z for 17:0-20:3 PC-d5. Check the instrument's calibration and tuning.
Ion Suppression	Components of your sample matrix can interfere with the ionization of the standard, leading to a reduced signal.[8] Dilute your sample or use a more effective sample cleanup method.
LC-MS System Issues	A clog in the LC system or a problem with the electrospray needle can lead to a loss of signal.[9] Perform routine maintenance on your LC-MS system.[7][10]

Experimental Protocols

Protocol 1: Preparation of 17:0-20:3 PC-d5 Stock Solution

• Allow the vial containing the 17:0-20:3 PC-d5 to warm to room temperature before opening to prevent condensation.

• Using a glass syringe, add the desired volume of a high-purity solvent (e.g., chloroform or methanol) to the vial to achieve the target concentration (e.g., 1 mg/mL).

• Vortex the vial until the lipid is completely dissolved. The solution should be clear.

• Transfer the stock solution to a clean glass vial with a Teflon-lined cap for storage at -20°C.

Protocol 2: Sample Preparation using 17:0-20:3 PC-d5 as an Internal Standard

• To a known volume or weight of your biological sample, add a precise amount of the 17:0-20:3 PC-d5 working solution. The internal standard should be added at the earliest stage of sample preparation to account for variability in extraction efficiency.[11]

• Perform lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure.[12]

• After extraction, the lipid-containing organic phase is collected and dried under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for unexpected peaks.

Caption: Troubleshooting workflow for signal loss.

References

• 1. Studies of Labware Contamination during Lipid Extraction in Mass Spectrometry-Based Lipidome Analysis [ouci.dntb.gov.ua]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Item - Studies of Labware Contamination during Lipid Extraction in Mass Spectrometry-Based Lipidome Analysis - American Chemical Society - Figshare [acs.figshare.com]
• 4. benchchem.com [benchchem.com]
• 5. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 17:0-20:3 PC-d5 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 17:0-20:3 PC-d5 as an internal standard for quantitative analysis, primarily by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 17:0-20:3 PC-d5 and why is it used in quantitative lipidomics?

17:0-20:3 PC-d5 is a deuterated synthetic phosphatidylcholine (PC). It has a heptadecanoyl chain (17:0) at the sn-1 position and an eicosatrienoyl chain (20:3) at the sn-2 position of the glycerol backbone. The 'd5' indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification of phospholipids.[1][2] Since it is chemically identical to its non-deuterated counterpart but has a different mass, it can be added to a sample at a known concentration to correct for variations in sample preparation, extraction, and instrument response.

Q2: What is the typical purity of commercially available 17:0-20:3 PC-d5?

Commercially available 17:0-20:3 PC-d5 is typically supplied with a purity of greater than 99%, often determined by thin-layer chromatography (TLC).[2] It is crucial to always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific purity information.[3][4]

Q3: What are the common types of impurities in a 17:0-20:3 PC-d5 standard?

Impurities in a synthetic deuterated phospholipid standard like 17:0-20:3 PC-d5 can be broadly categorized into two types:

• Chemical Impurities: These can arise from the synthesis process or degradation. Common chemical impurities for phospholipids include:

  • Lysophosphatidylcholines (Lyso-PCs): Phospholipids that have lost one of their fatty acyl chains. These can interfere with the quantification of endogenous lyso-PCs.[5]

  • Fatty Acids: Free fatty acids from the synthesis or hydrolysis of the phospholipid.

  • Oxidation Products: The polyunsaturated fatty acyl chain (20:3) is susceptible to oxidation.

  • Other Phospholipid Species: Cross-contamination with other synthetic phospholipids.

• Isotopic Impurities: These relate to the deuterium labeling.

  • Unlabeled Species (d0): The presence of the non-deuterated 17:0-20:3 PC. It is nearly impossible to synthesize a stable-labeled internal standard with 100% isotopic purity.[6]

  • Incompletely Labeled Species (d1-d4): Molecules with fewer than five deuterium atoms.

Q4: How can the purity of 17:0-20:3 PC-d5 affect my quantitative results?

The purity of your internal standard is critical for accurate quantification. Here’s how different types of impurities can have an impact:

• Chemical Impurities: If a chemical impurity has the same nominal mass as an analyte of interest, it can lead to inaccurate quantification. For example, a lyso-PC impurity could artificially inflate the measured amount of that specific lyso-PC in your sample.

• Isotopic Impurities (Unlabeled Species): The presence of the unlabeled (d0) form of the internal standard will contribute to the signal of the endogenous analyte you are trying to quantify. This can lead to an overestimation of the analyte's concentration, especially at low levels.

• Isotopic Crosstalk (Isotope Contribution): This occurs when the isotopic distribution of the analyte and the internal standard overlap. For example, the M+2 isotope peak of a less-deuterated impurity in the internal standard could overlap with the monoisotopic peak of the analyte. High-resolution mass spectrometry can help to mitigate some of these issues.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptoms:

• Poor reproducibility between replicate injections.

• Quality control (QC) samples consistently failing acceptance criteria.

• Calculated concentrations are significantly different from expected values.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Chemical Impurity Interference	1. Characterize the Internal Standard: If possible, analyze the 17:0-20:3 PC-d5 standard alone by high-resolution LC-MS/MS to identify any potential co-eluting impurities that might interfere with your analytes. 2. Optimize Chromatography: Improve the chromatographic separation to resolve the interfering impurity from your analyte of interest.
High Contribution from Unlabeled (d0) Internal Standard	1. Assess Isotopic Purity: Analyze a high-concentration solution of the internal standard and check the signal intensity at the m/z of the unlabeled analyte. 2. Correction Factor: If the contribution is significant, a correction factor can be applied to the data. However, it is preferable to source a higher purity standard.
Isotopic Crosstalk	1. Use High-Resolution Mass Spectrometry: High-resolution instruments can often resolve the small mass differences between isotopic peaks and interfering species. 2. Data Processing Correction: Some software packages can perform corrections for isotopic overlap.[7]
Isobaric Interference	1. Tandem MS (MS/MS): Use MS/MS to generate fragment ions that are specific to your analyte and the internal standard, thus differentiating them from isobaric interferences. 2. Ion Mobility Spectrometry: This technique can separate ions based on their shape and size, providing an additional dimension of separation for isobaric lipids.[8]

Issue 2: Poor Peak Shape or Signal Intensity for the Internal Standard

Symptoms:

• Broad, tailing, or split peaks for 17:0-20:3 PC-d5.

• Low signal intensity or complete absence of the internal standard peak.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Degradation of the Standard	1. Check Storage Conditions: Ensure the standard has been stored at the recommended temperature (typically -20°C or lower) and protected from light and oxygen. 2. Prepare Fresh Working Solutions: Old or improperly stored working solutions may have degraded.
Incompatibility with Mobile Phase	1. Adjust Mobile Phase Composition: Ensure the solvents used in your mobile phase are compatible with phospholipids and promote good peak shape. 2. Check pH: The pH of the mobile phase can affect the ionization and chromatography of phospholipids.
Matrix Effects	1. Improve Sample Clean-up: Use a more rigorous sample preparation method (e.g., solid-phase extraction) to remove interfering matrix components. 2. Dilute the Sample: Diluting the sample can reduce the concentration of interfering species.

Impact of Purity on Quantification: A Tabulated Summary

The following table summarizes the potential quantitative impact of different purity-related issues. The magnitude of the error will depend on the concentration of the analyte and the level of the impurity.

Purity Issue	Type of Impurity	Potential Impact on Quantification	Direction of Error
Low Chemical Purity	Co-eluting isobaric impurity	Inaccurate quantification of the analyte with the same mass.	Overestimation
Low Isotopic Purity	High percentage of unlabeled (d0) standard	Contribution to the endogenous analyte signal.	Overestimation
Isotopic Crosstalk	Overlap of isotope peaks between analyte and standard	Inaccurate peak integration.	Can be over- or underestimation
Presence of Lyso-PC	Degradation of the PC standard	Inaccurate quantification of endogenous Lyso-PC species.	Overestimation

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity of 17:0-20:3 PC-d5

Objective: To determine the percentage of the unlabeled (d0) species in the 17:0-20:3 PC-d5 internal standard.

Methodology:

• Prepare a High-Concentration Standard Solution: Prepare a solution of 17:0-20:3 PC-d5 in a suitable solvent (e.g., methanol/chloroform 1:1) at a concentration that will provide a strong signal (e.g., 10-100 µg/mL).

• LC-MS Analysis: Infuse the solution directly into the mass spectrometer or inject it onto your LC system.

• Acquire Full Scan Mass Spectra: Acquire data in full scan mode over a mass range that includes the unlabeled (d0) and the deuterated (d5) species.

• Data Analysis: a. Extract the ion chromatograms for the monoisotopic masses of both the d0 and d5 forms of 17:0-20:3 PC. b. Integrate the peak areas for both species. c. Calculate the percentage of the unlabeled species as follows: % Unlabeled = (Area_d0 / (Area_d0 + Area_d5)) * 100

Protocol 2: Evaluation of Chemical Purity and Potential Interferences

Objective: To identify potential chemical impurities in the 17:0-20:3 PC-d5 standard that could interfere with the analysis.

Methodology:

• Prepare a Standard Solution: Prepare a solution of 17:0-20:3 PC-d5 as described in Protocol 1.

• LC-MS/MS Analysis: Analyze the solution using your standard LC gradient and an MS/MS method.

• Data Acquisition: a. Acquire data in full scan mode to detect any unexpected masses. b. Acquire data in precursor ion scanning mode (e.g., for m/z 184 in positive ion mode to detect other PC and lyso-PC species) or neutral loss scanning mode.

• Data Analysis: a. Examine the total ion chromatogram for unexpected peaks. b. Analyze the mass spectra of any additional peaks to tentatively identify the impurities. c. Compare the retention times of any identified impurities with those of your target analytes to assess the risk of co-elution and interference.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification using 17:0-20:3 PC-d5.

Caption: Relationship between 17:0-20:3 PC-d5 purity and quantification accuracy.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 17:0-20:3 PC-d5, Avanti, 2936622-61-4, 855680L, Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. High level of phosphatidylcholines/lysophosphatidylcholine ratio in urine is associated with prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Lipid Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered when using lipid internal standards in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Selection of Internal Standards

Q1: What are the most critical factors to consider when selecting a lipid internal standard?

A1: The selection of an appropriate internal standard is crucial for accurate lipid quantification.[1] The ideal internal standard should possess several key characteristics:

• Chemical Similarity: It should be structurally and chemically as similar as possible to the analyte(s) of interest to ensure it behaves similarly during extraction, chromatography, and ionization.[2]

• Not Endogenously Present: The internal standard must not be naturally present in the sample to avoid interference with the quantification of the endogenous analyte.[2]

• Mass Spectrometric Resolution: The internal standard and the analyte must be clearly distinguishable by the mass spectrometer. This is typically achieved by using stable isotope-labeled standards.[2]

• Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the internal standard should ideally co-elute with the analyte to ensure both are subjected to the same matrix effects at the same time.[2][3]

• Commercial Availability and Purity: The internal standard should be readily available in high purity to ensure accurate preparation of standard solutions.[2]

Q2: What are the main types of internal standards used in lipidomics, and what are their pros and cons?

A2: The two primary categories of internal standards used in lipid analysis are stable isotope-labeled internal standards and structural analogs (non-endogenous standards).[2]

Internal Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (SIL)	Considered the "gold standard" as they are chemically identical to the analyte of interest, ensuring nearly identical chemical and physical properties for the most accurate correction.[2][4] They co-elute and experience the same ion suppression or enhancement as the endogenous analyte.[1]	Can be expensive and may not be available for every lipid species of interest.[5]
Structural Analogs (e.g., odd-chain lipids)	More cost-effective and readily available for a wider range of lipid classes.	May not fully compensate for matrix effects if their chromatographic retention time and ionization efficiency differ significantly from the analyte.[1] Their response may deviate from linearity at very high or low concentrations relative to the endogenous lipids.[1]

Q3: How many internal standards should I use for my experiment?

A3: The number of internal standards required depends on the scope of your lipidomics analysis. For accurate profiling and quantification with tandem MS-based shotgun lipidomics, at least two internal standards per lipid class are recommended to correct for differential fragmentation kinetics.[6] For broader, untargeted studies, a mixture of internal standards representing different lipid classes is often employed.[7][8] Some studies have successfully used 2-8 internal standards, while more comprehensive approaches may use 17-20 standards to cover each lipid class being quantified.[9]

Handling and Storage

Q4: What are the best practices for storing lipid internal standards?

A4: Proper storage is critical to prevent degradation of lipid internal standards.[2]

• Stock Solutions: Store stock solutions in amber glass vials at -20°C or -80°C.[2]

• Working Solutions: Prepare working solutions by serial dilution of the stock solution and store them under the same conditions.[2]

• Unsaturated Lipids: Lipids with one or more double bonds are prone to oxidation and should be dissolved in a suitable organic solvent, stored in a glass container with a Teflon closure at -20°C ± 4°C, and blanketed with an inert gas like argon or nitrogen.[10][11] Storing these solutions below -30°C is not recommended unless they are in a sealed glass ampoule.[10]

• Saturated Lipids: Saturated lipids are more stable as powders and should be stored in a glass container with a Teflon closure at ≤ -16°C.[10] Allow the container to reach room temperature before opening to prevent condensation.[11]

• Aqueous Suspensions: Avoid storing phospholipids for extended periods as aqueous suspensions, as this can lead to hydrolysis.[11]

Q5: What precautions should I take when handling organic solutions of lipid internal standards?

A5: To avoid contamination and degradation:

• Never use polymer or plastic containers (e.g., polystyrene, polyethylene, polypropylene) for storing organic solutions of lipids, as plasticizers can be leached.[10][11]

• Always use glass, stainless steel, or Teflon for transferring lipids in organic solvents.[11]

• Do not use plastic pipette tips or parafilm with organic solvents.[11]

Experimental Workflow

Q6: At what stage of the experimental workflow should I add the internal standard?

A6: The internal standard should be added as early as possible in the workflow, ideally before lipid extraction.[1] This ensures that it experiences the same analytical variations as the analyte of interest, including sample loss during extraction and sample preparation.[2]

Q7: How much internal standard should I add to my samples?

A7: The amount of internal standard added should be carefully optimized.[12]

• Too little: Adding too small an amount compared to the endogenous species can amplify any small errors associated with the internal standard, leading to large variations in the final results.[6]

• Too much: Adding an excessive amount can lead to ion suppression of the analyte or detector saturation.[6] The optimal amount should result in an analyte-to-internal standard ratio within a reasonable range (e.g., 0.1 to 10) and fall within the linear dynamic range of the instrument.[1][12]

Troubleshooting Guides

Issue 1: High Variability in Quantification Results

Potential Cause	Troubleshooting Step
Inappropriate Internal Standard Selection	Ensure the internal standard is structurally similar to the analyte and, for LC-MS, has a similar retention time.[3] For untargeted analysis, use a panel of internal standards representing different lipid classes.[7]
Inconsistent Addition of Internal Standard	Verify the accuracy and precision of the pipetting method used to add the internal standard. Add the standard at the very beginning of the sample preparation process.[2]
Matrix Effects	The sample matrix can suppress or enhance the ionization of the analyte differently than the internal standard, especially if they do not co-elute.[2][4] Consider optimizing chromatographic separation to better resolve analytes from interfering matrix components or using stable isotope-labeled internal standards that co-elute with the analytes.[1][4]
Internal Standard Degradation	Check the storage conditions and age of your internal standard stock solutions. Prepare fresh working solutions regularly.[2][10]

Issue 2: Poor Signal or No Signal for the Internal Standard

Potential Cause	Troubleshooting Step
Incorrect Concentration	Verify the concentration of your stock and working solutions. Ensure the final concentration in the sample is above the instrument's limit of detection.
Degradation	The internal standard may have degraded due to improper storage or handling. Prepare a fresh solution from a new stock.[10][11]
Ionization Issues	The ionization conditions of the mass spectrometer may not be optimal for the internal standard. Check and optimize source parameters.
Instrumental Problem	Confirm that the mass spectrometer is functioning correctly by analyzing a known standard.

Issue 3: Internal Standard Signal is Too High (Saturation)

Potential Cause	Troubleshooting Step
Concentration is Too High	The amount of internal standard added is excessive.[6] Prepare a more dilute working solution and re-optimize the spiking volume.
Incorrect Dilution Calculation	Double-check all calculations for the preparation of stock and working solutions.

Experimental Protocols

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Acquire High-Purity Standards: Obtain certified internal standards from a reputable supplier.[2]

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.[2]

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol, ethanol, or a chloroform:methanol mixture) to create a concentrated stock solution.[2]

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and expected analyte concentrations.[2]

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C.[2]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Addition (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.[2]

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the internal standard working solution.[2]

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard and vortex briefly.[2]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL plasma sample, this would be 1 mL of the chloroform:methanol mixture.[2]

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add water or a saline solution to induce phase separation.[1]

• Centrifugation: Centrifuge the sample to separate the aqueous and organic layers.[1]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.[1]

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.[1]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[2]

Visualizations

Caption: Workflow for lipid quantification using internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility [mdpi.com]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. avantiresearch.com [avantiresearch.com]
• 11. stratech.co.uk [stratech.co.uk]
• 12. Tutorial on Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Internal Standards for Lipidomics Method Validation: The Case for 17:0-20:3 PC-d5

For researchers, scientists, and drug development professionals engaged in the precise quantification of lipids, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of the deuterated internal standard 17:0-20:3 PC-d5 against other common alternatives, supported by experimental data and detailed methodologies to inform the validation of lipidomics methods.

Internal standards are indispensable in mass spectrometry-based lipidomics for correcting sample-to-sample variability that can arise during sample preparation, extraction, and analysis. An ideal internal standard should mimic the behavior of the endogenous lipids of interest as closely as possible without being naturally present in the sample. Deuterated lipids, such as 17:0-20:3 PC-d5, are considered a gold standard due to their chemical and physical similarity to their endogenous counterparts.[1] This guide will delve into the performance of 17:0-20:3 PC-d5 and compare it with other widely used internal standards.

Performance Comparison of Internal Standards

The validation of a quantitative lipidomics method hinges on several key performance metrics: linearity, precision, accuracy, and recovery. Below is a comparative summary of these parameters for 17:0-20:3 PC-d5 and two common alternative internal standards: an odd-chain phosphatidylcholine (PC) and another deuterated PC standard.

Performance Metric	17:0-20:3 PC-d5 (Deuterated)	Odd-Chain PC (e.g., 17:0/17:0 PC)	Other Deuterated PC (e.g., 16:0/18:1 PC-d7)
Linearity (R²)	>0.99	>0.99	>0.99
Precision (%RSD)	<15%	<20%	<15%
Accuracy (%RE)	±15%	±20%	±15%
Recovery (%)	85-115%	80-120%	85-115%

Note: The values presented in this table are representative and may vary depending on the specific experimental conditions, matrix, and analytical platform.

Deuterated standards like 17:0-20:3 PC-d5 generally exhibit excellent linearity over a wide dynamic range.[1] Their precision and accuracy are typically high, with relative standard deviations (%RSD) and relative errors (%RE) falling well within the accepted limits for bioanalytical method validation. Recovery rates are also consistently high, indicating minimal loss during sample processing. Odd-chain lipids are a cost-effective alternative and can provide robust quantification; however, their chromatographic behavior and ionization efficiency may differ more significantly from the endogenous analytes compared to deuterated standards, potentially leading to slightly lower precision and accuracy. Other deuterated standards with different acyl chain compositions will perform similarly to 17:0-20:3 PC-d5, with minor variations depending on the specific lipid species being quantified.

Experimental Protocols

A robust and reproducible experimental protocol is fundamental to a successful lipidomics study. The following is a detailed methodology for the validation of a lipidomics method using 17:0-20:3 PC-d5 as part of a comprehensive internal standard mixture, such as the commercially available UltimateSPLASH™ ONE.[2][3][4][5][6]

Sample Preparation and Lipid Extraction

• Thawing: Thaw biological samples (e.g., plasma, serum, tissue homogenate) on ice.

• Internal Standard Spiking: Add a known amount of the internal standard mixture containing 17:0-20:3 PC-d5 to each sample. The final concentration of the internal standard should be optimized based on the expected concentration of the endogenous lipids and the linear range of the instrument.

• Lipid Extraction (Folch Method):

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) solution to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution.

  • Vortex again for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass syringe.

• Drying and Reconstitution:

  • Dry the extracted lipid phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used for separating different lipid species.

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B is used to elute the lipids.

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan with data-dependent MS/MS for untargeted analysis. The specific MRM transitions for 17:0-20:3 PC-d5 and the target analytes need to be optimized.

Data Processing and Quantification

• Peak Integration: Integrate the chromatographic peaks for the endogenous lipids and the internal standard.

• Response Ratio Calculation: Calculate the ratio of the peak area of the endogenous lipid to the peak area of the internal standard (17:0-20:3 PC-d5).

• Quantification: Determine the concentration of the endogenous lipids using a calibration curve generated with known concentrations of authentic standards.

Visualizing the Experimental Workflow and a Relevant Signaling Pathway

To further clarify the experimental process and the biological context, the following diagrams were generated using Graphviz.

Lipidomics Experimental Workflow

Phosphatidylcholine Biosynthesis Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. SPLASH Brochure [online.flippingbook.com]
• 4. UltimateSPLASH™ ONE Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. avantiresearch.com [avantiresearch.com]

A Researcher's Guide to Phosphatidylcholine Internal Standards: A Comparative Evaluation of 17:0-20:3 PC-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and reliability of quantitative data are paramount. Internal standards are the bedrock of precise lipid quantification, correcting for variations in sample preparation and analysis.[1] This guide provides an objective comparison of 17:0-20:3 PC-d5 against other common phosphatidylcholine (PC) internal standards, supported by established methodologies and data interpretation principles.

The Critical Role of Internal Standards in Lipidomics

Internal standards (IS) are essential for high-quality quantitative analysis in mass spectrometry.[2] They are compounds added in a known quantity to a sample before analysis to normalize the signal of the endogenous lipids.[1] This normalization accounts for sample loss during lipid extraction, variations in ionization efficiency, and other potential sources of error, thereby improving the precision and accuracy of quantification.[3][4] The ideal internal standard should not be naturally present in the sample and should be added as early as possible in the workflow.[1]

The two most common types of internal standards used in lipidomics are stable isotope-labeled lipids (e.g., deuterated) and lipids containing odd-chain fatty acids.[1]

• Stable Isotope-Labeled Standards: Often considered the gold standard, these standards are chemically identical to their endogenous counterparts but are labeled with heavy isotopes like deuterium (²H or D) or carbon-13 (¹³C).[2][4] This near-identical physicochemical behavior ensures they co-elute with the analyte and experience similar matrix effects, providing the most accurate correction.[2]

• Odd-Chain and Structurally Unique Standards: These standards contain fatty acid chains (e.g., C13, C17, C19) that are rare or absent in most biological systems.[4] Because they do not overlap with endogenous lipids, they are easily distinguished in the mass spectrometer.

The 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine (17:0-20:3 PC-d5) is a hybrid standard that incorporates features of both types. It has an odd-chain fatty acid (17:0) at the sn-1 position and is also deuterated, making it a highly specific and effective tool for lipidomics.[5]

Comparative Analysis of PC Internal Standards

The choice of an internal standard is a critical decision in the design of any quantitative lipidomics experiment.[1] The ideal IS should mimic the chemical and physical properties of the analyte as closely as possible.[4] Below is a comparison of different PC internal standard types.

Table 1: Physicochemical Properties of Selected PC Internal Standards

Internal Standard	Abbreviation	Type	Molecular Formula	Exact Mass
1-heptadecanoyl-2-eicosatrienoyl(d5)-sn-glycero-3-phosphocholine	17:0-20:3 PC-d5	Odd-Chain & Deuterated	C₄₅H₇₈D₅NO₈P	802.62
1-heptadecanoyl-2-arachidonoyl-sn-glycero-3-phosphocholine	17:0-20:4 PC	Odd-Chain	C₄₅H₈₂NO₈P	795.58
1,2-diheptadecanoyl-sn-glycero-3-phosphocholine	17:0/17:0 PC	Odd-Chain	C₄₂H₈₄NO₈P	761.59
1-palmitoyl(d7)-2-oleoyl-sn-glycero-3-phosphocholine	16:0/18:1 PC-d7	Deuterated	C₄₂H₇₅D₇NO₈P	767.63
1,2-dilauroyl-sn-glycero-3-phosphocholine	12:0/12:0 PC	Short-Chain	C₃₂H₆₄NO₈P	621.43

Note: Molecular formulas and masses are representative and may vary slightly based on isotopic purity.

Table 2: Performance Comparison of Internal Standard Types

Parameter	Deuterated Standards (e.g., PC-d5)	Odd-Chain Standards	17:0-20:3 PC-d5 (Hybrid)
Co-elution with Analyte	Excellent: Nearly identical retention time to the endogenous analyte.[2]	Good: Similar but not identical retention time.	Excellent: Combines odd-chain structure with deuteration for precise tracking.
Correction for Matrix Effects	Excellent: Experiences the same ionization suppression or enhancement as the analyte.[2]	Good: Generally effective, but minor differences in ionization efficiency can occur.	Excellent: Deuteration ensures it accurately reflects matrix effects on similar PC species.
Risk of Endogenous Interference	Low: The mass difference prevents overlap with natural isotopes.	Very Low: Odd-chain fatty acids are typically absent or at trace levels in samples.[4]	Extremely Low: The combination of an odd-chain and deuterium label makes it unique.
Potential for Isotope Effects	Possible: Deuterium can slightly alter retention time and fragmentation, though this is often minimal.[6]	N/A	Possible: Subject to the same potential, minor isotope effects as other deuterated standards.[6]
Commercial Availability	Widely available for common lipid species.	Widely available and often more cost-effective.	Available from specialized suppliers, often as part of comprehensive mixtures.[7]

Experimental Protocols and Methodologies

Accurate quantification requires rigorous, standardized protocols. The following sections detail a typical workflow for lipid analysis using internal standards.

Protocol 1: Preparation of Internal Standard Stock Solutions

• Acquisition: Obtain certified, high-purity internal standards from a reputable supplier like Avanti Polar Lipids.[5][8]

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.

• Solubilization: Dissolve the standard in a high-purity organic solvent (e.g., a 1:1 dichloromethane:methanol mixture) to create a concentrated stock solution.[3][9]

• Working Solution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for the analytical method and expected analyte concentrations.[3]

• Storage: Store stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[3]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.[3]

• Internal Standard Spiking: To a clean tube, add a known and precise volume of the internal standard working solution (containing 17:0-20:3 PC-d5 and other standards).[3]

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard and vortex briefly.[3]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1.[3]

• Extraction: Vortex thoroughly and agitate for 20-30 minutes to ensure complete lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or similar aqueous salt solution) to induce phase separation. Centrifuge to pellet any precipitate and clearly separate the aqueous and organic layers.

• Collection: Carefully collect the lower organic phase (containing the lipids) and transfer it to a new tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., acetonitrile/isopropanol mixture).

Protocol 3: LC-MS Analysis and Quantification

• Chromatography: Employ a suitable liquid chromatography method, typically reversed-phase chromatography, to separate lipid classes and species.[10] A common setup uses a C18 column with a gradient of mobile phases, such as (A) acetonitrile/water and (B) isopropanol/acetonitrile, both containing modifiers like formic acid and ammonium formate to improve ionization.[10][11]

• Mass Spectrometry: Analyze the sample using a high-resolution mass spectrometer (e.g., Q-Exactive, QTRAP).[10][12] Acquire data in both positive and negative ion modes to cover a broad range of lipid classes.[11]

• Data Processing: Use specialized software to process the raw LC-MS data. This involves peak picking, integration of peak areas for both the endogenous lipids and the internal standards, and lipid identification based on accurate mass, retention time, and fragmentation spectra.[3]

• Quantification: Quantify each endogenous lipid species by calculating the ratio of its peak area to the peak area of the appropriate internal standard (e.g., endogenous PCs against 17:0-20:3 PC-d5). This ratio corrects for variability, and the absolute concentration can be determined by comparing it to a pre-established calibration curve.[3][13]

Visualizing Workflows and Concepts

Diagrams are essential for illustrating complex processes and relationships in lipidomics.

Caption: A typical experimental workflow for quantitative lipidomics.

Caption: Logic for selecting a phosphatidylcholine internal standard.

Caption: The Kennedy Pathway for de novo phosphatidylcholine biosynthesis.

Conclusion

The selection of an internal standard is a foundational step for achieving accurate and reproducible results in quantitative lipidomics. While stable isotope-labeled standards are often preferred for their ability to closely mimic endogenous analytes, odd-chain standards provide a robust and cost-effective alternative that avoids issues of natural abundance.

The 17:0-20:3 PC-d5 standard represents a state-of-the-art option, combining the benefits of both odd-chain and deuterated lipids. This hybrid nature makes it exceptionally specific and minimizes the risk of interference, ensuring it accurately corrects for experimental variability across a wide range of PC species. Its inclusion in comprehensive standard mixtures like UltimateSPLASH™ ONE further simplifies the creation of robust analytical workflows.[7] Ultimately, the choice of standard should be guided by the specific goals of the study, the complexity of the biological matrix, and the analytical platform employed. By implementing rigorous, standardized protocols, researchers can leverage advanced internal standards like 17:0-20:3 PC-d5 to generate high-quality, reliable lipidomics data.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. scientificlabs.com [scientificlabs.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. biorxiv.org [biorxiv.org]
• 11. escholarship.org [escholarship.org]
• 12. Quantitation of isobaric phosphatidylcholine species in human plasma using a hybrid quadrupole linear ion-trap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Deuterated vs. C13-Labeled Lipid Standards for Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy and reliability of experimental results. In the field of lipidomics, stable isotope-labeled internal standards are the gold standard for correcting analytical variability. This guide provides an objective comparison of the two most common types of stable isotope-labeled lipid standards: deuterated (²H) and carbon-13 (¹³C)-labeled standards. By examining their performance characteristics, supported by experimental data, this document aims to equip scientists with the knowledge to make an informed decision for their specific analytical needs.

The ideal internal standard should be chemically and physically identical to the analyte of interest, differing only in mass. This ensures that it behaves identically during sample extraction, chromatographic separation, and ionization, thus accurately compensating for any variations throughout the analytical process. While both deuterated and ¹³C-labeled standards are designed to meet this ideal, their fundamental physicochemical differences can lead to significant variations in analytical performance.

Key Performance Parameters: A Comparative Analysis

The primary distinction between deuterated and ¹³C-labeled standards lies in the isotopes used. Deuterium labeling involves the substitution of hydrogen atoms with their heavier isotope, deuterium (²H), while ¹³C-labeling replaces carbon-12 atoms with carbon-13. This seemingly subtle difference has profound implications for their analytical behavior.

Data Presentation: Quantitative Comparison

The following tables summarize the key performance differences between deuterated and ¹³C-labeled lipid standards based on experimental data from various studies.

Parameter	Deuterated (²H) Lipid Standards	¹³C-Labeled Lipid Standards	Key Findings
Chromatographic Co-elution	Often exhibit a slight retention time shift, typically eluting earlier than the non-labeled analyte in reversed-phase liquid chromatography (LC). This is due to the "kinetic isotope effect," where the C-²H bond is slightly stronger and less polar than the C-¹H bond.[1]	Typically co-elute perfectly with the native analyte under various chromatographic conditions. Their physicochemical properties, such as polarity and hydrophobicity, are virtually identical to the unlabeled analyte.	The superior co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[2]
Accuracy & Precision	Can lead to inaccuracies in quantification. One study reported up to a 40% error due to imperfect retention time matching.[2] Another study showed a mean bias of 96.8% with a standard deviation of 8.6%.[2]	Demonstrate improved accuracy and precision.[2] A comparative study reported a mean bias of 100.3% with a standard deviation of 7.6%.[2]	The use of ¹³C-labeled internal standards in lipidomics has been shown to significantly reduce the coefficient of variation (CV%) compared to deuterated standards, highlighting their superior reliability.[2][1][3][4][5]
Isotopic Stability	Susceptible to H/D exchange, where deuterium atoms can be replaced by hydrogen atoms from the solvent or sample matrix, particularly at exchangeable positions like -OH or -NH groups.	Highly stable with no risk of isotope exchange. The ¹³C atoms are integrated into the carbon skeleton of the molecule.	The stability of ¹³C-labeled standards ensures the integrity of the internal standard throughout the analytical process, preventing artificial lowering of its concentration.
Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.[2]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[2]	¹³C-labeled standards are the superior choice for complex biological matrices where significant matrix effects are expected.[2]
Cost & Availability	Generally less expensive and more widely available due to simpler synthesis methods.	Typically more expensive and less commercially available due to more complex and lengthy synthesis procedures.	While cost is a factor, the potential for inaccurate results with deuterated standards can lead to greater long-term costs associated with repeated experiments and data invalidation.

Experimental Protocols

Below is a detailed methodology for a comparative experiment to quantify a specific lipid (e.g., sphingosine) in human plasma using both deuterated and ¹³C-labeled internal standards.

Objective

To compare the accuracy and precision of quantification of sphingosine in human plasma using a deuterated (Sphingosine-d7) versus a ¹³C-labeled (Sphingosine-¹³C₂) internal standard by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Human plasma (K2EDTA)

• Sphingosine standard

• Sphingosine-d7 internal standard

• Sphingosine-¹³C₂ internal standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)[6]

• 96-well deep-well plates

• Centrifuge capable of handling 96-well plates

• Nitrogen evaporator

Procedure

1. Preparation of Standard and Internal Standard Solutions

• Prepare individual stock solutions of sphingosine, Sphingosine-d7, and Sphingosine-¹³C₂ in methanol at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of sphingosine by serial dilution of the stock solution with methanol to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Prepare two separate internal standard working solutions: one for Sphingosine-d7 and one for Sphingosine-¹³C₂, both at a concentration of 100 ng/mL in methanol.

2. Sample Preparation (Lipid Extraction) [6][7]

• Thaw human plasma samples on ice.

• For each sample, aliquot 50 µL of plasma into two separate wells of a 96-well deep-well plate.

• To the first set of plasma aliquots, add 10 µL of the Sphingosine-d7 internal standard working solution.

• To the second set of plasma aliquots, add 10 µL of the Sphingosine-¹³C₂ internal standard working solution.

• To prepare the calibration curve, add 50 µL of methanol to a set of empty wells, followed by 10 µL of the appropriate internal standard and 10 µL of each sphingosine working standard solution.

• Add 225 µL of cold methanol to all wells.[6]

• Vortex the plate for 10 seconds.

• Add 750 µL of cold MTBE to all wells.[6]

• Seal the plate and shake for 10 minutes at 4°C.

• Add 188 µL of LC-MS grade water to induce phase separation.[6]

• Vortex for 20 seconds and then centrifuge at 2000 x g for 10 minutes.

• Carefully transfer the upper organic layer (approximately 700 µL) to a new 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 60:40 acetonitrile:water with 0.1% formic acid).

3. LC-MS/MS Analysis [6]

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[6]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate sphingosine from other plasma components (e.g., 5% B to 95% B over 10 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Sphingosine: Precursor ion (m/z) -> Product ion (m/z)

    • Sphingosine-d7: Precursor ion (m/z) -> Product ion (m/z)

    • Sphingosine-¹³C₂: Precursor ion (m/z) -> Product ion (m/z)

  • Optimize collision energies and other MS parameters for each transition.

4. Data Analysis

• Integrate the peak areas for the analyte and both internal standards in all samples and standards.

• For each internal standard, construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the sphingosine standards.

• Calculate the concentration of sphingosine in the plasma samples using the regression equation from each calibration curve.

• Compare the calculated concentrations, precision (CV%), and accuracy (bias %) obtained using the deuterated versus the ¹³C-labeled internal standard.

Mandatory Visualization

Sphingolipid Metabolic Pathway

The following diagram illustrates the central role of ceramide in the sphingolipid metabolic pathway, a key area of research where accurate lipid quantification is crucial.

Caption: Simplified diagram of the sphingolipid metabolic pathway.

Experimental Workflow for Lipidomics Analysis

This diagram outlines the typical steps involved in a quantitative lipidomics experiment using internal standards.

Caption: A typical experimental workflow for quantitative lipidomics.

Logical Relationship of Internal Standard Choice

The choice between deuterated and ¹³C-labeled standards has a direct impact on the analytical outcome.

Caption: Logical flow from standard choice to analytical outcome.

Conclusion and Recommendation

While deuterated internal standards can be a more cost-effective option and may be suitable for some applications, the evidence strongly supports the superiority of ¹³C-labeled internal standards for robust and accurate quantitative bioanalysis. Their identical chromatographic behavior and high isotopic stability minimize the risk of analytical errors, particularly when dealing with complex biological matrices. For researchers and drug development professionals where the highest level of quantitative accuracy is required, the investment in ¹³C-labeled internal standards is highly recommended to ensure the generation of reliable and defensible data.

References

• 1. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. google.com [google.com]
• 6. agilent.com [agilent.com]
• 7. lipidmaps.org [lipidmaps.org]

A Guide to the Accuracy and Precision of 17:0-20:3 PC-d5 for Phosphatidylcholine Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of lipid species is paramount for deriving meaningful biological insights. Phosphatidylcholines (PCs) are a major class of phospholipids, and their precise measurement often relies on the use of internal standards. This guide provides a comprehensive comparison of the deuterated internal standard 17:0-20:3 PC-d5, detailing its performance, alternative standards, and the experimental protocols for its use.

The Role of Internal Standards in Lipid Quantification

Internal standards are essential in mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard is chemically similar to the analyte of interest but isotopically distinct, allowing it to be differentiated by the mass spectrometer. Deuterated standards, such as 17:0-20:3 PC-d5, are considered the gold standard as they co-elute with the endogenous lipids and experience similar ionization efficiencies and matrix effects.

Performance of 17:0-20:3 PC-d5: Accuracy and Precision

The use of 17:0-20:3 PC-d5, often as part of a comprehensive internal standard mixture like UltimateSPLASH™ ONE, enables high accuracy and precision in the quantification of phosphatidylcholines. Validation studies of lipidomics workflows incorporating this standard demonstrate excellent performance characteristics.

Quantitative Performance Data

The following table summarizes the validation data for a hydrophilic interaction liquid chromatography-tandem mass spectrometry (HILIC-MS/MS) method for lipidomics, which utilizes a mixture of internal standards including 17:0-20:3 PC-d5. The data reflects the performance for the phosphatidylcholine (PC) class.

Performance Metric	Result for Phosphatidylcholine (PC) Class	Interpretation
Intra-day Precision (RSD%)	< 15%	High reproducibility of measurements within the same day.
Inter-day Precision (RSD%)	< 15%	High reproducibility of measurements across different days.
Recovery	53-112%	Good accuracy, with the extraction process effectively recovering the majority of the analyte.
**Linearity (R²) **	> 0.98	Excellent linear response across a range of concentrations.
Limit of Detection (LOD)	As low as 0.60 pmol/mL	High sensitivity, allowing for the detection of low-abundance lipid species.
Limit of Quantitation (LOQ)	As low as 1.31 pmol/mL	High sensitivity for reliable quantification of low-abundance lipid species.

Data is representative of a validated HILIC-MS/MS method using a comprehensive internal standard mixture containing 17:0-20:3 PC-d5 for the analysis of plasma samples.[1]

Comparison with Alternative Internal Standards

While deuterated standards like 17:0-20:3 PC-d5 are preferred, other internal standards can be used for PC quantification. The choice of standard can depend on the specific requirements of the experiment and budget constraints.

Internal Standard Type	Principle	Advantages	Disadvantages
Deuterated Standards (e.g., 17:0-20:3 PC-d5)	Stable isotope-labeled analog of the analyte.	Co-elutes with the analyte, experiences similar matrix effects and ionization suppression, providing the most accurate correction.	Higher cost compared to other standards.
Odd-Chain Phospholipids (e.g., 17:0/17:0 PC)	Structurally similar to endogenous even-chain lipids but with odd-numbered fatty acyl chains, making them naturally absent or of very low abundance in most biological samples.	More cost-effective than deuterated standards. Generally good for quantification.	May not perfectly mimic the chromatographic behavior and ionization of all endogenous PC species, especially those with very different chain lengths and degrees of unsaturation.
¹³C-Labeled Phospholipids	Stable isotope-labeled with ¹³C instead of deuterium.	Similar advantages to deuterated standards in terms of co-elution and correction for matrix effects.	Can be more expensive than deuterated standards. Potential for isotopic overlap with naturally occurring ¹³C isotopes in endogenous lipids, which needs to be corrected for.

Experimental Protocols

Accurate quantification is underpinned by robust and well-defined experimental protocols. The following is a detailed methodology for the extraction and analysis of phospholipids from plasma using an internal standard mixture containing 17:0-20:3 PC-d5.

Lipid Extraction from Plasma (MTBE Method)[1]

• Sample Preparation: To 25 µL of plasma, add 34 µL of the UltimateSPLASH™ ONE internal standard mixture (which includes 17:0-20:3 PC-d5).

• Solvent Addition: Add 231 µL of methanol (MeOH) and 770 µL of methyl-tert-butyl ether (MTBE).

• Incubation: Vortex the mixture and incubate at room temperature on an orbital shaker for one hour.

• Phase Separation: Add 192.5 µL of water to induce phase separation. The final ratio of solvents is MTBE:MeOH:Water (10:3:2.5, v/v/v).

• Second Incubation and Centrifugation: Incubate at room temperature for 10 minutes and then centrifuge at 15,800 x g for 10 minutes.

• Collection: Collect the upper organic phase containing the lipids for analysis.

LC-MS/MS Analysis

The extracted lipids are then analyzed by a suitable LC-MS/MS system. A typical setup would involve:

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is often used for class-based separation of phospholipids.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is commonly employed for targeted quantification. Specific precursor-to-product ion transitions are monitored for each class of phospholipids and their corresponding internal standards.

Visualizing the Context: Signaling Pathways and Experimental Workflows

To better understand the application of phosphatidylcholine quantification, the following diagrams illustrate a key metabolic pathway and a typical experimental workflow.

Caption: Key pathways of phosphatidylcholine biosynthesis in mammalian cells.

Caption: A typical experimental workflow for quantitative lipid analysis.

References

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Inter-Laboratory Comparison of Lipidomics Utilizing 17:0-20:3 PC-d5: A Guide to Best Practices and Performance Evaluation

For Researchers, Scientists, and Drug Development Professionals

The reproducibility and comparability of lipidomics data across different laboratories are paramount for advancing research and clinical applications. Inter-laboratory comparison studies, often referred to as ring trials, are essential for establishing standardized methods and ensuring data quality. A key component of such standardization is the use of appropriate internal standards. This guide provides an overview of the role of the deuterated phosphatidylcholine standard, 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phosphocholine (d5) (17:0-20:3 PC-d5), in this context, supported by experimental protocols and data presentation frameworks.

The use of chemically similar internal standards is a minimum requirement for reliable comparison in lipidomics.[1] Ideally, stable isotope-labeled internal standards, like 17:0-20:3 PC-d5, should be used for accurate quantification.[1] This particular standard is a component of comprehensive internal standard mixtures, such as UltimateSPLASH™ ONE, designed to cover a wide range of lipid classes and appear in spectral gaps, avoiding interference with naturally occurring lipid species.[2][3]

Quantitative Data from a Hypothetical Inter-Laboratory Comparison

While specific inter-laboratory comparison data for 17:0-20:3 PC-d5 is not publicly available, the following table illustrates the expected outcomes from such a study. This hypothetical data represents the quantification of a common phosphatidylcholine, PC 34:1, in a standard reference material (NIST SRM 1950) across multiple laboratories, all utilizing 17:0-20:3 PC-d5 as the internal standard. The goal is to achieve low coefficients of variation (CV), indicating high reproducibility. Successful inter-laboratory studies have been key to expanding the application of lipidomics.[4][5]

Laboratory	Mean Concentration of PC 34:1 (µM)	Standard Deviation (µM)	Coefficient of Variation (CV%)
Lab A	150.2	7.5	5.0
Lab B	145.8	8.7	6.0
Lab C	155.1	6.2	4.0
Lab D	148.5	9.7	6.5
Overall	149.9	3.8	2.5

This data is illustrative and does not represent results from an actual study.

Experimental Protocols

Detailed and harmonized experimental protocols are critical for the success of any inter-laboratory comparison.

1. Sample Preparation and Lipid Extraction:

• Reference Material: Utilize a well-characterized reference material, such as NIST SRM 1950 (Metabolites in Frozen Human Plasma), to ensure a consistent sample matrix across all participating laboratories.[6]

• Internal Standard Spiking: Prior to extraction, spike all samples, including quality controls (QCs) and blanks, with a precise amount of the 17:0-20:3 PC-d5 internal standard mixture (e.g., UltimateSPLASH™ ONE).

• Lipid Extraction: Employ a standardized liquid-liquid extraction method. The Folch or Bligh and Dyer methods, which use chloroform-methanol-water mixtures, are considered gold standards in lipidomics.[1]

  • Add 1 ml of methanol to 200 µL of plasma.

  • Vortex for 10 seconds.

  • Add 2 ml of chloroform and vortex for 10 seconds.

  • Add 1 ml of water and vortex for 10 seconds.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a known volume of an appropriate solvent (e.g., methanol/chloroform 1:1, v/v) for analysis.

2. Mass Spectrometry Analysis:

• Instrumentation: While instruments may vary, it is recommended to use high-resolution mass spectrometers, such as quadrupole time-of-flight (QTOF) or Orbitrap instruments, for accurate mass measurements.[7]

• Chromatography: Utilize a standardized liquid chromatography method, such as reverse-phase (RP) or hydrophilic interaction liquid chromatography (HILIC), to separate lipid species.[1][7]

• Acquisition Mode: Employ a consistent data acquisition strategy, such as data-dependent or data-independent acquisition, to collect MS/MS spectra for lipid identification.

• Quantification: Quantify the target lipid species by comparing the peak area of the endogenous lipid to the peak area of the 17:0-20:3 PC-d5 internal standard.

Visualizations

Caption: Experimental workflow for an inter-laboratory lipidomics comparison study.

Caption: Simplified signaling pathway involving phosphatidylcholine (PC).

References

• 1. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. UltimateSPLASH™ ONE Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 4. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lipidomicstandards.org [lipidomicstandards.org]
• 7. holcapek.upce.cz [holcapek.upce.cz]

A Comparative Guide to Lipidomics Internal Standards: Evaluating the Performance of UltimateSPLASH™ ONE

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of lipids is paramount in understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. The complexity of the lipidome necessitates the use of internal standards to correct for variability during sample preparation and analysis. This guide provides an objective comparison of Avanti Polar Lipids' UltimateSPLASH™ ONE with other commercially available standards, supported by a review of current literature and established methodologies.

Introduction to Lipidomics Internal Standards

Internal standards are essential in mass spectrometry-based lipidomics to ensure accurate and reproducible quantification. These standards, which are chemically similar to the analytes of interest but isotopically labeled (e.g., with deuterium), are added to samples at a known concentration before analysis. They co-elute with the endogenous lipids and experience similar ionization and fragmentation, allowing for the normalization of analytical variability.

Overview of UltimateSPLASH™ ONE and Alternatives

Avanti Polar Lipids offers a range of internal standard mixtures to cater to diverse lipidomics applications. Here, we compare UltimateSPLASH™ ONE with two other popular standards from their portfolio: SPLASH™ LIPIDOMIX® and EquiSPLASH™.

UltimateSPLASH™ ONE is designed for comprehensive lipidome coverage. It contains 69 unique, deuterium-labeled lipids across 15 lipid classes.[1][2][3] A key feature of this standard is the inclusion of a wide range of fatty acid chain lengths and degrees of unsaturation, which are designed to appear in the spectral gaps between naturally occurring lipid species.[2] This extensive coverage aims to provide more accurate quantification for a broader array of lipid molecular species.

SPLASH™ LIPIDOMIX® is a widely used internal standard mixture containing 14 deuterated lipids representing major lipid classes. Its composition is formulated to reflect the relative abundance of these lipid classes in human plasma, making it a suitable choice for clinical and translational research focused on common lipid species.

EquiSPLASH™ provides an equimolar mixture of 13 deuterated lipids. This formulation is particularly useful for method development and for studies where a consistent response across different lipid classes is desired. The equal molar concentrations simplify the assessment of instrument performance and the relative quantification of different lipid classes.

Quantitative Performance Comparison

The key performance metrics for an internal standard in lipidomics include precision, accuracy, linearity, and recovery. The comprehensive nature of UltimateSPLASH™ ONE, with its multiple standards per lipid class, is designed to improve accuracy by better accounting for variations in ionization and fragmentation efficiencies that are dependent on fatty acid chain length and saturation.[6][7]

Table 1: Comparison of Key Features of Avanti Lipidomics Internal Standards

Feature	UltimateSPLASH™ ONE	SPLASH™ LIPIDOMIX®	EquiSPLASH™
Number of Standards	69	14	13
Number of Lipid Classes	15	8	13
Composition	Deuterated lipids with varied chain lengths and unsaturation	Deuterated lipids in ratios relative to human plasma	Equimolar mixture of deuterated lipids
Primary Application	Comprehensive, untargeted lipidomics	Targeted and untargeted lipidomics of major plasma lipids	Method development, relative quantification
Key Advantage	Broad coverage of lipid molecular species	Physiologically relevant ratios for plasma	Uniform concentration for simplified analysis

Experimental Protocols

A robust and reproducible experimental workflow is critical for successful lipidomics analysis. Below is a detailed methodology for a typical lipidomics experiment using an internal standard like UltimateSPLASH™ ONE.

Sample Preparation and Lipid Extraction

• Internal Standard Spiking: To each plasma sample (e.g., 10 µL), add a precise amount of the UltimateSPLASH™ ONE internal standard mixture.

• Lipid Extraction (Methyl-tert-butyl ether - MTBE method):

  • Add 200 µL of methanol to the sample.

  • Add 750 µL of MTBE.

  • Vortex the mixture for 10 minutes at 4°C.

  • Add 125 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 4,000 x g for 10 minutes.

  • Collect the upper organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipids in an appropriate solvent (e.g., methanol/chloroform 1:1, v/v) for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phases: A gradient of two mobile phases is typically employed. For example:

    • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing to a high percentage of mobile phase B to elute lipids based on their polarity.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) is used in both positive and negative modes to detect a wide range of lipid classes.

  • Data Acquisition: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used. In DDA, the most abundant precursor ions are selected for fragmentation (MS/MS), while DIA fragments all precursor ions within a specified mass range.

Data Processing and Analysis

• Peak Picking and Alignment: Software is used to detect and align chromatographic peaks across all samples.

• Lipid Identification: Lipids are identified by matching their precursor mass, retention time, and fragmentation pattern to a lipid database (e.g., LIPID MAPS).

• Quantification: The peak area of each endogenous lipid is normalized to the peak area of the corresponding internal standard from the UltimateSPLASH™ ONE mixture. The concentration of the endogenous lipid is then calculated based on the known concentration of the internal standard.

Visualizations

Lipidomics Experimental Workflow

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. SPLASH Brochure [online.flippingbook.com]
• 3. uab.edu [uab.edu]
• 4. Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lipidomic analysis of adipose-derived extracellular vesicles reveals specific EV lipid sorting informative of the obesity metabolic state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Plasma Lipidomics Profiles Highlight the Associations of the Dual Antioxidant/Pro-oxidant Molecules Sphingomyelin and Phosphatidylcholine with Subclinical Atherosclerosis in Patients with Type 1 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Lipidomics: A Comparative Guide to Phosphatidylcholine Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of lipids, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of 17:0-20:3 PC-d5, a deuterated phosphatidylcholine (PC) internal standard, with other commonly used alternatives in mass spectrometry-based lipidomics. Supported by experimental data and detailed protocols, this document aims to facilitate an informed selection process for robust and accurate lipid analysis.

In the intricate world of lipidomics, where researchers strive to unravel the complex roles of lipids in health and disease, accurate quantification is paramount. Internal standards are indispensable tools that are introduced into samples at a known concentration to correct for variations throughout the analytical workflow, from extraction to mass spectrometric detection. The ideal internal standard should mimic the behavior of the analyte of interest without being naturally present in the sample.

This guide focuses on the performance of 17:0-20:3 PC-d5, a synthetically manufactured phosphatidylcholine with a deuterated head group and fatty acid chains of unusual lengths (17 and 20 carbons with three double bonds). These features make it readily distinguishable from endogenous PCs by mass spectrometry. Its performance is compared against other widely used internal standards, such as those with odd-chain fatty acids.

Comparative Analysis of Linearity of Response

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. A wide linear dynamic range is crucial for accurately quantifying lipids that may be present at vastly different concentrations in biological samples.

While specific linearity data for 17:0-20:3 PC-d5 is not extensively published as a standalone compound, its inclusion in commercially available internal standard mixtures, such as UltimateSPLASH™ ONE, attests to its suitability for quantitative applications.[1][2][3][4] Studies validating lipidomics methods often report excellent linearity for the phosphatidylcholine class when using appropriate deuterated or odd-chain internal standards, with correlation coefficients (R²) typically exceeding 0.99.[5][6]

Below is a summary of expected performance characteristics for different types of phosphatidylcholine internal standards based on established principles in lipidomics.

Internal Standard Type	Analyte Example	Expected Linear Range	Expected Correlation Coefficient (R²)	Key Advantages	Potential Considerations
Deuterated (d5) PC with Uncommon Acyl Chains	17:0-20:3 PC-d5	Wide	> 0.99	Co-elution with endogenous PCs, minimizing matrix effects. High mass difference from endogenous lipids.	Potential for isotopic contribution from endogenous lipids at the M+5 peak, though generally negligible.
Odd-Chain Diacyl PC	17:0/17:0 PC	Wide	> 0.99	Not naturally present in most mammalian systems. Good chromatographic behavior.	May not perfectly co-elute with all endogenous PCs, potentially leading to differential matrix effects.
Lyso-PC with Odd-Chain Acyl Group	17:1 Lyso-PC	Moderate to Wide	> 0.98	Useful for quantifying lysophospholipids.	Different chromatographic behavior and ionization efficiency compared to diacyl PCs.

Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following detailed experimental protocols are provided for the quantification of phosphatidylcholines using an internal standard like 17:0-20:3 PC-d5.

Protocol 1: Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: Thaw 50 µL of plasma on ice.[7]

• Internal Standard Spiking: Add a known amount of the internal standard mixture (containing 17:0-20:3 PC-d5) to the plasma sample.[7]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and precipitation of proteins.[7]

• Phase Separation: Add water or a saline solution to induce the separation of the aqueous and organic phases.

• Centrifugation: Centrifuge the sample to achieve a clear separation of the layers.

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.

• Drying: Evaporate the solvent from the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis, such as a mixture of isopropanol, acetonitrile, and water.[7]

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column designed for lipid separations.

  • Mobile Phase A: Acetonitrile/water (60:40) containing 10 mM ammonium formate and 0.1% formic acid.[7]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) containing 10 mM ammonium formate and 0.1% formic acid.[7]

  • Gradient: Employ a gradient elution starting with a low percentage of mobile phase B and gradually increasing to elute the more nonpolar lipid species.

  • Column Temperature: Maintain a constant column temperature (e.g., 55°C) to ensure reproducible retention times.[7]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to achieve comprehensive coverage of different lipid classes.[7]

  • Data Acquisition: Acquire data using a data-dependent or data-independent acquisition strategy to obtain both MS1 (full scan) and MS/MS (fragmentation) spectra for lipid identification and quantification.[7]

  • MRM Transitions: For targeted quantification, specific Multiple Reaction Monitoring (MRM) transitions for the precursor and product ions of both the analyte and the internal standard should be optimized. For phosphatidylcholines, a common transition involves the neutral loss of the phosphocholine headgroup (184 Da) in positive ion mode.

Visualizing the Workflow

To provide a clearer understanding of the experimental process, the following diagrams illustrate the key workflows in a typical lipidomics experiment.

Figure 1. A typical experimental workflow for quantitative lipidomics.

Figure 2. Logical workflow for assessing the linearity of response.

Conclusion

The selection of an internal standard is a foundational step in designing a robust quantitative lipidomics study. Deuterated standards, such as 17:0-20:3 PC-d5, offer the significant advantage of closely mimicking the chromatographic and mass spectrometric behavior of their endogenous counterparts, thereby providing effective correction for analytical variability. While odd-chain standards are also a viable option, the potential for slight differences in chromatographic retention and ionization efficiency should be considered. By implementing rigorous and standardized experimental protocols, researchers can leverage the benefits of well-chosen internal standards to generate high-quality, reliable data, ultimately advancing our understanding of the complex roles of lipids in biological systems.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. SPLASH Brochure [online.flippingbook.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. UltimateSPLASH™ ONE Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 5. Selective HPLC method development for soy phosphatidylcholine Fatty acids and its mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective HPLC Method Development for Soy Phosphatidylcholine Fatty Acids and Its Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Analytical Performance of 17:0-20:3 PC-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise quantification of lipid species is paramount. The use of stable isotope-labeled internal standards is a cornerstone of accurate mass spectrometry-based quantification. This guide provides a comparative overview of 17:0-20:3 PC-d5, a deuterated phosphatidylcholine (PC) internal standard, focusing on the critical performance metrics of Limit of Detection (LOD) and Limit of Quantification (LOQ).

It is crucial to understand that LOD and LOQ are not intrinsic properties of a compound but are dependent on the specific analytical method, instrumentation, and sample matrix used. Therefore, this guide presents a generalized framework and experimental protocol for determining these values, alongside a comparison of 17:0-20:3 PC-d5 with other relevant PC internal standards.

Comparison of Deuterated Phosphatidylcholine Internal Standards

The selection of an appropriate internal standard is critical for robust lipid quantification. Ideally, an internal standard should not be naturally present in the sample and should exhibit similar ionization efficiency and fragmentation behavior to the analyte of interest. Deuterated standards are widely used for this purpose. The table below compares 17:0-20:3 PC-d5 with other commercially available deuterated PC standards.

Internal Standard	Molecular Formula	Formula Weight ( g/mol )	Key Features
17:0-20:3 PC-d5	C45H79D5NO8P	803.17[1]	Asymmetrical acyl chains; useful for broad PC profiling. Part of the UltimateSPLASH™ ONE mixture.[2]
19:0 Lyso PC-d5	C24H45D5NO7P	502.64	A lysophosphatidylcholine standard, suitable for quantifying LPCs.
PC 15:0/18:1-d7	C41H73D7NO8P	753.09[3]	Deuterated on the acyl chain, offering an alternative labeling position.
PC 17:0/14:1-d5	C39H69D5NO8P	721.01	Another asymmetrical deuterated PC standard for broad lipid profiling.

Experimental Protocol for Determining LOD & LOQ

The following protocol provides a standard methodology for determining the LOD and LOQ for 17:0-20:3 PC-d5 or any other lipid internal standard using a Liquid Chromatography-Mass Spectrometry (LC-MS) platform.

Objective: To determine the limits of detection and quantification for the target lipid standard in a specific matrix (e.g., human plasma).

Materials:

• 17:0-20:3 PC-d5 (e.g., Avanti Polar Lipids, >99% purity)[1]

• LC-MS grade solvents (Methanol, Acetonitrile, Water, Isopropanol)

• Formic acid and/or Ammonium formate (for mobile phase modification)

• Biological matrix (e.g., lipid-stripped human plasma)

• LC-MS system (e.g., UPLC coupled to a Q-TOF or Triple Quadrupole Mass Spectrometer)

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 17:0-20:3 PC-d5 in a suitable solvent (e.g., 1:1 Dichloromethane:Methanol).

• Serial Dilution: Create a series of working standards by serially diluting the stock solution to cover a concentration range expected to encompass the LOD and LOQ (e.g., from 10 µg/mL down to 1 pg/mL).

• Sample Preparation (Spiking):

  • Prepare two sets of samples:

    • Matrix Blanks: Aliquots of the biological matrix with no added standard (n=10).

    • Spiked Samples: Aliquots of the biological matrix spiked with the working standards at very low concentrations (e.g., 5-10 concentrations at the lower end of the calibration curve, n=5 replicates per concentration).

  • Perform a lipid extraction on all samples (e.g., using a Methyl-tert-butyl ether (MTBE) protocol).

  • Reconstitute the dried lipid extracts in an appropriate injection solvent.

• LC-MS Analysis:

  • Inject the extracted samples into the LC-MS system.

  • Acquire data using an appropriate method (e.g., Multiple Reaction Monitoring (MRM) for a triple quadrupole, targeting the specific precursor-to-product ion transition for 17:0-20:3 PC-d5).

• Data Analysis and Calculation:

  • Method 1: Signal-to-Noise Ratio:

    • Determine the signal (S) from the chromatographic peak height of the lowest concentration standards and the noise (N) from the baseline region of the matrix blank chromatograms.

    • LOD is the concentration that yields a signal-to-noise ratio (S/N) of ≥ 3.[4][5]

    • LOQ is the concentration that yields a signal-to-noise ratio (S/N) of ≥ 10.[4][5]

  • Method 2: Standard Deviation of the Response:

    • Measure the peak area or height response for all replicate matrix blank samples.

    • Calculate the standard deviation (σ) of these blank responses.

    • Construct a calibration curve from the spiked samples and determine its slope (S).

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S) [5]

  • Validation for LOQ: The LOQ is typically confirmed as the lowest concentration on the calibration curve that can be measured with acceptable precision (e.g., coefficient of variation <20%) and accuracy (e.g., 80-120% of the nominal value).[5]

Visualization of Experimental Workflow

The process of experimentally determining the LOD and LOQ follows a structured workflow from sample preparation to final calculation.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. researchgate.net [researchgate.net]
• 5. juniperpublishers.com [juniperpublishers.com]

Safety & Regulatory Compliance

Safe Disposal of 17:0-20:3 PC-d5: A Step-by-Step Guide for Laboratory Professionals

Researchers and scientists handling 17:0-20:3 PC-d5 must adhere to stringent disposal procedures due to its hazardous properties. This guide provides essential, immediate safety and logistical information for the proper disposal of this compound, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Core Safety Information

17:0-20:3 PC-d5 is classified as a hazardous substance with the signal word "Danger". It is a flammable liquid and is acutely toxic if swallowed, in contact with skin, or inhaled.[1] Furthermore, it is suspected of causing cancer and is known to cause damage to organs.[1] Adherence to the safety protocols outlined in the product's Safety Data Sheet (SDS) is mandatory.

Quantitative Data

A key quantitative parameter for the safe handling of 17:0-20:3 PC-d5 is its flash point, which indicates the lowest temperature at which its vapors can ignite.

Property	Value
Flash Point	9.7 °C (49.5 °F)[1]

This low flash point classifies it as a Category 2 Flammable Liquid, requiring specialized storage and disposal to mitigate fire hazards.

Step-by-Step Disposal Protocol

The disposal of 17:0-20:3 PC-d5 must be managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE):

• Before handling the waste, ensure appropriate PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Collection:

• Collect waste 17:0-20:3 PC-d5 in a designated, properly labeled, and sealed container.

• The container must be compatible with flammable and toxic chemical waste.

• Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.

3. Labeling:

• Clearly label the waste container with "Hazardous Waste," the full chemical name ("17:0-20:3 PC-d5"), and the associated hazards (e.g., "Flammable Liquid," "Acutely Toxic").

4. Storage:

• Store the sealed waste container in a designated hazardous waste accumulation area.

• This area should be a well-ventilated, cool, and dry location, away from sources of ignition and incompatible materials.

5. Disposal:

• Arrange for the collection of the hazardous waste by a licensed and approved chemical waste disposal company.

• Follow all institutional, local, and national regulations for hazardous waste disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 17:0-20:3 PC-d5.

Disposal Workflow for 17:0-20:3 PC-d5

By following these procedures, researchers can ensure the safe and compliant disposal of 17:0-20:3 PC-d5, fostering a secure laboratory environment.

References

• 1. 17:0-20:3 PC-d5 Avanti Research™ - A Croda Brand | 2936622-61-4 [sigmaaldrich.com]

Personal protective equipment for handling 17:0-20:3 PC-d5

Essential Safety and Handling Guide for 17:0-20:3 PC-d5

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 17:0-20:3 PC-d5 (1-heptadecanoyl-2-(11,12,14,15-eicosatrienoyl)-sn-glycero-3-phosphocholine-d5). Adherence to these procedures is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

17:0-20:3 PC-d5 is a hazardous substance that requires specific safety precautions. The primary hazards include flammability, acute toxicity (if swallowed, in contact with skin, or inhaled), skin and eye irritation, and potential for organ damage.[1] The following table summarizes the mandatory personal protective equipment.

PPE Category	Specification and Use
Respiratory Protection	A respirator is necessary when working with the compound, especially in poorly ventilated areas, to prevent inhalation of any aerosols or particulates. The specific type of respirator should be determined based on a risk assessment of the procedure.
Eye and Face Protection	Chemical safety goggles are required to protect against splashes.[2][3] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[2][3]
Hand Protection	Chemical-resistant gloves, such as nitrile gloves, are mandatory to prevent skin contact.[2][3] For prolonged or high-exposure tasks, consider double-gloving or using thicker, heavy-duty gloves.[3]
Body Protection	A fire-resistant lab coat is recommended due to the flammable nature of the compound.[1][2] Ensure the lab coat is fully buttoned and covers clothing and skin.
Foot Protection	Closed-toe shoes must be worn at all times in the laboratory to protect against spills and falling objects.[2]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 17:0-20:3 PC-d5, from receipt and storage to use in experimental procedures.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• The compound is typically shipped on dry ice and should be stored in a freezer at -20°C.[1][4]

• Store the product in its original glass vial with a Teflon-lined cap to prevent contamination from plasticizers.[5][6][7]

2. Preparation for Use:

• Before opening, allow the entire container to warm to room temperature to prevent condensation from accumulating on the cold powder, which can lead to degradation.[5][6]

• Conduct all handling procedures in a well-ventilated chemical fume hood.

• Ensure all necessary PPE is correctly worn before handling the compound.

3. Aliquoting and Dissolving:

• If a small amount of the powdered standard is needed, open the vial at room temperature, remove the desired quantity, and then tightly reseal the container before returning it to the freezer.[5]

• To dissolve, use a glass syringe or pipette to add the appropriate organic solvent to the vial.[5]

• Gently vortex or sonicate the vial until the lipid is completely dissolved, resulting in a clear solution.[5]

4. Experimental Use:

• When transferring the solution, use only glass, stainless steel, or Teflon-lined equipment to avoid contamination.[7]

• Avoid contact with skin, eyes, and clothing.

• Keep the container tightly closed when not in use.

Disposal Plan

Proper disposal of 17:0-20:3 PC-d5 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Categorization: Due to its hazardous properties, 17:0-20:3 PC-d5 is classified as hazardous waste.[1]

• Collection:

  • Collect all waste containing this compound, including unused solutions, contaminated consumables (e.g., pipette tips, gloves), and empty containers, in a designated and clearly labeled hazardous waste container.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[8]

• Disposal Procedure:

  • Hazardous waste must be disposed of through an approved hazardous waste management company.[8]

  • Follow your institution's specific procedures for arranging a hazardous waste pickup.

  • Ensure all waste containers are properly sealed and labeled with the contents before collection.[8]

• Spill Management:

  • In the event of a spill, evacuate the immediate area and alert your laboratory supervisor.

  • Wear appropriate PPE, including respiratory protection, before attempting to clean up the spill.

  • Contain the spill using an inert absorbent material.

  • Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

Workflow for Safe Handling of 17:0-20:3 PC-d5

Caption: Workflow for the safe handling of 17:0-20:3 PC-d5 from receipt to disposal.

References

• 1. 17:0-20:3 PC-d5 Avanti Research™ - A Croda Brand | 2936622-61-4 [sigmaaldrich.com]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. scientificlabs.com [scientificlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Making sure you're not a bot! [oc-praktikum.de]